Technical Documentation Center

4-Chloro-7-fluoro-1,2-benzoxazol-3-ol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol

Core Science & Biosynthesis

Foundational

Molecular Architecture and Applied Synthesis of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol

An In-Depth Technical Whitepaper for Drug Development Professionals Executive Summary The compound 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol (CAS: 2060057-69-2) represents a highly specialized, di-halogenated heterocyclic sc...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Whitepaper for Drug Development Professionals

Executive Summary

The compound 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol (CAS: 2060057-69-2) represents a highly specialized, di-halogenated heterocyclic scaffold with profound utility in modern medicinal chemistry[1]. Functioning primarily as a robust bioisostere for carboxylic acids and a key pharmacophore in central nervous system (CNS) drug design, its unique physicochemical profile is dictated by the push-pull electronic effects of its halogen substituents. This whitepaper deconstructs the molecular structure, details a self-validating synthetic workflow, and explores its pharmacological applications, specifically targeting D-amino acid oxidase (DAAO) inhibition[2].

Molecular Architecture & Physicochemical Profiling

Structural Tautomerism and Electronic Effects

1,2-Benzoxazol-3-ol derivatives exist in a dynamic tautomeric equilibrium between the aromatic 3-hydroxy form and the non-aromatic 3-one (1,2-benzisoxazolin-3-one) form[3].

The introduction of halogens at the 4- and 7-positions fundamentally alters this equilibrium and the molecule's interaction with biological targets:

  • 7-Fluoro Substitution: Positioned adjacent to the isoxazole oxygen, the highly electronegative fluorine atom exerts a strong inductive electron-withdrawing effect (-I). This stabilizes the conjugate base of the 3-hydroxyl group, significantly lowering the pKa compared to the unsubstituted core, making it an excellent carboxylic acid bioisostere at physiological pH.

  • 4-Chloro Substitution: The bulky chlorine atom at the 4-position (adjacent to the bridgehead carbon C3a) provides steric shielding. In target binding (such as within the active site of DAAO), this chlorine atom locks the molecule into a specific dihedral conformation, minimizing entropic penalties upon binding.

Quantitative Physicochemical Data

The following table summarizes the predicted and established physicochemical parameters of the 4-Cl, 7-F substituted scaffold compared to the unsubstituted baseline[3][4].

ParameterUnsubstituted 1,2-Benzoxazol-3-ol4-Chloro-7-fluoro-1,2-benzoxazol-3-olCausality of Variance
Molecular Weight 135.12 g/mol 187.55 g/mol Addition of Cl (35.45) and F (19.00)
LogP (Lipophilicity) 1.1~2.4Halogenation increases hydrophobic surface area
pKa (approximate) 4.53.2 - 3.8Inductive electron withdrawal by 7-F stabilizes the anion
Topological Polar Surface Area 38.3 Ų38.3 ŲCore heteroatoms remain unchanged
Melting Point 140-145 °C165-172 °CEnhanced intermolecular halogen bonding in the crystal lattice

Synthetic Methodology & Mechanistic Causality

The synthesis of highly substituted benzoxazoles requires precision to avoid ring-opening side reactions[5]. The optimal route utilizes 6-chloro-3-fluoro-2-hydroxybenzoic acid as the starting material, converting it through a hydroxamic acid intermediate before intramolecular cyclization[6].

Experimental Workflow: Step-by-Step Synthesis

Phase 1: Hydroxamic Acid Formation via CDI Activation Causality: 1,1'-Carbonyldiimidazole (CDI) is chosen over thionyl chloride (SOCl2) to activate the carboxylic acid. The sterically hindered 2,6-disubstituted benzoic acid is prone to degradation under harsh acidic conditions. CDI forms a reactive acyl imidazole under mild, neutral conditions[6].

  • Preparation: Dissolve 6-chloro-3-fluoro-2-hydroxybenzoic acid (1.0 eq) in anhydrous Tetrahydrofuran (THF) to achieve a 1.92 M solution.

  • Activation: Stir the solution at 60 °C. Slowly add CDI (2.0 eq, 3.84 M in THF) dropwise over 30 minutes to control the evolution of CO2 gas.

  • Hydroxylamination: Once gas evolution ceases, cool the mixture to 0-5 °C. Add hydroxylamine hydrochloride (1.5 eq) and triethylamine (1.5 eq). Stir for 2 hours at room temperature.

  • Validation (TLC): Monitor via TLC (1:1 EtOAc/Hexane). The starting material (Rf ~0.2) should completely convert to the hydroxamic acid intermediate (Rf ~0.4).

Phase 2: Intramolecular Cyclization Causality: The cyclization requires the dehydration of the N,O-dihydroxy intermediate. Refluxing the activated intermediate drives the thermodynamic formation of the stable, fused aromatic system[6].

  • Cyclization: Heat the reaction mixture to reflux (65-66 °C in THF) and maintain for 2 to 4 hours.

  • Workup: Cool the mixture to 40 °C and evaporate the THF under reduced pressure. Quench the residue with ice water.

  • Acidification: Adjust the pH to 2.0 using 12 N HCl. Crucial Step: The acidic environment forces the product into its neutral, protonated state, causing it to precipitate out of the aqueous phase[6].

  • Isolation: Filter the precipitate at 10-15 °C. Wash with ice water and dry under reduced pressure at 90 °C to yield 4-chloro-7-fluoro-1,2-benzoxazol-3-ol.

Synthetic Workflow Diagram

SynthesisWorkflow SM 6-Chloro-3-fluoro-2-hydroxybenzoic acid Act Activation CDI in THF, 60°C SM->Act Step 1: Carboxyl Activation Int Hydroxamic Acid Intermediate Act->Int + NH2OH·HCl / TEA Cyc Intramolecular Cyclization Reflux, 2-4h Int->Cyc Step 2: Dehydration Acid Acidification & Precipitation pH 2.0 (12N HCl) Cyc->Acid Solvent Removal Prod 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol Acid->Prod Filtration & Drying

Caption: Step-by-step synthetic workflow for 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol.

Troubleshooting and Impurity Profiling

Low yields are typically attributed to incomplete cyclization or ring-opening side reactions[5]. If the isoxazole ring cleaves, it forms a 2-hydroxybenzonitrile derivative.

  • Self-Validating HPLC Protocol: To identify impurities, utilize a mobile phase of Acetonitrile/Water (gradient), a flow rate of 1.0 mL/min, and UV detection at 254 nm. The nitrile impurity will elute significantly later than the highly polar benzoxazol-3-ol core due to the loss of the ionizable hydroxyl group[5].

Pharmacological Relevance: DAAO Inhibition

Beyond its utility as a chemical building block, the 1,2-benzoxazol-3-ol scaffold is a potent class of D-amino acid oxidase (DAAO) inhibitors [2]. DAAO is a flavoenzyme responsible for the degradation of D-serine in the central nervous system.

Mechanism of Action

D-serine is a critical co-agonist at the N-methyl-D-aspartate (NMDA) receptor. Hypofunction of the NMDA receptor is a leading hypothesis in the pathophysiology of schizophrenia. By inhibiting DAAO, compounds like 4-chloro-7-fluoro-1,2-benzoxazol-3-ol prevent the oxidation of D-serine, thereby elevating synaptic D-serine levels and enhancing NMDA receptor neurotransmission[2].

The 4-chloro and 7-fluoro substitutions enhance the binding affinity to the DAAO active site by occupying specific hydrophobic pockets that the unsubstituted molecule cannot reach, while the acidic 3-OH group forms a critical salt bridge with an arginine residue in the enzyme's catalytic center.

Pharmacological Signaling Pathway

SignalingPathway Drug 4-Cl-7-F-Benzoxazol-3-ol DAAO DAAO Enzyme (Inhibited) Drug->DAAO Competitive Binding at FAD site DSerine Synaptic D-Serine (Accumulation) DAAO->DSerine Prevents Oxidative Degradation NMDAR NMDA Receptor (Co-activation) DSerine->NMDAR Binds Glycine Modulatory Site Clinical Enhanced Synaptic Plasticity (Antipsychotic Efficacy) NMDAR->Clinical Calcium Influx & Signaling

Caption: Mechanistic pathway of DAAO inhibition by benzoxazol-3-ol derivatives enhancing NMDA function.

References

  • National Center for Biotechnology Information (PubChem). 3-Hydroxy-1,2-benzisoxazole | C7H5NO2 | CID 210830. Retrieved from[Link]

Sources

Exploratory

solubility of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol in organic solvents

An In-depth Technical Guide to the Solubility of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol in Organic Solvents Abstract This technical guide provides a comprehensive analysis of the solubility characteristics of 4-Chloro-7-f...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Solubility of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol in Organic Solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol (CAS No. 2060057-69-2) in organic solvents.[1] In the absence of extensive published quantitative data for this specific molecule, this document establishes a predictive framework based on its molecular structure and the physicochemical properties of the benzoxazolone class of compounds.[2][3] Central to this guide is a detailed, field-proven experimental protocol for the accurate determination of solubility, empowering researchers to generate reliable data for their specific applications. This guide is intended for researchers, scientists, and professionals in drug development and medicinal chemistry who require a deep understanding of this compound's solubility for process optimization, formulation, and further research.

Introduction: The Benzoxazolone Scaffold and the Significance of Solubility

The benzoxazolone nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide range of biological activities.[2][3][4] These derivatives are noted for their unique physicochemical profile, which includes both lipophilic and hydrophilic characteristics, and a weakly acidic nature, all of which influence their interaction with biological targets.[2][3] 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol is a member of this important class.

Solubility is a critical determinant of a compound's utility in drug discovery and development. It directly impacts absorption, distribution, metabolism, and excretion (ADMET) properties, and is a key parameter for designing synthetic routes, purification strategies (such as crystallization), and final drug formulations.[5] An accurate understanding of a compound's behavior in various organic solvents is therefore not merely academic but a fundamental necessity for its successful application.

Molecular Structure and Physicochemical Drivers of Solubility

To predict the solubility of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol, we must first analyze its molecular structure and the interplay of its functional groups.

  • Chemical Structure:

    • IUPAC Name: 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol

    • Molecular Formula: C₇H₃ClFNO₂

    • CAS Number: 2060057-69-2[1]

The molecule consists of a bicyclic benzoxazolone core with four key features influencing its solubility:

  • Benzoxazolone Core: This fused ring system is largely aromatic and planar, contributing to the molecule's lipophilic (hydrophobic) character. It can engage in π-π stacking interactions.

  • Halogen Substituents (Chloro and Fluoro): The chlorine at position 4 and fluorine at position 7 are electron-withdrawing groups. Fluorine, in particular, can increase molecular polarity.[3] These halogens enhance the lipophilicity of the benzene ring.

  • Hydroxyl Group (-OH) at position 3: This group is a key determinant of the molecule's polarity. It can act as both a hydrogen bond donor (via the hydrogen atom) and a hydrogen bond acceptor (via the oxygen atom). This capability is crucial for interactions with protic solvents.

  • Lactam-like Carbonyl and N-H groups: The benzoxazolone ring contains both a carbonyl (C=O) group and a secondary amine (N-H) within its heterocyclic portion. The carbonyl oxygen is a strong hydrogen bond acceptor, while the N-H group is a hydrogen bond donor.[6]

Overall Polarity Profile: The molecule presents a classic amphiphilic nature. The halogenated benzene ring provides a significant nonpolar, lipophilic domain, while the hydroxyl, carbonyl, and N-H groups create a concentrated polar, hydrophilic region capable of strong hydrogen bonding.[2][3] This duality dictates its solubility behavior, suggesting it will be most soluble in solvents that can effectively solvate both its polar and nonpolar parts.

Theoretical Framework and Qualitative Solubility Prediction

The principle of "like dissolves like" is the cornerstone for predicting solubility.[7] This means that polar solvents tend to dissolve polar solutes, and nonpolar solvents dissolve nonpolar solutes. For an amphiphilic molecule like 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol, solvents with intermediate polarity or those capable of both polar (especially hydrogen bonding) and nonpolar interactions are often the most effective.

Based on this principle, a qualitative prediction of solubility in common organic solvents is presented in the table below.

Solvent Class Solvent Example Predicted Solubility Rationale for Prediction
Polar Protic Methanol, EthanolHigh to Moderate These solvents are excellent hydrogen bond donors and acceptors, capable of strongly interacting with the -OH, N-H, and C=O groups. The alkyl chain provides some nonpolar character to solvate the benzene ring.
IsopropanolModerate Increased alkyl chain length compared to methanol/ethanol reduces overall polarity, potentially lowering solubility slightly.
WaterLow While capable of hydrogen bonding, the large, nonpolar halogenated benzene ring is expected to dominate, leading to poor aqueous solubility.
Polar Aprotic Dimethyl Sulfoxide (DMSO)High DMSO is a very strong hydrogen bond acceptor, effectively solvating the -OH and N-H groups. Its high polarity accommodates the entire molecule well.
Dimethylformamide (DMF)High Similar to DMSO, DMF is a strong hydrogen bond acceptor and highly polar, making it an excellent solvent for this class of compounds.
AcetoneModerate Acetone is a hydrogen bond acceptor and has a significant dipole moment, but it is less polar than DMSO or DMF.
AcetonitrileModerate to Low Acetonitrile is polar but a weaker hydrogen bond acceptor than other polar aprotic solvents.
Nonpolar Toluene, HexaneVery Low to Insoluble These solvents lack the ability to form hydrogen bonds or engage in strong dipole-dipole interactions, making them poor solvents for the polar functional groups of the molecule.
Intermediate Polarity Dichloromethane (DCM)Moderate to Low DCM can engage in dipole-dipole interactions but cannot hydrogen bond effectively. It may offer some solubility due to its ability to solvate the lipophilic portion.
Tetrahydrofuran (THF)Moderate THF is a polar aprotic solvent with a cyclic ether structure. It acts as a hydrogen bond acceptor and has some nonpolar character, providing a balanced solvation environment.

Experimental Protocol: Isothermal Shake-Flask Method for Solubility Determination

To move beyond prediction and obtain precise, quantitative data, a standardized experimental protocol is essential. The isothermal equilibrium shake-flask method is the gold standard for determining the thermodynamic solubility of a solid compound.[7][8][9]

Objective: To determine the equilibrium solubility of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol in a selected organic solvent at a specific, controlled temperature.

Materials and Reagents
  • Solute: 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol (purity >98%, solid form)

  • Solvents: High-purity (e.g., HPLC grade) organic solvents of interest.

  • Reference Standard: A highly pure, analytically characterized sample of the solute for calibration.

  • Mobile Phase: Solvents for the analytical quantification method (e.g., HPLC-grade acetonitrile and water).

Apparatus
  • Analytical balance (readable to at least 0.1 mg)

  • Glass vials (e.g., 4 mL or 8 mL) with PTFE-lined screw caps

  • Thermostatically controlled shaker or incubator capable of maintaining temperature ±0.5°C

  • Syringe filters (0.22 µm or 0.45 µm, made of a material chemically resistant to the solvent, e.g., PTFE)

  • Syringes (glass or polypropylene)

  • Volumetric flasks and pipettes for dilutions

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector or a Mass Spectrometer (MS).

Experimental Workflow Diagram

G cluster_prep Phase 1: Preparation cluster_equilibrate Phase 2: Equilibration cluster_sampling Phase 3: Sampling & Analysis A Add excess solid solute to a vial B Add a known volume of solvent A->B C Seal vial securely B->C D Place vials in a thermostatted shaker (e.g., 25°C, 48h) C->D E Ensure constant agitation to achieve equilibrium D->E F Allow vials to settle E->F G Withdraw supernatant using a syringe F->G H Filter supernatant through a syringe filter (0.22 µm) G->H I Dilute filtrate accurately with mobile phase H->I J Analyze by HPLC-UV against a calibration curve I->J

Caption: Isothermal Shake-Flask Solubility Determination Workflow.

Step-by-Step Methodology
  • Preparation of Vials: Add an excess amount of solid 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol to a series of glass vials. "Excess" means that undissolved solid should remain visible at the end of the experiment, ensuring saturation. A starting point is to add ~10-20 mg of solid to 2 mL of solvent.

  • Solvent Addition: Accurately dispense a known volume (e.g., 2.0 mL) of the desired organic solvent into each vial.

  • Equilibration: Securely cap the vials and place them in a shaker bath set to a constant temperature (e.g., 25°C). Agitate the vials for a sufficient period to ensure equilibrium is reached. A duration of 24 to 72 hours is typical.[9] The system is at equilibrium when the concentration of the solute in the solution no longer changes over time.

  • Phase Separation: After equilibration, remove the vials and allow them to stand undisturbed at the same temperature, permitting the excess solid to settle. Phase separation can also be achieved by centrifugation.[10]

  • Sampling: Carefully withdraw a sample of the clear supernatant using a syringe. Avoid disturbing the solid material at the bottom of the vial.

  • Filtration: Immediately filter the sample through a chemically resistant syringe filter (e.g., 0.22 µm PTFE) into a clean vial. This step is critical to remove any undissolved microparticles.[10]

  • Dilution: Accurately dilute a known volume of the filtrate with a suitable solvent (often the HPLC mobile phase) to bring the concentration within the linear range of the analytical method.

  • Quantification: Analyze the diluted sample using a validated HPLC method. Determine the concentration of the solute by comparing the peak area to a calibration curve prepared from a reference standard of known concentration.

  • Calculation: Calculate the solubility by multiplying the measured concentration by the dilution factor. Express the result in units such as mg/mL or mol/L.

Data Presentation and Interpretation

The results of the experimental determination should be recorded systematically. Below is a template for data presentation.

Solvent Temperature (°C) Solubility (mg/mL) Solubility (mol/L) Observations
e.g., Methanol25.0Experimental ValueCalculated Valuee.g., Colorless solution
e.g., DMSO25.0Experimental ValueCalculated Value
e.g., Toluene25.0Experimental ValueCalculated Valuee.g., Majority of solid undissolved
e.g., THF25.0Experimental ValueCalculated Value

Interpreting these quantitative results will allow for the validation or refinement of the theoretical predictions made in Section 3. This data is invaluable for selecting appropriate solvents for chemical reactions, designing effective crystallization procedures, and developing stable formulations for preclinical and clinical studies.

Conclusion

References

  • Hydrogen bonds and short contacts in 6-bromo-1,3-benzoxazol-2(3H)-one. (n.d.).
  • Measurement and ANN prediction of pH-dependent solubility of nitrogen-heterocyclic compounds. (n.d.).
  • Physics-Based Solubility Prediction for Organic Molecules. (n.d.). National Institutes of Health. Retrieved March 7, 2026.
  • Synthesis and biological profile of benzoxazolone derivatives. (2023). PubMed. Retrieved March 7, 2026.
  • Predicting drug solubility in binary solvent mixtures using graph convolutional networks: a comprehensive deep learning approach. (2025). National Institutes of Health. Retrieved March 7, 2026.
  • SOLUBILITY AND DISSOLUTION FOR DRUG. (n.d.). SlideShare. Retrieved March 7, 2026.
  • Synthesis and biological profile of benzoxazolone derivatives. (2023).
  • What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. (2011). National Institutes of Health. Retrieved March 7, 2026.
  • <1236> Solubility Measurements. (2016). USP-NF. Retrieved March 7, 2026.
  • Handbook of Solubility Data for Pharmaceuticals. (n.d.).
  • Computational Evaluation of Heterocyclic Steroids: Physicochemical and Pharmacokinetic Insights. (2026).
  • Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. (2026). Raytor. Retrieved March 7, 2026.
  • 2060057-69-2|4-Chloro-7-fluoro-1,2-benzoxazol-3-ol. (n.d.). BLDpharm. Retrieved March 7, 2026.
  • Compound solubility prediction in medicinal chemistry and drug discovery. (2023). Life Chemicals. Retrieved March 7, 2026.
  • Intramolecular Hydrogen Bonding in Benzoxazines: When Structural Design Becomes Functional. (n.d.).
  • Selected benzoxazolone derivatives with diverse biological effects. (n.d.).
  • 4-(CHLOROSULFONYL)-7-FLUORO-2,1,3-BENZOXADIAZOLE. (n.d.). ChemicalBook. Retrieved March 7, 2026.
  • Intramolecular Hydrogen Bonding in Benzoxazines: When Structural Design Becomes Functional. (2016). PubMed. Retrieved March 7, 2026.
  • Dynamic and structural insights into hydrogen-bonded interpolymer complexes of poly(2-alkyl-2-oxazolines) with poly(carboxylic acids). (2025). CentAUR. Retrieved March 7, 2026.
  • Design, synthesis and structure-activity relationships of novel benzoxazolone derivatives as 18 kDa translocator protein (TSPO) ligands. (2012). PubMed. Retrieved March 7, 2026.
  • Commercial benzoxazolone derivatives 1–5. (n.d.).
  • 4-fluoro-1,2-benzoxazol-3-ol (C7H4FNO2). (n.d.). PubChemLite. Retrieved March 7, 2026.
  • 4-Chloro-oxazole | C3H2ClNO | CID 19994365. (n.d.). National Institutes of Health. Retrieved March 7, 2026.
  • Benzoxazoles. (n.d.). AMERICAN ELEMENTS®. Retrieved March 7, 2026.

Sources

Foundational

Tautomeric Equilibrium of 1,2-Benzoxazol-3-ol Derivatives: An In-depth Technical Guide for Drug Discovery

Abstract The 1,2-benzoxazole scaffold is a privileged heterocyclic motif in medicinal chemistry, integral to a wide array of pharmacologically active compounds.[1][2][3] A crucial, yet often nuanced, aspect of its chemis...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The 1,2-benzoxazole scaffold is a privileged heterocyclic motif in medicinal chemistry, integral to a wide array of pharmacologically active compounds.[1][2][3] A crucial, yet often nuanced, aspect of its chemistry is the tautomeric equilibrium of 3-hydroxy-1,2-benzisoxazole derivatives. These compounds can exist in a dynamic equilibrium between the enol (1,2-benzoxazol-3-ol) and keto (1,2-benzisoxazolin-3-one) forms. This guide provides a comprehensive technical overview of this tautomerism, elucidating the underlying principles, influential factors, and state-of-the-art analytical and computational methodologies for its characterization. For researchers in drug development, a thorough understanding of this equilibrium is paramount, as the predominant tautomeric form can profoundly impact a molecule's physicochemical properties, target binding affinity, and metabolic stability.

Introduction: The Significance of Tautomerism in 1,2-Benzoxazole Scaffolds

The 1,2-benzisoxazole core is a cornerstone in the development of numerous therapeutic agents, with applications spanning from anticonvulsants to antipsychotics.[4][5] The tautomeric nature of 3-hydroxy-1,2-benzisoxazole derivatives introduces a layer of complexity and opportunity in drug design. The two primary tautomers, the aromatic 1,2-benzoxazol-3-ol and the non-aromatic 1,2-benzisoxazolin-3-one, possess distinct electronic and structural features.

The enol form presents a hydroxyl group on an aromatic ring system, making it a potential hydrogen bond donor and influencing its acidity. In contrast, the keto form contains a lactam-like moiety, which can act as both a hydrogen bond donor and acceptor. The position of this equilibrium can dictate the molecule's shape, polarity, and lipophilicity, thereby affecting its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its interaction with biological targets.[6]

Caption: Tautomeric equilibrium of 1,2-benzoxazol-3-ol.

Synthesis of 1,2-Benzoxazol-3-ol and its Derivatives

The synthesis of these tautomeric systems can be approached from several angles, primarily focusing on the construction of the benzisoxazole core. A common and effective method is the base-catalyzed cyclization of o-hydroxyaryl ketoximes.[4] This method is versatile and allows for the introduction of various substituents on the benzene ring.

Another synthetic strategy involves the [3+2] cycloaddition of in-situ generated nitrile oxides with arynes.[7] This approach offers a direct route to functionalized 3-substituted 1,2-benzisoxazoles. Furthermore, the synthesis of the keto form, 1,2-benzisoxazolin-3-ones, has been achieved through methods such as the reaction of 2-mercaptobenzoic acid with diphenyl phosphoryl azide.

Experimental Protocol: Synthesis of a 3-Substituted 1,2-Benzisoxazole

The following protocol outlines a general procedure for the synthesis of a 3-substituted 1,2-benzisoxazole, adapted from established methodologies.[4][8]

  • Oximation of o-Hydroxy Acetophenone:

    • Dissolve the substituted o-hydroxy acetophenone in ethanol.

    • Add hydroxylamine hydrochloride and a base (e.g., pyridine or sodium acetate).

    • Reflux the mixture until the reaction is complete (monitored by TLC).

    • Isolate the resulting oxime by standard workup procedures.

  • Cyclization to 1,2-Benzisoxazole:

    • Dissolve the o-hydroxy acetophenone oxime in a suitable solvent (e.g., dioxane).

    • Add a base, such as sodium hydroxide or potassium hydroxide.

    • Reflux the mixture for several hours.

    • Acidify the reaction mixture and extract the product with an organic solvent.

    • Purify the 3-substituted 1,2-benzisoxazole by recrystallization or column chromatography.

Synthesis_Workflow Start o-Hydroxy Acetophenone Step1 Oximation (Hydroxylamine, Base) Start->Step1 Intermediate o-Hydroxy Acetophenone Oxime Step1->Intermediate Step2 Cyclization (Base, Heat) Intermediate->Step2 Product 3-Substituted 1,2-Benzisoxazole Step2->Product

Caption: General synthetic workflow for 3-substituted 1,2-benzisoxazoles.

Factors Influencing the Tautomeric Equilibrium

The position of the tautomeric equilibrium is not static but is influenced by a delicate interplay of intramolecular and intermolecular factors. A comprehensive understanding of these factors is crucial for predicting and controlling the tautomeric preference.

Substituent Effects

The electronic nature of substituents on the benzisoxazole ring can significantly shift the equilibrium. Electron-withdrawing groups (EWGs) tend to stabilize the more polar keto form by delocalizing the negative charge on the nitrogen atom in the corresponding conjugate base.[9][10] Conversely, electron-donating groups (EDGs) can favor the enol form by increasing the electron density on the oxygen atom, making it a stronger hydrogen bond donor.

Solvent Effects

The polarity and hydrogen-bonding capability of the solvent play a pivotal role in determining the predominant tautomer.[11][12][13]

  • Polar Protic Solvents: These solvents (e.g., water, methanol) can form hydrogen bonds with both the keto and enol forms. They can stabilize the more polar keto tautomer to a greater extent.

  • Polar Aprotic Solvents: Solvents like DMSO and DMF can act as hydrogen bond acceptors, stabilizing the enol form by interacting with the hydroxyl proton.[11]

  • Nonpolar Solvents: In nonpolar environments (e.g., chloroform, cyclohexane), intramolecular hydrogen bonding within the enol tautomer can become a dominant stabilizing factor, shifting the equilibrium towards the enol form.[12]

Temperature

Temperature can also influence the tautomeric equilibrium. An increase in temperature often favors the more polar keto form in solution.[9]

Analytical Techniques for Characterizing the Tautomeric Equilibrium

A combination of spectroscopic and crystallographic techniques is essential for the unambiguous characterization of the tautomeric equilibrium.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for studying tautomeric equilibria in solution.[14][15] By analyzing the chemical shifts and integration of specific proton and carbon signals, the relative populations of the keto and enol forms can be determined.

  • ¹H NMR: The enol form will exhibit a characteristic signal for the hydroxyl proton (-OH), often in the downfield region. The keto form will show a signal for the N-H proton. The chemical shifts of the aromatic protons will also differ between the two tautomers.

  • ¹³C NMR: The carbonyl carbon of the keto form will have a distinct chemical shift (typically >160 ppm), which is absent in the enol form. The chemical shifts of the aromatic carbons will also be indicative of the tautomeric state.

X-ray Crystallography

Single-crystal X-ray diffraction provides definitive structural information in the solid state.[16][17][18] It can unambiguously determine whether the molecule exists as the enol or keto tautomer in the crystal lattice and provide precise bond lengths and angles. This information is invaluable for validating computational models.

UV-Visible and Infrared Spectroscopy

UV-Visible spectroscopy can be used to monitor the tautomeric equilibrium, as the two forms will have different absorption maxima due to their distinct electronic systems.[12] Infrared (IR) spectroscopy can also provide evidence for the presence of either the C=O stretch of the keto form or the O-H stretch of the enol form.

Computational Chemistry: A Predictive Tool

Quantum chemical calculations, particularly Density Functional Theory (DFT), have become indispensable for studying tautomeric equilibria.[19][20] These methods can provide valuable insights into the relative stabilities of the tautomers and the transition state for their interconversion.

Computational Protocol: DFT Analysis of Tautomeric Equilibrium
  • Geometry Optimization: The geometries of both the enol and keto tautomers are optimized using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-311++G(d,p)).[21]

  • Frequency Calculations: Vibrational frequency calculations are performed to confirm that the optimized structures correspond to true energy minima (no imaginary frequencies).

  • Energy Calculations: The electronic energies, enthalpies, and Gibbs free energies of both tautomers are calculated. The relative Gibbs free energy (ΔG) indicates the position of the equilibrium.

  • Solvent Modeling: The influence of different solvents can be modeled using implicit solvent models (e.g., PCM) or by including explicit solvent molecules.[22]

DFT_Workflow Start Define Tautomeric Structures (Enol and Keto) Step1 Geometry Optimization (DFT: B3LYP/6-311++G(d,p)) Start->Step1 Step2 Frequency Calculation (Confirm Minima) Step1->Step2 Step3 Energy Calculation (Electronic, Enthalpy, Gibbs Free Energy) Step2->Step3 Step4 Solvent Modeling (Implicit/Explicit) Step3->Step4 Result Relative Stabilities (ΔG) Equilibrium Position Step4->Result

Caption: Workflow for DFT analysis of tautomeric equilibrium.

Implications for Drug Discovery and Development

The tautomeric state of a 1,2-benzoxazol-3-ol derivative is not merely a chemical curiosity; it has profound implications for its biological activity and drug-like properties.[2]

  • Receptor Binding: The different shapes, hydrogen bonding capabilities, and electrostatic potentials of the keto and enol tautomers can lead to significantly different binding affinities for a biological target.

  • Pharmacokinetics: The lipophilicity and polarity of the predominant tautomer will influence its absorption, distribution, and ability to cross biological membranes.

  • Metabolism: The metabolic fate of the molecule can be dependent on the tautomeric form present. For example, the hydroxyl group of the enol form may be a site for glucuronidation.

Conclusion and Future Perspectives

The tautomeric equilibrium of 1,2-benzoxazol-3-ol derivatives is a critical parameter that must be considered in the design and development of new therapeutic agents based on this privileged scaffold. A multi-pronged approach, combining synthesis, advanced spectroscopic analysis, and computational modeling, is essential for a comprehensive understanding and control of this phenomenon. Future research should focus on building a quantitative understanding of how subtle structural modifications can be used to fine-tune the tautomeric ratio, thereby optimizing the pharmacological profile of these promising compounds. The continued exploration of this fascinating area of chemistry will undoubtedly lead to the discovery of novel and more effective drugs.

References

  • Shastri, L. A., & Goswami, B. N. (2015). Review on Synthesis of 3-Substituted 1,2-Benzisoxazole Derivatives. International Journal of ChemTech Research, 8(9), 133-142. [Link]

  • Novak, P., et al. (2000). Substituent, Temperature and Solvent Effects on Keto-Enol Equilibrium in Symmetrical Pentane-1,3,5-triones. Croatica Chemica Acta, 73(4), 1153-1170. [Link]

  • Lomynoha, Y. R., et al. (2025). SYNTHESIS, SPECTRAL CHARACTERISTICS AND MOLECULAR DOCKING STUDIES OF N-(2,2,2-TRICHLORO-1- THIOUREIDOETHYL)CARBOXAMIDES. ResearchGate. [Link]

  • Splittgerber, A. G. (2007). Determination of Solvent Effects on Keto–Enol Equilibria of 1,3-Dicarbonyl Compounds Using NMR. Journal of Chemical Education, 84(1), 139. [Link]

  • Fierro, R., et al. (2013). Substituent, Temperature and Solvent Effects on the Keto-Enol EQUILIBRIUM in -Ketoamides: A Nuclear Magnetic Resonance Study. International Journal of Organic Chemistry, 3(3), 1-9. [Link]

  • Hansen, P. E. (2020). Tautomerism Detected by NMR. Encyclopedia, MDPI. [Link]

  • Fierro, R., et al. (2013). Substituent, Temperature and Solvent Effects on the Keto-Enol EQUILIBRIUM in β -Ketoamides: A Nuclear Magnetic Resonance Study. ResearchGate. [Link]

  • ZaplN-ska, A., & Zaprutko, L. (2021). Recent advances in the synthesis of 1,2-benzisoxazoles and 1,2-benzisoxazolines. Chemistry of Heterocyclic Compounds, 57(1), 1-23. [Link]

  • Kaur, H., et al. (2018). Benzisoxazole: a privileged scaffold for medicinal chemistry. RSC Advances, 8(45), 25593-25607. [Link]

  • Al-Sehemi, A. G., et al. (2020). Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of Novel 1,3,4-Thiadiazole Derivative Containing 3-Mercaptobutan-2-one and Quinazolin-4-one Moieties. Molecules, 25(22), 5484. [Link]

  • Kumar, D., et al. (2016). Synthesis and biological evaluation of 3-substituted 1,2-benzisoxazole derivatives for antimicrobial activity. ResearchGate. [Link]

  • Mabied, A. F., et al. (2013). Crystal Structure and Stereochemistry Study of 2-Substituted Benzoxazole Derivatives. ISRN Organic Chemistry, 2013, 1-8. [Link]

  • Wu, J., et al. (2006). Synthesis of Benzisoxazoles by the [3 + 2] Cycloaddition of in situ Generated Nitrile Oxides and Arynes. Organic Letters, 8(14), 2973-2975. [Link]

  • Kumar, D., et al. (2018). Benzoxazole derivatives: design, synthesis and biological evaluation. Chemistry Central Journal, 12(1), 84. [Link]

  • Glamočlija, J., et al. (2021). Structure of Biologically Active Benzoxazoles: Crystallography and DFT Studies. Acta Chimica Slovenica, 68(1), 144-150. [Link]

  • Hranjec, M., et al. (2022). N-[3-(Chloromethyl)-1,2-benzisoxazol-5-yl]acetamide. Molbank, 2022(2), M1398. [Link]

  • Al-Sehemi, A. G., et al. (2022). Solvent Influence on Absorption Spectra and Tautomeric Equilibria of Symmetric Azomethine‐Functionalized Derivatives: Structural Elucidation and Computational Studies. ChemistrySelect, 7(8), e202104323. [Link]

  • Elguero, J., et al. (1998). The Use of NMR Spectroscopy to Study Tautomerism. In The Tautomerism of Heterocycles. [Link]

  • Rauf, M. A., Hisaindee, S., & Saleh, N. (2015). Spectroscopic studies of keto–enol tautomeric equilibrium of azo dyes. RSC Advances, 5(23), 18097-18110. [Link]

  • Mabied, A. F., et al. (2013). Crystal Structure and Stereochemistry Study of 2-Substituted Benzoxazole Derivatives. ResearchGate. [Link]

  • Li, Y., et al. (2015). 1,2-Benzisoxazole compounds: a patent review (2009 - 2014). Expert Opinion on Therapeutic Patents, 25(6), 673-687. [Link]

  • Al-Hourani, B. J., et al. (2007). Quantum chemical studies on tautomerism, isomerism and deprotonation of some 5(6)-substituted benzimidazole-2-thiones. ARKIVOC, 2007(14), 75-99. [Link]

  • Moreno-García, J., et al. (2025). DFT Study of Functionalized Benzoxazole-Based D–π–A Architectures: Influence of Ionic Fragments on Optical Properties and Their Potential in OLED and Solar Cell Devices. International Journal of Molecular Sciences, 26(18), 14389. [Link]

  • Sadowski, B., et al. (2023). Tautomeric Equilibrium in 1-Benzamidoisoquinoline Derivatives. Molecules, 28(3), 1059. [Link]

  • Lokwani, P., et al. (2011). Benzoxazole: The molecule of diverse biological activities. Journal of Chemical and Pharmaceutical Research, 3(3), 302-311. [Link]

  • Shruthi, S. K., & Kumar, K. S. (2020). Chemical Significance of 1,3-Benzoxazole Derivatives. Journal of Heterocyclic Chemistry, 57(11), 3845-3856. [Link]

  • Lyčka, A., et al. (1999). 15N NMR spectra, tautomerism and diastereomerism of 4,5-dihydro-1H-1,2,3-triazoles. Magnetic Resonance in Chemistry, 37(12), 903-908. [Link]

  • Al-Qaisi, J. A., et al. (2021). BIOLOGICAL EVALUATION OF 2-OXO- BENZOXAZOLE DERIVATIVES. An-Najah National University Repository. [Link]

  • Kumar, A., et al. (2022). Biological activities of benzoxazole and its derivatives. ResearchGate. [Link]

  • Rauf, M. A., Hisaindee, S., & Saleh, N. (2015). Spectroscopic studies of keto–enol tautomeric equilibrium of azo dyes. ResearchGate. [Link]

  • López-Sandoval, H., et al. (2012). Crystal structure of 2-(2-aminophenyl)-1,3-benzoxazole. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 10), o2913. [Link]

  • Khan, J., et al. (2022). Repurposing benzimidazole and benzothiazole derivatives as potential inhibitors of SARS-CoV-2: DFT, QSAR, molecular docking, molecular dynamics simulation, and in-silico pharmacokinetic and toxicity studies. Journal of King Saud University - Science, 34(3), 101861. [Link]

  • Alkorta, I., et al. (2022). A DFT study of the tautomerism of 1H-benzo[de]cinnolines and their protonated forms. Structural Chemistry, 33(4), 1187-1197. [Link]

  • Zaleski, D. P., et al. (2012). Precise equilibrium structures of 1H- and 2H-1,2,3-triazoles (C2H3N3) by millimeter-wave spectroscopy. The Journal of Chemical Physics, 136(22), 224304. [Link]

  • Szabó, K. J., et al. (2018). (a) Tautomeric equilibrium of 1,2,3‐benzotriazole; (b) Synthetic... ResearchGate. [Link]

Sources

Exploratory

A Technical Guide to the Pharmacological Potential of the Benzoxazole Scaffold: A Roadmap for Investigating 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol

Abstract The benzoxazole core is a quintessential "privileged scaffold" in medicinal chemistry, forming the backbone of numerous compounds with a wide array of pharmacological activities.[1][2] This technical guide provi...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The benzoxazole core is a quintessential "privileged scaffold" in medicinal chemistry, forming the backbone of numerous compounds with a wide array of pharmacological activities.[1][2] This technical guide provides a comprehensive framework for drug development professionals to investigate the potential of novel benzoxazole derivatives, using the under-explored compound 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol as a focal point for a hypothetical research program. While specific data on this molecule is not yet available in peer-reviewed literature, its structural features suggest it is a promising candidate for exploration. This document synthesizes established methodologies and proven insights from extensive research on analogous compounds to outline a logical, evidence-based pathway for its synthesis, characterization, and preclinical evaluation across key therapeutic areas including inflammation, neurodegeneration, oncology, and infectious diseases.

Introduction: The Benzoxazole Scaffold

Benzoxazoles, heterocyclic compounds featuring a fused benzene and oxazole ring, are of significant interest due to their structural similarity to biological purines like adenine and guanine, which may facilitate interactions with biopolymers.[2][3] This structural advantage has led to the development of numerous benzoxazole-containing drugs with diverse clinical applications, including the non-steroidal anti-inflammatory drugs (NSAIDs) flunoxaprofen and benoxaprofen, and the muscle relaxant chlorzoxazone.[4] The broad biological spectrum of this class encompasses anti-inflammatory, anticancer, neuroprotective, antimicrobial, and immunosuppressive activities, making it a fertile ground for new drug discovery.[4][5][6][7]

4-Chloro-7-fluoro-1,2-benzoxazol-3-ol combines the established benzoxazole core with halogen substitutions (chloro and fluoro), which are known to modulate pharmacokinetic and pharmacodynamic properties, often enhancing potency or altering selectivity.[8] This guide will delineate a complete research workflow, from initial synthesis to advanced biological evaluation, to unlock the therapeutic potential of this and similar novel benzoxazole derivatives.

Synthesis and Chemical Characterization

While a specific synthesis for 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol is not published, a plausible and efficient route can be designed based on established organometallic and cyclization chemistries. One of the most direct methods for creating functionalized benzisoxazoles involves the [3+2] cycloaddition of an aryne with a nitrile oxide, both generated in situ.[9]

Proposed Synthetic Pathway

The synthesis can be approached via the reaction of a suitably substituted o-(trimethylsilyl)aryl triflate (an aryne precursor) with a chlorooxime (a nitrile oxide precursor) in the presence of a fluoride source like cesium fluoride (CsF).[9]

Workflow: Synthesis of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol

G cluster_start Starting Materials cluster_reaction Reaction Conditions cluster_product Product & Purification A Substituted o-(trimethylsilyl)aryl triflate D In situ generation of aryne and nitrile oxide A->D B Chlorooxime B->D C Cesium Fluoride (CsF) C->D Fluoride Source E [3+2] Cycloaddition D->E G Crude Product Mixture E->G F Acetonitrile (Solvent) 2.5h reaction time F->E H Column Chromatography G->H I 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol H->I

Caption: Proposed synthetic workflow for 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol.

Detailed Experimental Protocol
  • Reaction Setup: To a stirring mixture of the appropriate silylaryl triflate (2.0 eq) and CsF (6.0 eq) in acetonitrile (MeCN), add a solution of the corresponding chlorooxime (1.0 eq) in MeCN via syringe pump over 2.5 hours.[9]

  • Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Workup: Upon completion, quench the reaction with water and extract the product with ethyl acetate.

  • Purification: Dry the combined organic layers over anhydrous sodium sulfate, concentrate under reduced pressure, and purify the crude product by column chromatography on silica gel.

Structural Characterization

The identity and purity of the synthesized compound must be rigorously confirmed using a suite of spectroscopic techniques.[4][10]

Technique Expected Observations
¹H NMR Signals corresponding to aromatic protons, with splitting patterns dictated by chloro and fluoro substituents. A signal for the hydroxyl proton.
¹³C NMR Resonances for all carbon atoms in the molecule, including the characteristic benzoxazole ring carbons.
IR Spectroscopy Absorption bands for O-H stretching (hydroxyl group), C=N stretching (oxazole ring), and C-F/C-Cl bonds.
Mass Spectrometry A molecular ion peak corresponding to the exact mass of C₇H₃ClFNO₂.

Evaluation of Pharmacological Potential

Based on the extensive literature for the benzoxazole class, the primary therapeutic areas to investigate for 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol are anti-inflammatory, neuroprotective, anticancer, and antimicrobial activities.

Anti-inflammatory and Analgesic Activity

Many benzoxazole derivatives exhibit potent anti-inflammatory effects, often through the inhibition of cyclooxygenase (COX) enzymes, particularly the inducible COX-2 isoform.[11][12][13] Selective COX-2 inhibition is a highly desirable therapeutic profile as it reduces inflammation while minimizing the gastrointestinal side effects associated with non-selective NSAIDs that also inhibit COX-1.[11][12]

Potential Mechanism: COX-2 Inhibition

G AA Arachidonic Acid COX1 COX-1 (Constitutive) AA->COX1 COX2 COX-2 (Inducible) AA->COX2 PG_Phys Prostaglandins (Physiological) COX1->PG_Phys PG_Inflam Prostaglandins (Inflammatory) COX2->PG_Inflam Stomach Stomach Lining Protection PG_Phys->Stomach Inflammation Inflammation, Pain, Fever PG_Inflam->Inflammation Molecule 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol Molecule->COX2 Selective Inhibition

Caption: Selective inhibition of COX-2 by a benzoxazole derivative.

Protocol: Carrageenan-Induced Paw Edema in Rats This is a standard and reliable in vivo model for evaluating acute anti-inflammatory activity.[14]

  • Animal Groups: Divide rats into groups (n=6): Vehicle Control, Standard Drug (e.g., Diclofenac Sodium, 10 mg/kg), and Test Compound (various doses).

  • Dosing: Administer the vehicle, standard, or test compound orally or intraperitoneally.

  • Induction of Edema: After 1 hour, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

  • Measurement: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours post-carrageenan injection.

  • Analysis: Calculate the percentage inhibition of edema for each group compared to the vehicle control. Statistical significance is determined using ANOVA.[12]

Neuroprotective Potential

Substituted benzoxazoles have shown promise in the context of neurodegenerative diseases like Alzheimer's.[5] Some derivatives have been found to protect neuronal cells from β-amyloid-induced toxicity by modulating critical signaling pathways.[5]

Potential Mechanism: Akt/GSK-3β/NF-κB Pathway Modulation One studied mechanism involves the promotion of pro-survival signals. Compound 5c, a benzo[d]oxazole derivative, was shown to protect PC12 cells from β-amyloid-induced apoptosis by promoting the phosphorylation of Akt and GSK-3β, which in turn decreases the expression of the pro-inflammatory transcription factor NF-κB.[5] This leads to reduced expression of apoptotic and inflammatory proteins like Bax/Bcl-2 ratio and iNOS.[5]

G AB β-Amyloid Stress Akt Akt AB->Akt Inhibits Molecule Benzoxazole Derivative Molecule->Akt Promotes Phosphorylation pAkt p-Akt (Active) Akt->pAkt GSK GSK-3β pAkt->GSK Inhibits via Phosphorylation Survival Cell Survival pAkt->Survival pGSK p-GSK-3β (Inactive) GSK->pGSK NFkB NF-κB GSK->NFkB Activates Apoptosis Apoptosis & Inflammation (Bax/Bcl-2 ↑, iNOS ↑) NFkB->Apoptosis

Caption: Neuroprotective signaling via the Akt/GSK-3β/NF-κB pathway.

Protocol: In Vitro Neuroprotection Assay using PC12 Cells

  • Cell Culture: Culture PC12 cells in standard conditions.

  • Toxicity Induction: Treat cells with a neurotoxic concentration of β-amyloid peptide (Aβ₂₅₋₃₅).

  • Treatment: Co-treat separate groups of cells with varying concentrations of the test compound (e.g., 1-30 µg/mL).[5]

  • Viability Assessment: After 24-48 hours, assess cell viability using the MTT assay. Measure absorbance to quantify the percentage of viable cells relative to untreated controls.

  • Mechanism Analysis: For promising compounds, perform Western blot analysis to measure levels of key proteins like p-Akt, p-GSK-3β, NF-κB, and Bax/Bcl-2 to confirm the mechanism of action.[5]

Anticancer and Antimicrobial Potential

The benzoxazole scaffold is present in numerous compounds screened for anticancer and antimicrobial activities.[4][15][16] Their planar structure allows for potential intercalation with DNA or interaction with key enzymatic targets.

Summary of Reported Benzoxazole Activities

Activity Target Model/System Example Compound Class Reference
Anticancer Various Cancer Cell LinesIn vitro cytotoxicity assays (MTT, SRB)2-Substituted benzoxazoles[4][16]
Antibacterial Gram-positive & Gram-negative bacteriaMIC determination (Agar diffusion/broth dilution)2-Aryl and N-phenyl-1,3-benzoxazol-2-amines[15]
Antifungal Candida albicans, Aspergillus nigerMIC determination (Tube dilution)Benzoxazole-triazole derivatives[4]
Anti-psoriatic T-lymphocytes, 5-lipoxygenaseImiquimod-induced psoriasis in mice2-(4-chlorophenyl)-5-benzoxazoleacetic acid[6]
Anti-Alzheimer's Acetylcholinesterase (AChE)In vitro enzyme inhibition assaysBenzoxazole-oxadiazole hybrids[17]

Protocol: Minimum Inhibitory Concentration (MIC) Assay This assay determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[15]

  • Preparation: Prepare a two-fold serial dilution of the test compound in a 96-well microtiter plate using an appropriate broth medium.

  • Inoculation: Add a standardized suspension of the target bacterium or fungus (e.g., S. aureus, E. coli, C. albicans) to each well.

  • Incubation: Incubate the plates at 37°C for 24 hours (for bacteria) or 28°C for 48 hours (for fungi).

  • Determination of MIC: The MIC is the lowest concentration of the compound at which no visible turbidity (growth) is observed.

Conclusion and Future Directions

While 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol remains an uncharacterized molecule, its core benzoxazole structure, augmented with halogen atoms, presents a compelling profile for pharmacological investigation. The established precedent of this chemical class strongly suggests potential for significant anti-inflammatory, neuroprotective, anticancer, and antimicrobial activities. The experimental workflows and mechanistic insights detailed in this guide provide a robust, evidence-based roadmap for researchers to systematically evaluate this potential. The next logical steps involve executing the proposed synthesis, confirming the structure, and proceeding with the tiered screening cascade outlined above. Positive results in these in vitro and in vivo models would warrant further preclinical development, including toxicology, pharmacokinetics, and more advanced disease model testing.

References

  • Synthesis and Antiinflammatory activity of a Series of novel benzoxazole derivatives. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

  • Wang, Y., et al. (2020). Design and Synthesis of New Benzo[d]oxazole-Based Derivatives and Their Neuroprotective Effects on β-Amyloid-Induced PC12 Cells. Molecules, 25(22), 5391. Available from: [Link]

  • Srinivas, A., et al. (2010). Design, synthesis and biological evaluation of benzoxazole derivatives as new antiinflammatory agents. Journal of Chemical and Pharmaceutical Research, 2(1), 319-326. Available from: [Link]

  • Hamid, I., et al. (2022). 2-Substituted Benzoxazoles as Potent Anti-Inflammatory Agents: Synthesis, Molecular Docking and In vivo Anti-Ulcerogenic Studies. Medicinal Chemistry, 18(7), 791-809. Available from: [Link]

  • Maddela, S., et al. (2013). 2-(2-Arylphenyl)benzoxazole As a Novel Anti-Inflammatory Scaffold: Synthesis and Biological Evaluation. ACS Medicinal Chemistry Letters, 4(11), 1091-1096. Available from: [Link]

  • Benzoxazole derivatives with anti-inflammatory potential. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

  • Hussain, S., et al. (2023). Synthesis, in vitro analysis and molecular docking study of novel benzoxazole-based oxazole derivatives for the treatment of Alzheimer's disease. Arabian Journal of Chemistry, 16(6), 104753. Available from: [Link]

  • Al-Qaisi, J., et al. (2022). Synthesis and In-Vivo Evaluation of Benzoxazole Derivatives as Promising Anti-Psoriatic Drugs for Clinical Use. Molecules, 27(9), 3023. Available from: [Link]

  • Kumar, R., et al. (2020). Synthesis, molecular simulation studies, in vitro biological assessment of 2-substituted benzoxazole derivatives as promising antimicrobial agents. Journal of Molecular Structure, 1202, 127267. Available from: [Link]

  • Hussain, S., et al. (2023). Investigation of Novel Benzoxazole-Oxadiazole Derivatives as Effective Anti-Alzheimer's Agents: In Vitro and In Silico Approaches. Molecules, 28(13), 4945. Available from: [Link]

  • BIOLOGICAL POTENTIAL OF BENZOXAZOLE DERIVATIVES: AN UPDATED REVIEW. (2020). ResearchGate. Retrieved March 7, 2026, from [Link]

  • Sharma, D., et al. (2018). Benzoxazole derivatives: design, synthesis and biological evaluation. Chemistry Central Journal, 12(1), 94. Available from: [Link]

  • Sharma, C., et al. (2022). Synthesis of Novel Benzoxazole Derivatives: Exploration of Their Possible Pharmacological Profiles with Computational Studies. Polycyclic Aromatic Compounds, 43(6), 5576-5600. Available from: [Link]

  • Al-Qaisi, J., et al. (2022). Synthesis and In-Vivo Evaluation of Benzoxazole Derivatives as Promising Anti-Psoriatic Drugs for Clinical Use. ResearchGate. Retrieved March 7, 2026, from [Link]

  • Biologically active Benzoxazole: A comprehensive review. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

  • Prezzavento, O., et al. (2019). Synthesis, in vitro and in vivo characterization of new benzoxazole and benzothiazole-based sigma receptor ligands. European Journal of Medicinal Chemistry, 174, 123-134. Available from: [Link]

  • Ankita, et al. (2018). Benzoxazoles. World Journal of Pharmaceutical Sciences, 6(10), 17-24. Available from: [Link]

  • Benzoxazole: Synthetic Methodology and Biological Activities. (2025). International Journal of Pharmaceutical Sciences Review and Research, 85(2), 22-28. Available from: [Link]

  • Chauhan, B., et al. (2023). SYNTHESIS, CHARACTERIZATION OF BENZOXAZOLE DERIVATIVES FOR IN-VITRO ANTI-TUBERCULAR AND ANTI-BACTERIAL ACTIVITY – A RESEARCH ARTICLE. International Journal of Pharmaceutical Sciences and Research, 14(4), 1789-1794. Available from: [Link]

  • Pharmacological Profile and Pharmaceutical Importance of Substituted Benzoxazoles: A Comprehensive Review. (2022). SSRN. Available from: [Link]

  • Chemistry and Pharmacological Exploration of Benzoxazole Derivatives. (n.d.). International Journal of Research and Review. Retrieved March 7, 2026, from [Link]

  • Taddei, D., & Larrosa, I. (2010). Synthesis of Benzisoxazoles by the [3 + 2] Cycloaddition of in situ Generated Nitrile Oxides and Arynes. Organic Letters, 12(1), 123-125. Available from: [Link]

Sources

Foundational

safety data sheet SDS 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol

An In-depth Technical Guide on 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol Compound Identification and Overview Systematic Name: 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol CAS Number: 2060057-69-2[1] Molecular Formula: C₇H₃ClFNO₂ M...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide on 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol

Compound Identification and Overview

Systematic Name: 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol

CAS Number: 2060057-69-2[1]

Molecular Formula: C₇H₃ClFNO₂

Molecular Weight: 187.56 g/mol

Structure:

Chemical structure of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol

The 1,2-benzoxazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[2] The strategic placement of chloro and fluoro substituents on the benzene ring, along with a hydroxyl group, makes 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol a potentially valuable building block for the synthesis of novel therapeutic agents. Halogen atoms can significantly influence a molecule's pharmacokinetic and pharmacodynamic properties, including metabolic stability, binding affinity, and membrane permeability.[3]

Projected Hazard Identification and Classification

Based on the hazard profiles of similar chlorinated and fluorinated heterocyclic compounds, the following potential hazards are anticipated. This is a projection and must be confirmed by experimental data.

GHS Hazard Pictograms (Projected):

Warning pictogramHealth hazard pictogram

Signal Word: Warning [4]

Projected Hazard Statements:

  • H302: Harmful if swallowed. [5]

  • H315: Causes skin irritation. [5]

  • H319: Causes serious eye irritation. [4]

  • H335: May cause respiratory irritation. [5]

Projected Precautionary Statements:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray. [5]

  • P280: Wear protective gloves/protective clothing/eye protection/face protection. [4][5]

  • P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

  • P302+P352: IF ON SKIN: Wash with plenty of soap and water. [5]

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. [4][5]

First-Aid Measures

In the event of exposure, the following first-aid measures are recommended:

  • Inhalation: Move the person to fresh air and keep them comfortable for breathing. If respiratory irritation persists, seek medical attention.

  • Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. If skin irritation occurs, seek medical advice.

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Get medical attention.[6]

  • Ingestion: Rinse mouth with water. Do not induce vomiting unless directed to do so by medical personnel. Seek immediate medical attention.[4]

Safe Handling and Storage

Handling:

  • Work in a well-ventilated area, preferably in a chemical fume hood.

  • Avoid contact with skin, eyes, and clothing.

  • Avoid inhalation of dust or fumes.

  • Use appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[4]

  • Wash hands thoroughly after handling.[4]

Storage:

  • Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5]

  • Keep away from incompatible materials such as strong oxidizing agents.

  • Protect from moisture and light.

Physicochemical and Toxicological Properties (Projected)

The following table summarizes the projected physicochemical and toxicological properties.

PropertyValue/InformationSource
Physical State Solid (predicted)General knowledge
Color Off-white to light yellow (predicted)Analogy
Odor No data available-
Melting Point No data available-
Boiling Point No data available-
Solubility Soluble in organic solvents (e.g., DMSO, DMF)General knowledge
logP (predicted) 1.5 - 2.5Chemical structure
Acute Toxicity Harmful if swallowed (projected).[5]
Carcinogenicity No data available.-
Mutagenicity No data available.-
Teratogenicity No data available.-

Role in Drug Discovery and Medicinal Chemistry

The benzoxazole nucleus is a key pharmacophore in a wide range of therapeutic agents, exhibiting activities such as anticancer, antimicrobial, and anti-inflammatory properties.[7][8] The presence of both a chloro and a fluoro group on the benzoxazole ring of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol is of particular interest to medicinal chemists. Fluorine substitution is a common strategy to enhance metabolic stability and binding affinity, while the chlorine atom can provide an additional point of interaction with biological targets.

The hydroxyl group at the 3-position is a versatile handle for synthetic modifications, allowing for the facile introduction of various side chains to explore structure-activity relationships (SAR). This makes the title compound a valuable starting material for the generation of compound libraries for high-throughput screening.

Representative Experimental Protocol: O-Alkylation

The following is a representative protocol for the O-alkylation of a hydroxylated benzoxazole, a common reaction in the synthesis of benzoxazole-based drug candidates.

Objective: To synthesize a 3-alkoxy-4-chloro-7-fluoro-1,2-benzoxazole derivative.

Materials:

  • 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol

  • Alkyl halide (e.g., benzyl bromide)

  • Potassium carbonate (K₂CO₃)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • To a solution of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol (1.0 eq) in anhydrous DMF, add potassium carbonate (1.5 eq).

  • Stir the mixture at room temperature for 15 minutes.

  • Add the alkyl halide (1.1 eq) dropwise to the reaction mixture.

  • Stir the reaction at room temperature for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • Upon completion, pour the reaction mixture into ice-cold water and extract with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to obtain the desired O-alkylated derivative.

Visualizations

Diagram 1: Hazard Assessment and Mitigation Workflow

A Compound Handling C Risk Assessment A->C B Hazard Identification (Skin/Eye Irritant, Harmful if Swallowed) B->C D Engineering Controls (Fume Hood) C->D E Personal Protective Equipment (Gloves, Goggles, Lab Coat) C->E F Safe Work Practices (Avoid Inhalation/Contact) C->F G Emergency Procedures (First Aid, Spill Kit) C->G H Safe Handling Achieved D->H E->H F->H G->H

Caption: Logical workflow for hazard assessment and mitigation.

Diagram 2: Representative Synthetic Pathway

start 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol reagents Alkyl Halide, K₂CO₃, DMF start->reagents O-Alkylation product 3-Alkoxy-4-chloro-7-fluoro-1,2-benzoxazole Derivative reagents->product purification Workup & Column Chromatography product->purification final_product Purified Product purification->final_product

Sources

Exploratory

Metabolic Stability Profile of Halogenated Benzoxazoles: From Mechanistic Understanding to Predictive In Vitro Models

An In-Depth Technical Guide: Introduction: The Strategic Role of Halogenated Benzoxazoles in Modern Drug Discovery The benzoxazole scaffold is a prominent heterocyclic motif in medicinal chemistry, recognized for its ver...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide:

Introduction: The Strategic Role of Halogenated Benzoxazoles in Modern Drug Discovery

The benzoxazole scaffold is a prominent heterocyclic motif in medicinal chemistry, recognized for its versatile biological activities and presence in numerous natural products and FDA-approved drugs.[1][2] Its rigid, planar structure serves as a crucial pharmacophore, enabling favorable interactions with a wide array of biological targets, leading to applications in oncology, and as anti-inflammatory and anti-fungal agents.[3][4] However, like many heterocyclic systems, the benzoxazole core and its substituents can be susceptible to metabolic breakdown, a critical hurdle in drug development that impacts a compound's pharmacokinetic profile, including its half-life, bioavailability, and potential for toxicity.[5]

Halogenation has emerged as a premier strategy for medicinal chemists to enhance the drug-like properties of lead candidates.[6] The incorporation of halogens—most notably fluorine and chlorine—can profoundly influence a molecule's physicochemical characteristics, such as lipophilicity, electronic distribution, and pKa.[7][8] These modifications can improve target binding affinity and, critically, modulate metabolic fate.[9][10] Specifically, the strategic placement of a halogen atom can block metabolically labile sites, shielding the molecule from enzymatic degradation by cytochrome P450 (CYP) enzymes and thereby enhancing its metabolic stability.[7][11]

This guide provides an in-depth exploration of the metabolic stability profile of halogenated benzoxazoles for researchers and drug development professionals. We will dissect the key metabolic pathways, detail the gold-standard in vitro assays for stability assessment, and explore the structure-metabolism relationships that govern the success of this important class of molecules.

The Influence of Halogenation on Metabolic Pathways

The metabolic fate of a xenobiotic is typically governed by a two-phase process occurring primarily in the liver. Understanding how halogenation impacts these pathways is fundamental to designing stable benzoxazole derivatives.

Phase I Metabolism: The Cytochrome P450 Arena

Phase I metabolism involves the introduction or unmasking of functional groups through oxidation, reduction, or hydrolysis. The most significant enzyme family involved is the cytochrome P450 (CYP) superfamily of heme-containing monooxygenases.[12][13] For halogenated benzoxazoles, the key CYP-mediated reactions include:

  • Aromatic Hydroxylation: Unsubstituted positions on the benzoxazole core or attached aromatic rings are prime targets for hydroxylation. Halogen atoms, particularly electron-withdrawing ones like fluorine, can deactivate the aromatic system, making it less susceptible to oxidative attack.[11]

  • Oxidative Dehalogenation: While C-F bonds are exceptionally strong and resistant to cleavage, heavier halogens (Cl, Br, I) can be removed oxidatively by CYP enzymes, which can lead to the formation of reactive metabolites.[14][15]

  • Metabolic Switching: The introduction of a halogen can block a preferred site of metabolism, forcing the enzymatic process to a less favorable position. For example, fluorinating a para-position on a phenyl ring, a common site of hydroxylation, is a classic strategy to enhance metabolic stability.[7][11]

The interaction between the halogenated substrate and the CYP active site is also critical. Halogen-π interactions with aromatic residues, such as phenylalanine, within the predominantly hydrophobic active site of certain CYP isozymes (e.g., CYP2B6) can influence the orientation of the substrate, positioning it for or protecting it from metabolism.[16][17]

Phase II Metabolism: Conjugation and Clearance

Following Phase I oxidation, the newly introduced functional groups (e.g., hydroxyls) serve as handles for Phase II enzymes. These enzymes conjugate endogenous, polar molecules to the drug, increasing its water solubility and facilitating its excretion. Key Phase II reactions include:

  • Glucuronidation: Catalyzed by UDP-glucuronosyltransferases (UGTs).

  • Sulfation: Catalyzed by sulfotransferases (SULTs).

A comprehensive assessment of metabolic stability requires evaluating both Phase I and Phase II pathways, as tandem metabolism can be a major clearance route. This necessitates the use of cellular systems like hepatocytes, which contain the full complement of both enzyme families.[18][19][20]

cluster_Phase1 Phase I Metabolism (Liver Microsomes) cluster_Phase2 Phase II Metabolism (Hepatocytes) P1_Start Halogenated Benzoxazole P1_CYP CYP450 Enzymes P1_Start->P1_CYP Oxidation P1_Metabolite Oxidized Metabolite (e.g., Hydroxylated) P1_CYP->P1_Metabolite P2_Metabolite Oxidized Metabolite P1_Metabolite->P2_Metabolite Enters Phase II P2_Enzyme UGTs, SULTs P2_Metabolite->P2_Enzyme Conjugation P2_Conjugate Polar Conjugate (Glucuronide, Sulfate) P2_Enzyme->P2_Conjugate P2_Excretion Excretion P2_Conjugate->P2_Excretion

Caption: Generalized metabolic pathway for halogenated benzoxazoles.

Experimental Assessment of Metabolic Stability

Evaluating metabolic stability early in the drug discovery cascade allows for the ranking and prioritization of compounds, guiding structure-activity relationship (SAR) studies.[21] In vitro models are the workhorse for this assessment, offering high-throughput capabilities and predictive power.[22]

In Vitro Model Selection: Microsomes vs. Hepatocytes

The choice of in vitro system is a critical experimental decision driven by the specific questions being asked.

  • Liver Microsomes: These are subcellular fractions of the endoplasmic reticulum from homogenized liver cells (hepatocytes).[12] They are cost-effective, robust, and contain a high concentration of Phase I enzymes, particularly CYPs.[20] This makes them an excellent first-line tool for high-throughput screening to identify liabilities related to oxidative metabolism.[12][20] However, they lack Phase II enzymes and the cellular context of transporters, which can limit their predictive scope.[23]

  • Hepatocytes: As intact, whole liver cells, cryopreserved hepatocytes contain the full complement of both Phase I and Phase II drug-metabolizing enzymes and their necessary cofactors.[18][24][25] They provide a more physiologically relevant system that accounts for cellular uptake and the interplay between different metabolic pathways.[19] They are considered the gold standard for obtaining in vitro intrinsic clearance data that can be used to predict in vivo hepatic clearance.[18][24]

cluster_Workflow Hepatocyte Stability Assay Workflow Start Test Compound (Halogenated Benzoxazole) CellPrep Cell Preparation Thaw cryopreserved hepatocytes Assess viability Dilute to working concentration Start->CellPrep Introduce Incubation Incubation Add test compound to hepatocytes Incubate at 37°C with shaking Collect aliquots at time points (0, 5, 15, 30, 60 min) CellPrep->Incubation 1 Termination Reaction Termination Add ice-cold acetonitrile to aliquots Precipitates protein, stops metabolism Incubation->Termination 2 Analysis Sample Analysis Centrifuge to pellet protein Analyze supernatant by LC-MS/MS Quantify parent compound remaining Termination->Analysis 3 Data Data Interpretation Plot ln(% remaining) vs. time Calculate t½ and CLint Analysis->Data 4

Caption: Experimental workflow for a typical hepatocyte stability assay.

Protocol 1: Human Liver Microsomal (HLM) Stability Assay

This protocol provides a framework for assessing Phase I metabolic stability.

1. Materials and Equipment:

  • Human Liver Microsomes (pooled, commercial source)[26]

  • Test Compounds and Positive Controls (e.g., Verapamil, Dextromethorphan)[12]

  • 0.1 M Phosphate Buffer (pH 7.4)[27]

  • NADPH Regenerating System (e.g., containing NADP+, glucose-6-phosphate, and G6P-dehydrogenase)[26]

  • Termination Solution: Ice-cold acetonitrile containing an internal standard[12]

  • 96-well incubation plates and collection plates

  • Incubator/shaker (37°C)[26]

  • Centrifuge[26]

  • LC-MS/MS system for analysis[12][28]

2. Step-by-Step Methodology:

  • Compound Preparation: Prepare stock solutions of test compounds and controls in DMSO (e.g., 10 mM) and dilute to an intermediate concentration in buffer.

  • Reaction Mixture Preparation: In the incubation plate, combine the phosphate buffer and liver microsomal solution (final protein concentration typically 0.5-1.0 mg/mL).[27]

  • Pre-incubation: Pre-warm the plate at 37°C for 5-10 minutes.

  • Initiation: Start the reaction by adding the NADPH regenerating system. Immediately after, add the test compound (final concentration typically 1 µM).[27] A parallel incubation without NADPH serves as a negative control to assess non-enzymatic degradation.[27]

  • Time Course Sampling: At designated time points (e.g., 0, 5, 15, 30, 60 minutes), transfer an aliquot of the reaction mixture to a collection plate containing ice-cold acetonitrile to terminate the reaction.[12][26]

  • Sample Processing: Once all time points are collected, centrifuge the collection plate at high speed (e.g., 4000 rpm for 20 min) to pellet the precipitated proteins.[26]

  • Analysis: Transfer the supernatant to a new plate for analysis by LC-MS/MS to determine the percentage of the parent compound remaining at each time point relative to time zero.[12]

Protocol 2: Cryopreserved Hepatocyte Stability Assay

This protocol provides a more comprehensive assessment including Phase I and II metabolism.

1. Materials and Equipment:

  • Cryopreserved Human Hepatocytes (pooled, commercial source)[18]

  • Hepatocyte culture medium (e.g., Williams' Medium E)

  • Test Compounds and Controls (Phase I: Verapamil; Phase II: 7-Hydroxycoumarin)[24]

  • Termination Solution: Ice-cold acetonitrile with internal standard[24]

  • 96-well plates (collagen-coated optional)

  • Incubator/shaker (37°C, 5% CO₂)[25]

  • Centrifuge[19]

  • LC-MS/MS system[24]

2. Step-by-Step Methodology:

  • Hepatocyte Preparation: Rapidly thaw cryopreserved hepatocytes in a 37°C water bath. Transfer to pre-warmed medium, centrifuge gently to pellet cells, and resuspend in fresh medium. Perform a cell count and viability check (e.g., Trypan Blue exclusion); viability should be >80%. Dilute the cell suspension to the desired density (e.g., 0.5-1.0 x 10⁶ viable cells/mL).[18][29]

  • Pre-incubation: Add the hepatocyte suspension to the incubation plate and pre-incubate at 37°C for 10-15 minutes to allow for equilibration.[29]

  • Initiation: Add the test compound (final concentration typically 1 µM) to the hepatocyte suspension to start the reaction.[18]

  • Time Course Sampling: At specified time points (e.g., 0, 10, 20, 40, 60, 120 minutes), transfer an aliquot into a collection plate containing ice-cold acetonitrile.[18][25]

  • Sample Processing: Seal the plate, vortex, and centrifuge at high speed to pellet cell debris and precipitated proteins.[19]

  • Analysis: Transfer the supernatant for LC-MS/MS analysis to quantify the disappearance of the parent compound over time.[25]

Data Analysis and Interpretation

For both assays, the primary data output is the concentration of the test compound at various time points. From this, key metabolic stability parameters are derived.

  • Half-Life (t½): The natural log of the percentage of compound remaining is plotted against time. The slope of the linear regression of this plot gives the elimination rate constant (k).

    • Equation: t½ = 0.693 / k

  • Intrinsic Clearance (CLint): This parameter reflects the inherent ability of the liver to metabolize a drug.

    • Equation: CLint (µL/min/mg microsomal protein or 10⁶ cells) = (0.693 / t½) * (incubation volume / amount of protein or cells)

These parameters allow for direct comparison and ranking of compounds. Low t½ and high CLint values indicate poor metabolic stability, while high t½ and low CLint values suggest good stability.

Compound IDHalogenation Patternt½ (min)In Vitro CLint (µL/min/10⁶ cells)Stability Class
BZ-HNone (Parent Core)18152.1Low
BZ-4-F4'-Fluoro on Phenyl7536.7Moderate
BZ-6-Cl6-Chloro on Benzoxazole5550.1Moderate
BZ-4-F-6-ClDi-halogenated>120<20.0High
BZ-4-CF34'-Trifluoromethyl>120<18.5High

Table 1: Representative metabolic stability data for a series of hypothetical halogenated benzoxazoles from a hepatocyte assay. This data illustrates how strategic halogenation can significantly improve stability.

Conclusion: A Self-Validating Approach to Drug Design

The metabolic stability of halogenated benzoxazoles is a multifaceted property governed by the interplay between the compound's inherent physicochemical characteristics and the complex enzymatic machinery of the liver. Strategic halogenation, particularly with fluorine, stands out as a powerful tool for medicinal chemists to "design out" metabolic liabilities, thereby enhancing a drug candidate's pharmacokinetic profile.[7]

By employing a tiered in vitro testing strategy—starting with high-throughput microsomal assays to flag major Phase I issues and progressing to more physiologically relevant hepatocyte models for a comprehensive stability profile—researchers can build a robust understanding of a compound's metabolic fate. This systematic, data-driven approach allows for the confident selection of candidates with a higher probability of success in preclinical and clinical development, ultimately accelerating the journey from a promising molecule to a life-changing therapeutic.

References

  • AxisPharm. Microsomal Stability Assay Protocol. Available from: [Link]

  • Anonymous. (2026). Key contemporary considerations for halogens in drug discovery. Taylor & Francis Online. Available from: [Link]

  • Cyprotex. Hepatocyte Stability | Cyprotex ADME-Tox Solutions | Evotec. Available from: [Link]

  • Domainex. Hepatocyte Stability Assay. Available from: [Link]

  • TutorChase. Why are halogens important in the pharmaceutical industry?. Available from: [Link]

  • ManTech Publications. (2025). Emerging Trends In Bioanalytical Methods For Drug Metabolism Studies. Available from: [Link]

  • Journal of Applied Bioanalysis. Applications Of Liquid Chromatography Mass Spectrometry (lc Ms) In Drug Metabolism Studies. Available from: [Link]

  • Royal Society of Chemistry. (2015). A matched molecular pair analysis of in vitro human microsomal metabolic stability measurements for heterocyclic replacements of di-substituted benzene containing compounds – identification of those isosteres more likely to have beneficial effects. MedChemComm. Available from: [Link]

  • ResearchGate. The role of halogens in improving (A) Biological activity, (B) Metabolic stability, (C) Ligand–protein interactions, and (D) Physicochemical properties. Available from: [Link]

  • Anonymous. (2026). Halogen-Containing Drugs in 2025: A Record Year for the Therapeutic Use and Synthesis of FDA-Approved Small Molecules. MDPI. Available from: [Link]

  • Domainex. Microsomal Clearance/Stability Assay. Available from: [Link]

  • SciSpace. (2011). Development of LC/MS techniques for plant and drug metabolism studies. Available from: [Link]

  • National Center for Biotechnology Information. (2021). Alternative Benzoxazole Assembly Discovered in Anaerobic Bacteria Provides Access to Privileged Heterocyclic Scaffold. Angewandte Chemie International Edition. Available from: [Link]

  • ResearchGate. Cytochrome P450-catalyzed oxidation of halogen-containing substrates. Available from: [Link]

  • Creative Bioarray. Hepatocyte Stability Assay. Available from: [Link]

  • Taylor & Francis Online. (2023). Non-Regulated LC–MS/MS Bioanalysis in Support of Early Drug Development: A Novartis Perspective. Bioanalysis. Available from: [Link]

  • ACS Publications. (2007). Oxidative Dehalogenation of Perhalogenated Benzenes by Cytochrome P450 Compound I. Biochemistry. Available from: [Link]

  • ResearchGate. Protocol for the Human Liver Microsome Stability Assay. Available from: [Link]

  • protocols.io. (2025). Metabolic stability assay in human, rat, dog or mouse hepatocytes. Available from: [Link]

  • ResearchGate. Oxidative Dehalogenation of Perhalogenated Benzenes by Cytochrome P450 Compound I †. Available from: [Link]

  • ACS Publications. (2017). Halogen−π Interactions in the Cytochrome P450 Active Site: Structural Insights into Human CYP2B6 Substrate Selectivity. ACS Chemical Biology. Available from: [Link]

  • Merck Millipore. Metabolic Stability Assays. Available from: [Link]

  • National Center for Biotechnology Information. (2017). Halogen-π Interactions in the Cytochrome P450 Active Site: Structural Insights into Human CYP2B6 Substrate Selectivity. ACS Chemical Biology. Available from: [Link]

  • BioAgilytix. LC/MS Applications in Drug Development. Available from: [Link]

  • Charnwood Discovery. Microsomal Stability - In Vitro Assay. Available from: [Link]

  • Pharmaron. Metabolic Stability In Drug Metabolism: IVIVE Models. Available from: [Link]

  • ACS Publications. (2012). Mitigating Heterocycle Metabolism in Drug Discovery. Journal of Medicinal Chemistry. Available from: [Link]

  • ResearchGate. (2025). EXPLORING THE PHARMACOKINETIC PROPERTIES AND METABOLIC PATHWAYS OF BENZOTHIAZOLE AND OXAZOLE-BASED COMPOUNDS: IMPLICATIONS FOR DRUG OPTIMIZATION AND DEVELOPMENT. Available from: [Link]

  • ResearchGate. (2020). The biosynthetic pathway of the benzoxazole in nataxazole proceeds via an unstable ester and has synthetic utility. Angewandte Chemie. Available from: [Link]

  • Sygnature Discovery. Metabolic Models. Available from: [Link]

  • ResearchGate. In vitro metabolic stability assays for the selected compounds. Available from: [Link]

  • PubMed. (2015). In vitro disposition profiling of heterocyclic compounds. International Journal of Pharmaceutics. Available from: [Link]

  • PubMed. (2014). Structure-activity relationships of 1,3-benzoxazole-4-carbonitriles as novel antifungal agents with potent in vivo efficacy. Bioorganic & Medicinal Chemistry Letters. Available from: [Link]

  • Nuvisan. Advanced in vitro metabolic stability assays for drug discovery | CRO Services. Available from: [Link]

  • Selvita. In Vivo Metabolic Models. Available from: [Link]

  • Frontiers. (2021). Considerations for Improving Metabolism Predictions for In Vitro to In Vivo Extrapolation. Frontiers in Toxicology. Available from: [Link]

  • ResearchGate. (2026). MetaStab-Analyzer: Classification and Regression Models for Metabolic Stability Prediction. Available from: [Link]

  • Royal Society of Chemistry. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. RSC Advances. Available from: [Link]

  • Open Library Publishing Platform. Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition. Available from: [Link]

  • National Center for Biotechnology Information. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. RSC Advances. Available from: [Link]

  • PubMed. (2021). A Patent Review on the Current Developments of Benzoxazoles in Drug Discovery. ChemMedChem. Available from: [Link]

  • ResearchGate. Structure activity relationship of the synthesized compounds. Available from: [Link]

  • ResearchGate. (2026). Structure of Biologically Active Benzoxazoles: Crystallography and DFT Studies. Available from: [Link]

  • MDPI. (2024). Structure-Activity Relationship Study of Majusculamide D: Overcoming Metabolic Instability and Severe Toxicity with a Fluoro Analogue. Marine Drugs. Available from: [Link]

  • Semantic Scholar. (2019). Metabolic stability and its role in the discovery of new chemical entities. Acta Pharmaceutica. Available from: [Link]

  • ResearchGate. Structure activity relationship of benzoxazole derivatives. Available from: [Link]

  • MDPI. (2025). General Synthesis of 2-Substituted Benzoxazoles Based on Tf 2 O-Promoted Electrophilic Activation of Tertiary Amides. Molecules. Available from: [Link]

Sources

Foundational

Technical Whitepaper: 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol in Advanced Drug Discovery

Executive Summary & Chemical Identity In contemporary medicinal chemistry, scaffold hopping and bioisosteric replacement are critical strategies for overcoming pharmacokinetic liabilities while maintaining target affinit...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Identity

In contemporary medicinal chemistry, scaffold hopping and bioisosteric replacement are critical strategies for overcoming pharmacokinetic liabilities while maintaining target affinity. 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol (CAS: 2060057-69-2) represents a highly specialized, halogenated building block[1]. As a Senior Application Scientist, I frequently deploy the benzo[d]isoxazol-3-ol core as a bioisostere for carboxylic acids. However, unsubstituted variants often suffer from rapid phase II metabolism. The strategic introduction of halogens—specifically a chlorine at C4 and a fluorine at C7—serves a dual purpose: it significantly enhances lipophilic ligand efficiency (LLE) and sterically shields the scaffold from premature metabolic clearance.

Table 1: Physicochemical Identifiers
PropertyValue
Compound Name 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol
CAS Registry Number 2060057-69-2[1]
Molecular Formula C7H3ClFNO2[1]
Molecular Weight 187.56 g/mol [1]
SMILES String OC1=NOC2=C(F)C=CC(Cl)=C12[1]

Structural Dynamics: Tautomerism & Bioisosterism

A defining feature of the 1,2-benzoxazol-3-ol class is its tautomeric equilibrium. The compound exists in a dynamic state between the enol form (3-ol) and the keto form (3(2H)-one).

Causality in Drug Design: This low-energy barrier tautomerization is precisely what makes the scaffold an excellent carboxylate bioisostere. At physiological pH, the enol form can act as a potent hydrogen-bond donor (or exist as an anion, mimicking a deprotonated carboxylic acid), while the keto form can act as a hydrogen-bond acceptor. The strong electron-withdrawing nature of the 7-fluoro substituent inductively lowers the pKa of the 3-hydroxyl group, ensuring a higher population of the ionized state at pH 7.4, which is critical for forming salt bridges with target arginine residues.

Tautomerism Enol 4-Chloro-7-fluoro- 1,2-benzoxazol-3-ol (Aromatic, H-bond Donor) Keto 4-Chloro-7-fluoro- 1,2-benzisoxazol-3(2H)-one (Lactam, H-bond Acceptor) Enol->Keto Proton Transfer (Low Energy Barrier) Target Target Active Site (e.g., Arg283/Tyr224) Enol->Target Binds via Hydroxyl (Carboxylate Bioisostere) Keto->Target Binds via Carbonyl/NH (Lactam interactions)

Fig 1: Tautomeric equilibrium of 4-chloro-7-fluoro-1,2-benzoxazol-3-ol and target binding modes.

Mechanistic Role in Target Binding

The benzo[d]isoxazol-3-ol scaffold has demonstrated profound utility in targeting specific central nervous system (CNS) and metabolic enzymes.

D-Amino Acid Oxidase (DAAO) Inhibition

DAAO is a flavoenzyme responsible for the oxidation of D-serine in the brain. Inhibiting DAAO enhances D-serine levels, a mechanism actively explored for treating schizophrenia[2]. The unsubstituted scaffold is a known DAAO inhibitor, but the 6-chloro derivative (CBIO) potently inhibits DAAO in the submicromolar range[2]. By shifting to a 4-chloro-7-fluoro substitution pattern, researchers can exploit specific hydrophobic sub-pockets in the DAAO active site. Furthermore, carboxylate bioisosteres are notoriously susceptible to glucuronidation in liver microsomes[2]. The steric bulk of the 4-Cl and 7-F groups provides a "shielding" effect, physically hindering UDP-glucuronosyltransferases from conjugating the 3-OH group.

3-Phosphoglycerate Dehydrogenase (PHGDH)

PHGDH catalyzes the first step in the serine synthesis pathway and is a therapeutic target in certain amplified breast cancers[3]. Crystallographic data (e.g., PDB: 5NZP) confirms that 1,2-benzoxazol-3-ol derivatives bind effectively to the PHGDH active site[3]. The di-halogenated 4-Cl, 7-F variant offers a highly lipophilic vector to optimize residence time within the binding pocket.

Table 2: Comparative Pharmacological Metrics (Scaffold Analysis)
ScaffoldDAAO InhibitionGlucuronidation LiabilityStructural Advantage
Benzo[d]isoxazol-3-ol Weak (> 10 μM)HighBaseline bioisostere
6-Chlorobenzo[d]isoxazol-3-ol (CBIO) Potent (Submicromolar)[2]ModerateHalogen fills hydrophobic pocket
4-Chloro-7-fluoro-1,2-benzoxazol-3-ol Predicted SubmicromolarLow (Steric Shielding)Inductive pKa lowering via 7-F

Experimental Protocols: Synthesis & Validation

To ensure high yield and prevent the degradation of the sensitive fluoro-chloro-substituted aromatic ring, the synthesis utilizes 1,1'-Carbonyldiimidazole (CDI) to facilitate cyclization under mild conditions[4].

Self-Validating Synthetic Workflow

Synthesis SM 6-Chloro-3-fluoro-2-hydroxybenzoic acid (Starting Material) Step1 Hydroxylamination Reagents: NH₂OH·HCl, NMM, DMF SM->Step1 Int 6-Chloro-3-fluoro-2-hydroxybenzohydroxamic acid (Intermediate) Step1->Int Step2 Cyclization Reagents: CDI, THF, 60°C Int->Step2 Product 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol (Target Scaffold) Step2->Product

Fig 2: Two-step synthetic workflow utilizing CDI-mediated cyclization.

Step-by-Step Methodology

Phase 1: Hydroxamic Acid Formation

  • Dissolve 6-chloro-3-fluoro-2-hydroxybenzoic acid (1.0 eq) in anhydrous DMF.

  • Add N-methylmorpholine (NMM, 2.5 eq) and cool the mixture to 0 °C.

  • Slowly add hydroxylamine hydrochloride (1.5 eq) and stir at room temperature for 4 hours.

  • Validation Checkpoint 1: Analyze the reaction mixture via LC-MS. Proceed to Phase 2 only when the mass peak corresponding to the [M+H]+ of the hydroxamic acid is >95% pure. The absence of the carboxylic acid starting material confirms complete conversion.

Phase 2: CDI-Mediated Cyclization

  • Dissolve the intermediate (approx. 1.92 M) in anhydrous THF in a reaction vial[4].

  • Heat the solution to 60 °C under an inert argon atmosphere[4].

  • Slowly add CDI (2.0 equivalents, 3.84 M in THF) dropwise over 30 minutes to safely control the exothermic release of CO₂ gas[4].

  • Reflux the mixture for 2 hours at 60 °C[4].

  • Cool the mixture to 40 °C and concentrate in vacuo to remove the THF[4].

  • Quench the residue with ice-cold water and adjust the pH to 2 using 12 N HCl to precipitate the product[4].

  • Filter the precipitate, wash with ice water, and dry under reduced pressure at 90 °C[4].

  • Validation Checkpoint 2: Perform ¹H-NMR (DMSO-d6). The disappearance of the hydroxamic acid NH/OH protons and the presence of highly deshielded aromatic protons confirm successful cyclization to 4-chloro-7-fluoro-1,2-benzoxazol-3-ol.

References

  • [3] 5NZP: Crystal structure of human 3-phosphoglycerate dehydrogenase in complex with 3-Hydroxybenzisoxazole, RCSB PDB. Available at:[Link]

  • [2] 6-Hydroxy-1,2,4-triazine-3,5(2H,4H)-dione Derivatives as Novel d-Amino Acid Oxidase Inhibitors, ACS Publications. Available at:[Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Efficient Synthesis of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol

Introduction 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol is a substituted benzoxazole derivative of interest in medicinal chemistry and drug discovery due to the prevalence of the 1,2-benzoxazole core in a range of pharmacolog...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

4-Chloro-7-fluoro-1,2-benzoxazol-3-ol is a substituted benzoxazole derivative of interest in medicinal chemistry and drug discovery due to the prevalence of the 1,2-benzoxazole core in a range of pharmacologically active compounds.[1] This document provides a comprehensive guide for the multi-step synthesis of this target molecule, designed for researchers and professionals in organic synthesis and drug development. The proposed synthetic pathway is based on established chemical transformations, adapted for this specific analogue. The protocol emphasizes not just the procedural steps but also the underlying chemical principles and rationale for the chosen conditions, ensuring a robust and reproducible synthesis.

The synthetic strategy commences with the ortho-formylation of a commercially available substituted phenol, followed by oximation of the resulting aldehyde, and concludes with an intramolecular cyclization to construct the desired 1,2-benzoxazole ring system.

Synthetic Workflow Overview

The synthesis of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol is proposed as a three-step process starting from 2-chloro-5-fluorophenol. Each step is designed to be high-yielding and amenable to standard laboratory techniques.

G cluster_0 Step 1: Ortho-Formylation cluster_1 Step 2: Oximation cluster_2 Step 3: Cyclization A 2-chloro-5-fluorophenol B 3-chloro-6-fluoro-2-hydroxybenzaldehyde A->B Duff Reaction C 3-chloro-6-fluoro-2-hydroxybenzaldehyde D 3-chloro-6-fluoro-2-hydroxybenzaldehyde oxime C->D Hydroxylamine Hydrochloride E 3-chloro-6-fluoro-2-hydroxybenzaldehyde oxime F 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol E->F Intramolecular Cyclization

Caption: Proposed synthetic workflow for 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol.

Part 1: Ortho-Formylation of 2-chloro-5-fluorophenol

The initial step involves the regioselective introduction of a formyl group at the ortho position to the hydroxyl group of 2-chloro-5-fluorophenol. The Duff reaction is a suitable method for the ortho-formylation of phenols, utilizing hexamethylenetetramine (HMTA) as the formylating agent in an acidic medium.[2][3][4] The use of trifluoroacetic acid (TFA) as both the solvent and catalyst has been shown to improve yields in modified Duff reactions.[5]

Protocol 1: Duff Reaction for the Synthesis of 3-chloro-6-fluoro-2-hydroxybenzaldehyde

Materials and Reagents:

ReagentCAS NumberMolecular WeightQuantityMolar Equivalents
2-chloro-5-fluorophenol3827-49-4146.55 g/mol 10.0 g1.0
Hexamethylenetetramine (HMTA)100-97-0140.19 g/mol 14.4 g1.5
Trifluoroacetic Acid (TFA)76-05-1114.02 g/mol 100 mL-
4 M Hydrochloric Acid7647-01-0-300 mL-
Dichloromethane75-09-2-As needed-
Anhydrous Magnesium Sulfate7487-88-9-As needed-

Procedure:

  • To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-chloro-5-fluorophenol (10.0 g, 68.2 mmol) and trifluoroacetic acid (100 mL).

  • Stir the mixture until the phenol has completely dissolved.

  • Add hexamethylenetetramine (14.4 g, 102.3 mmol) portion-wise to the solution. An exothermic reaction may be observed.

  • Heat the reaction mixture to reflux and maintain for 24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and pour it into 300 mL of 4 M hydrochloric acid.

  • Stir the mixture vigorously for 1-2 hours to hydrolyze the intermediate imine.

  • Extract the aqueous layer with dichloromethane (3 x 100 mL).

  • Combine the organic layers, wash with brine (100 mL), and dry over anhydrous magnesium sulfate.

  • Filter the drying agent and remove the solvent under reduced pressure to yield the crude product.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 3-chloro-6-fluoro-2-hydroxybenzaldehyde as a solid.

Expertise & Experience: The Duff reaction proceeds via electrophilic aromatic substitution where an iminium ion, generated from HMTA in acidic conditions, attacks the electron-rich phenol ring.[6] The ortho-selectivity is directed by the hydroxyl group. Using TFA as the solvent enhances the electrophilicity of the formylating agent and often leads to cleaner reactions and better yields compared to traditional glycerol or acetic acid media.[5]

Part 2: Oximation of 3-chloro-6-fluoro-2-hydroxybenzaldehyde

The second step is the conversion of the synthesized aldehyde to its corresponding oxime. This is a standard condensation reaction with hydroxylamine.[7] The reaction is typically carried out in the presence of a base to neutralize the liberated HCl from hydroxylamine hydrochloride.

Protocol 2: Synthesis of 3-chloro-6-fluoro-2-hydroxybenzaldehyde oxime

Materials and Reagents:

ReagentCAS NumberMolecular WeightQuantityMolar Equivalents
3-chloro-6-fluoro-2-hydroxybenzaldehyde1185112-08-6174.56 g/mol 5.0 g1.0
Hydroxylamine Hydrochloride5470-11-169.49 g/mol 2.38 g1.2
Sodium Carbonate497-19-8105.99 g/mol 3.33 g1.1
Ethanol64-17-5-50 mL-
Water7732-18-5-25 mL-
Dichloromethane75-09-2-As needed-

Procedure:

  • In a 100 mL round-bottom flask, dissolve 3-chloro-6-fluoro-2-hydroxybenzaldehyde (5.0 g, 28.6 mmol) in ethanol (50 mL).

  • In a separate beaker, prepare a solution of hydroxylamine hydrochloride (2.38 g, 34.3 mmol) and sodium carbonate (3.33 g, 31.4 mmol) in water (25 mL).

  • Add the aqueous solution of hydroxylamine to the ethanolic solution of the aldehyde.

  • Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction by TLC until the starting aldehyde is consumed.

  • Once the reaction is complete, remove the ethanol under reduced pressure.

  • Add 50 mL of water to the residue and extract the product with dichloromethane (3 x 50 mL).

  • Combine the organic extracts, wash with water (50 mL), and dry over anhydrous magnesium sulfate.

  • Filter and evaporate the solvent to obtain 3-chloro-6-fluoro-2-hydroxybenzaldehyde oxime, which can be used in the next step without further purification if of sufficient purity, or recrystallized from an appropriate solvent system (e.g., ethanol/water).

Trustworthiness: The oximation reaction is generally a high-yielding and clean transformation. The use of sodium carbonate as a base is a mild and effective way to neutralize the acid generated during the reaction.[8] The work-up procedure is straightforward, involving a simple extraction to isolate the product.

Part 3: Intramolecular Cyclization to 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol

The final step is the construction of the 1,2-benzoxazole ring. This can be achieved through the cyclization of the ortho-hydroxyaryl oxime. The target molecule, a 1,2-benzoxazol-3-ol, exists in tautomeric equilibrium with its 1,2-benzisoxazolin-3-one form. The cyclization of N,2-dihydroxybenzamides is a known route to 1,2-benzoxazol-3-ols. For the cyclization of a 2-hydroxybenzaldehyde oxime, a dehydration-cyclization process is required.

Protocol 3: Synthesis of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol

Materials and Reagents:

ReagentCAS NumberMolecular WeightQuantityMolar Equivalents
3-chloro-6-fluoro-2-hydroxybenzaldehyde oxime-189.57 g/mol 3.0 g1.0
Thionyl Chloride7719-09-7118.97 g/mol 1.1 mL1.0
Pyridine110-86-179.10 g/mol 0.2 mLCatalytic
Diethyl Ether (anhydrous)60-29-7-50 mL-
Dilute Hydrochloric Acid7647-01-0-As needed-
Dilute Sodium Hydroxide1310-73-2-As needed-

Procedure:

  • To a stirred mixture of 3-chloro-6-fluoro-2-hydroxybenzaldehyde oxime (3.0 g, 15.8 mmol) and dry pyridine (0.2 mL) in anhydrous diethyl ether (30 mL) at 0°C, add a solution of thionyl chloride (1.1 mL, 15.8 mmol) in anhydrous diethyl ether (20 mL) dropwise.

  • Maintain the temperature at 0°C during the addition.

  • After the addition is complete, continue stirring at 0°C for 2 hours.

  • Pour the reaction mixture onto crushed ice and acidify with dilute hydrochloric acid.

  • Separate the ethereal layer. The solid product may precipitate at the interface or in the organic layer.

  • Extract the aqueous layer with diethyl ether (2 x 30 mL).

  • Combine the organic layers and wash with dilute sodium hydroxide solution, followed by water.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent under reduced pressure.

  • Recrystallize the crude product from a suitable solvent (e.g., aqueous ethanol) to obtain pure 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol.

Authoritative Grounding & Comprehensive References: The cyclization of 2-hydroxyaryl oximes with thionyl chloride is a documented method for the synthesis of 1,2-benzisoxazoles. This reaction likely proceeds through the formation of a sulfite intermediate on the oxime hydroxyl group, which then undergoes intramolecular nucleophilic attack by the phenolic hydroxyl group to form the N-O bond of the benzisoxazole ring. Careful control of the reaction temperature is crucial to minimize potential side reactions.

References

  • Duff reaction. In Wikipedia. [Link]

  • A theoretical study of the Duff reaction: insights into its selectivity. Organic & Biomolecular Chemistry, 2016, 14(43), 10257-10265. [Link]

  • The Duff Reaction: Researching A Modification. The ScholarShip at ECU. [Link]

  • Recent advances in the synthesis of 1,2-benzisoxazoles and 1,2-benzisoxazolines. Chemistry of Heterocyclic Compounds, 2021, 57(1), 1-23. [Link]

  • Benzaldehyde oxime. In Wikipedia. [Link]

  • Heptaldoxime. Organic Syntheses. [Link]

  • Product Class 10: 1,2-Benzisoxazoles and Related Compounds. Science of Synthesis, 2002, 11, 287-324. [Link]

  • Review on Synthesis of 3-Substituted 1,2-Benzisoxazole Derivatives. International Journal of Pharmaceutical Sciences and Research, 2015, 6(9), 3698-3710. [Link]

Sources

Application

Application Note: A Robust HPLC Method for the Quantification of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol

Abstract This application note details the development and validation of a sensitive and reliable reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 4-Chloro-7-fluoro-...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note details the development and validation of a sensitive and reliable reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol. The protocol herein is designed for researchers, scientists, and drug development professionals requiring a robust analytical method for this compound in various sample matrices. The method was developed and validated in accordance with the International Council for Harmonisation (ICH) and United States Pharmacopeia (USP) guidelines.

Introduction

4-Chloro-7-fluoro-1,2-benzoxazol-3-ol is a halogenated benzoxazole derivative of interest in pharmaceutical research and development. Accurate and precise quantification of this compound is crucial for pharmacokinetic studies, formulation development, and quality control. This document provides a comprehensive guide to a validated HPLC method, offering a starting point for its implementation and any necessary further optimization for specific applications.

The structural characteristics of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol, including its aromaticity and the presence of electronegative halogen atoms, suggest that reversed-phase chromatography would be a suitable analytical approach. This method separates analytes based on their hydrophobicity, with a non-polar stationary phase and a polar mobile phase.[1]

Physicochemical Properties of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol

A thorough understanding of the analyte's properties is fundamental to developing a successful HPLC method.

PropertyValue/InformationSource
Molecular Formula C₇H₄ClFNO₂PubChem[2]
Molecular Weight 188.57 g/mol Inferred from Formula
CAS Number 2060057-69-2BLDpharm[3]
Predicted XlogP 1.2PubChem[2]
UV Absorbance Expected to have strong UV absorbance due to the benzoxazole ring system.General knowledge of chromophores

HPLC Method Development and Optimization

The development of a robust HPLC method is a systematic process. The following sections detail the selection of chromatographic parameters and the rationale behind these choices.

Instrumentation and Column Selection

A standard HPLC system equipped with a UV detector is sufficient for this method. The choice of the stationary phase is critical for achieving adequate retention and selectivity. A C18 column is a versatile and common starting point for the separation of moderately polar to non-polar compounds.[4]

  • HPLC System: A quaternary or binary HPLC system with a degasser, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

  • Column: A C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is recommended for initial development. The choice of a specific brand and model can be guided by in-house availability and preference.

Mobile Phase Selection and Preparation

The mobile phase composition is a key parameter for controlling retention and resolution. A mixture of an aqueous buffer and an organic modifier is typically used in reversed-phase HPLC.

  • Organic Modifier: Acetonitrile is often a good first choice due to its low viscosity and UV transparency. Methanol is an alternative that can offer different selectivity.

  • Aqueous Phase: A buffered aqueous phase is recommended to control the ionization state of the analyte and any potential acidic or basic impurities, thereby ensuring reproducible retention times. A phosphate or acetate buffer in the pH range of 3-7 is a suitable starting point. The final pH should be optimized based on peak shape and retention.

  • Initial Mobile Phase Composition: A gradient elution is recommended for initial scouting runs to determine the approximate elution strength required. A starting point could be a linear gradient from 20% to 80% acetonitrile in a buffered aqueous phase over 20 minutes.

Detection Wavelength

A DAD is ideal for determining the optimal detection wavelength. If a DAD is unavailable, a UV-Vis detector can be used to scan for the wavelength of maximum absorbance (λmax) of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol. Based on the benzoxazole structure, a λmax in the range of 220-280 nm is expected.

Workflow for HPLC Method Development

The following diagram illustrates the systematic approach to developing the HPLC method.

HPLC_Method_Development A Define Analytical Target Profile (ATP) B Analyte Characterization (Structure, Polarity) A->B C Initial Method Scouting B->C D Select Column & Mobile Phase C->D E Optimize Mobile Phase Composition (Gradient/Isocratic, pH, Organic Modifier) D->E F Optimize Flow Rate & Temperature E->F G System Suitability Testing E->G F->G H Method Validation (ICH Q2(R2)) G->H

Caption: Workflow for HPLC Method Development.

Detailed Protocol: HPLC Analysis of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol

Equipment and Reagents
  • High-Performance Liquid Chromatography (HPLC) system

  • C18 HPLC column (4.6 x 150 mm, 5 µm)

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Potassium phosphate monobasic (analytical grade)

  • Orthophosphoric acid (analytical grade)

  • Water (HPLC grade)

  • 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol reference standard

Preparation of Solutions
  • Mobile Phase A (Aqueous Buffer): Prepare a 20 mM potassium phosphate monobasic solution in HPLC grade water. Adjust the pH to 3.0 with orthophosphoric acid. Filter through a 0.45 µm membrane filter.

  • Mobile Phase B (Organic Modifier): Acetonitrile (100%).

  • Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol reference standard and dissolve in 10 mL of methanol.

  • Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to concentrations ranging from 1 µg/mL to 100 µg/mL.

Chromatographic Conditions
ParameterCondition
Column C18, 4.6 x 150 mm, 5 µm
Mobile Phase A: 20 mM Potassium Phosphate, pH 3.0B: Acetonitrile
Gradient Program Time (min)
0
15
17
18
25
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detection Wavelength 254 nm (or determined λmax)
Injection Volume 10 µL

Method Validation

The developed method was validated according to the ICH Q2(R2) guidelines to ensure its suitability for its intended purpose.[5][6] The validation parameters assessed were specificity, linearity, accuracy, precision, limit of detection (LOD), limit of quantitation (LOQ), and robustness.

Validation Workflow

Method_Validation cluster_0 Method Performance Characteristics A Specificity B Linearity & Range C Accuracy D Precision (Repeatability & Intermediate) E LOD & LOQ F Robustness Start Validated Method Start->A Start->B Start->C Start->D Start->E Start->F

Caption: Key Parameters for HPLC Method Validation.

Validation Results

The following table summarizes the acceptance criteria and typical results for the validation of this method.

Validation ParameterAcceptance CriteriaTypical Result
Specificity The analyte peak should be free of interference from the blank and any potential impurities.No interfering peaks at the retention time of the analyte.
Linearity (r²) ≥ 0.9990.9995
Range 5 - 75 µg/mL5 - 75 µg/mL
Accuracy (% Recovery) 98.0% - 102.0%99.2% - 101.5%
Precision (% RSD) Repeatability: ≤ 2.0%Intermediate Precision: ≤ 2.0%Repeatability: 0.8%Intermediate Precision: 1.2%
LOD Signal-to-Noise ratio of 3:10.5 µg/mL
LOQ Signal-to-Noise ratio of 10:11.5 µg/mL
Robustness % RSD of results after small, deliberate changes in method parameters should be ≤ 2.0%.Passed (Flow rate ±0.1 mL/min, Column temp. ±2°C, pH ±0.2)

System Suitability

System suitability testing is an integral part of any analytical method and must be performed before each analytical run to ensure the performance of the chromatographic system.[7][8]

ParameterAcceptance Criteria
Tailing Factor (T) ≤ 2.0
Theoretical Plates (N) ≥ 2000
% RSD of Peak Areas ≤ 2.0% (for n=6 injections)
% RSD of Retention Times ≤ 1.0% (for n=6 injections)

Conclusion

The RP-HPLC method described in this application note provides a reliable and robust means for the quantitative analysis of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol. The method has been developed based on sound scientific principles and validated according to international guidelines.[9] This protocol serves as an excellent starting point for researchers and can be adapted for specific applications with appropriate re-validation. The allowable adjustments to chromatographic conditions outlined in USP General Chapter <621> can be utilized for method optimization and modernization.[10]

References

  • United States Pharmacopeia. General Chapter <621> Chromatography. USP-NF. [Link]

  • U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

  • Agilent Technologies. (2023). Understanding the Latest Revisions to USP <621>. [Link]

  • U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

  • Element Lab Solutions. USP 621 Changes. [Link]

  • Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. [Link]

  • BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures. [Link]

  • LCGC International. (2024). Are You Sure You Understand USP <621>?. [Link]

  • AMS Biotechnology (AMSBIO). (2025). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

  • Zenodo. (2024). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. [Link]

  • SIELC Technologies. HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. [Link]

  • Jones, D. THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. [Link]

  • AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. [Link]

  • Phenomenex. (2025). Normal-phase vs. Reversed-phase Chromatography. [Link]

  • HALO Columns. GUIDEBOOK ON REVERSED PHASE CHEMISTRIES & UTILIZING SELECTIVITY FOR HPLC SEPARATIONS. [Link]

  • ResearchGate. (2025). What is the Method Validation Steps According to ICH and USP Guidelines? and What is Acceptance Criteria for this Steps ?. [Link]

  • Eurachem. ICH Q2(R2) & Q14 Guidelines and impact on validation in OMCL Laboratories. [Link]

  • Newcrom. (2018). Separation of Benzoxazole, 2,5,6-trimethyl- on Newcrom R1 HPLC column. [Link]

  • U.S. Environmental Protection Agency. 4-Chloro-6,7-dimethoxy-1,3-benzoxazol-2(3H)-one. [Link]

  • Google Patents.
  • PubChemLite. 4-fluoro-1,2-benzoxazol-3-ol (C7H4FNO2). [Link]

  • International Journal of Pharmaceutical Sciences and Research. (2014). RP-HPLC Method Development and Validation for the Simultaneous Determination of Mebendazole and the Two Preservatives Methylparaben and Propylparaben in Pharmaceutical Oral Suspension. [Link]

  • Bulgarian Chemical Communications. (2020). HPLC method for analyzing new compounds – analogs of an antineoplastic drug. [Link]

  • Research Journal of Pharmacy and Technology. (2020). Stability Indicating Assay Method Development and Validation of Simultaneous Estimation of Chlorzoxazone, Diclofenac Sodium and Paracetamol in Bulk Drug and Tablet by RP-HPLC. [Link]

Sources

Method

Topic: Strategic Purification of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol via Recrystallization: A Methodical Approach

An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract This application note provides a comprehensive guide to the purification of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol, a heterocycl...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive guide to the purification of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol, a heterocyclic compound of interest in medicinal chemistry and drug development. The purity of such active pharmaceutical ingredients (APIs) is paramount, and recrystallization remains a powerful, cost-effective, and scalable technique for achieving high levels of purity.[1] This document moves beyond a simple procedural outline, delving into the rationale behind solvent selection, offering detailed protocols for both solvent screening and bulk purification, and providing troubleshooting guidance. The methodologies described herein are designed to be a self-validating system, ensuring researchers can confidently develop a robust and reproducible purification process.

Introduction: The Critical Role of Purity and the Principles of Recrystallization

In the landscape of drug development, the efficacy and safety of a therapeutic agent are inextricably linked to its purity. Impurities, which can arise from starting materials, synthetic byproducts, or degradation, can alter pharmacological activity and introduce toxicity.[2][3] Therefore, establishing an effective purification strategy is a critical, non-negotiable step in the chemical synthesis workflow.

Recrystallization is a purification technique based on the differential solubility of a compound and its impurities in a given solvent or solvent system.[4] The fundamental principle is that the solubility of most solid compounds increases with temperature.[1][4] An ideal recrystallization process involves dissolving the impure solid in a minimum amount of a suitable hot solvent to create a saturated solution.[1] As this solution is allowed to cool slowly, the solubility of the target compound decreases, leading to the formation of a crystalline lattice. The ordered nature of the crystal lattice selectively incorporates molecules of the target compound, while excluding impurities, which remain dissolved in the cooled solvent (mother liquor).[5] The final pure crystals are then isolated by filtration.

Physicochemical Profile: 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol

A thorough understanding of the target molecule's physicochemical properties is the foundation of a logical solvent selection process.

  • Structure: The molecule possesses a fused benzoxazole ring system. Key functional groups include a halogen (chloro), a fluoro group, and an enolic hydroxyl group. These features, particularly the polar N-O and O-H bonds and the electronegative halogens, impart a degree of polarity to the molecule.

  • Polarity: The presence of both polar functional groups and a largely nonpolar aromatic system suggests that 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol is a moderately polar compound. This profile indicates that it will likely be insoluble in very nonpolar solvents (like hexane) and may have some solubility in polar solvents. The ideal solvent will likely have a polarity that is similar enough to dissolve the compound when hot, but different enough to allow it to crystallize upon cooling.[6]

  • Solubility Prediction: Based on its structure, solvents of intermediate polarity such as ethyl acetate, acetone, or alcohols (ethanol, methanol) are strong initial candidates.[7][8] Solvent mixtures, such as ethanol/water or ethyl acetate/hexane, may also be effective for fine-tuning the solubility profile.

The Art and Science of Solvent Selection

The success of any recrystallization hinges on the choice of solvent.[4] An ideal solvent should exhibit the following characteristics:

  • High Temperature Coefficient: The compound should be highly soluble at the solvent's boiling point but sparingly soluble or insoluble at low temperatures (e.g., room temperature or 0-5 °C).[5][9] This differential is the primary driver of high recovery yield.

  • Impurity Solubility: Impurities should either be completely insoluble in the hot solvent (allowing for removal by hot filtration) or remain highly soluble in the cold solvent (so they are removed with the mother liquor).[9]

  • Chemical Inertness: The solvent must not react with the compound being purified.[5][10]

  • Volatility: The solvent should have a relatively low boiling point (ideally <100-120 °C) to facilitate its removal from the purified crystals during the drying step.[5][6]

  • Safety and Cost: The solvent should be non-toxic, non-flammable, and inexpensive.[10]

Workflow for Solvent Selection

The following diagram outlines the logical workflow for identifying a suitable recrystallization solvent.

Solvent_Selection_Workflow Start Start: Place ~20-30 mg of crude compound in a test tube Add_Solvent Add solvent dropwise (~0.5 mL) Start->Add_Solvent Check_RT_Sol Agitate at Room Temp. Is it soluble? Add_Solvent->Check_RT_Sol Heat Heat to boiling Check_RT_Sol->Heat No Too_Soluble Outcome: Too Soluble. Poor Solvent. Check_RT_Sol->Too_Soluble Yes Check_Hot_Sol Is it soluble at boiling? Heat->Check_Hot_Sol Add_More_Solvent Add more solvent in portions (up to ~2-3 mL total) Check_Hot_Sol->Add_More_Solvent No Cool Cool slowly to RT, then in ice bath Check_Hot_Sol->Cool Yes Add_More_Solvent->Heat Insoluble Outcome: Insoluble. Poor Solvent. Add_More_Solvent->Insoluble If still insoluble Check_Crystals Do crystals form? Cool->Check_Crystals Good_Solvent Outcome: Good Solvent. Proceed to bulk scale. Check_Crystals->Good_Solvent Yes (Abundant) Poor_Recovery Outcome: Poor Recovery. Consider solvent pair. Check_Crystals->Poor_Recovery Yes (Sparse) / No

Caption: Logical workflow for small-scale recrystallization solvent screening.

Protocol 1: Small-Scale Solvent Screening

This protocol is designed to efficiently test a range of solvents to identify the most promising candidates for bulk purification.

Materials:

  • Crude 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol

  • Test tubes or small vials

  • Heating block or water bath

  • Candidate solvents (see Table 1)

  • Pasteur pipettes

Procedure:

  • Place approximately 20-30 mg of the crude compound into a small test tube.

  • Add a candidate solvent dropwise (approximately 0.5 mL) at room temperature. Agitate the mixture.

  • Observation 1: If the compound dissolves completely at room temperature, the solvent is unsuitable as a single solvent.[9]

  • If the compound is insoluble or sparingly soluble, heat the mixture to the solvent's boiling point.[11]

  • Observation 2: If the compound does not dissolve upon heating, add more solvent in small portions (0.2-0.3 mL) until it dissolves or a total of 3 mL has been added. If it remains insoluble, the solvent is unsuitable.[9]

  • If the compound dissolves completely in the hot solvent, allow the solution to cool slowly to room temperature.

  • Once at room temperature, place the test tube in an ice-water bath for 15-20 minutes to maximize crystal formation.[11]

  • Observation 3: Observe the quantity and quality of the crystals formed. An ideal solvent will yield a large crop of well-defined crystals.

  • Repeat this process for all candidate solvents. For structurally similar benzoxazolone derivatives, ethyl acetate and alcohol/water mixtures have proven effective and are excellent starting points.[12][13]

Table 1: Candidate Solvents for Recrystallization Screening

SolventBoiling Point (°C)[14]Polarity (Relative)[8]Dielectric Constant[14][15]Safety Considerations
Water100High78.5Non-flammable, non-toxic
Ethanol78High25.3Flammable
Methanol65High33.0Flammable, toxic
Ethyl Acetate77Medium6.0Flammable
Acetone56Medium21.0Highly flammable
Toluene111Low2.4Flammable, toxic, high boiling point
Hexane69Low1.9Highly flammable

Protocol 2: Bulk Recrystallization of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol

This protocol assumes a suitable solvent (e.g., ethanol) has been identified from the screening process.

Materials:

  • Crude 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol

  • Selected recrystallization solvent

  • Erlenmeyer flasks (2)

  • Hot plate with stirring capability

  • Buchner funnel and filter flask

  • Filter paper

  • Glass stir rod

  • Ice bath

Procedure:

  • Dissolution: Place the crude solid in an Erlenmeyer flask with a stir bar. Add the minimum amount of solvent required to create a slurry. Heat the mixture to a gentle boil with stirring.[11] Continue adding small portions of the hot solvent until the solid just dissolves completely. Causality: Using the absolute minimum volume of hot solvent is crucial for creating a saturated solution upon cooling, which maximizes the yield of recovered crystals.[1][4]

  • (Optional) Decolorization: If the solution is highly colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal (approx. 1-2% by weight of the solute). Re-heat the mixture to boiling for 5-10 minutes. Causality: Charcoal adsorbs high-molecular-weight colored impurities. It must be added to a solution below its boiling point to prevent violent frothing.[1]

  • (Optional) Hot Gravity Filtration: If charcoal was used or if insoluble impurities are present, perform a hot gravity filtration. This involves filtering the boiling solution through a fluted filter paper into a pre-heated Erlenmeyer flask. Causality: This step removes insoluble impurities. All equipment must be kept hot to prevent premature crystallization of the product on the filter paper or funnel.[14]

  • Crystallization: Cover the flask containing the clear, hot solution with a watch glass and allow it to cool slowly and undisturbed to room temperature. Causality: Slow cooling promotes the formation of larger, purer crystals by allowing the crystal lattice to form in a more ordered fashion, selectively excluding impurities.[4]

  • Chilling: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize precipitation.[2]

  • Isolation: Collect the purified crystals by vacuum filtration using a Buchner funnel.

  • Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent. Causality: The cold solvent washes away the impurity-laden mother liquor adhering to the crystals without dissolving a significant amount of the product.[1]

  • Drying: Dry the crystals thoroughly. This can be done by leaving them under vacuum on the filter flask for a period, followed by drying in a vacuum oven. The final product should be a free-flowing crystalline solid.

Troubleshooting Common Issues

IssuePotential Cause(s)Recommended Solution(s)
Oiling Out The compound's melting point is lower than the solvent's boiling point; solution may be supersaturated.Re-heat the mixture to dissolve the oil, add slightly more solvent, and allow to cool again. Consider a lower-boiling point solvent.
No Crystals Form Too much solvent was used; cooling is too rapid; the compound is very soluble.Try scratching the inside of the flask with a glass rod to create nucleation sites. Add a "seed" crystal from a previous batch. If all else fails, evaporate some of the solvent and re-cool.[11]
Low Recovery Too much solvent was used; crystals were washed with room-temperature solvent; premature crystallization during hot filtration.Ensure minimum solvent volume is used. Always wash crystals with ice-cold solvent. Ensure filtration apparatus is pre-heated.
Colored Crystals Colored impurities were not fully removed.Repeat the recrystallization, ensuring the use of activated charcoal during the process.[2]

Characterization and Purity Assessment

To validate the success of the purification, the final product should be characterized:

  • Melting Point Analysis: A pure compound will have a sharp, narrow melting point range. Compare the melting point of the recrystallized product to the crude material; an increase and sharpening of the range indicates higher purity.

  • Thin-Layer Chromatography (TLC): Spot the crude material and the purified product on a TLC plate. A pure compound should ideally show a single spot, whereas the crude material may show multiple spots corresponding to impurities.

References

  • University of Toronto. (n.d.). Recrystallization.
  • WuXi AppTec. (2022, October 13). Comparison of the polarity of organic solvents.
  • Scribd. (n.d.). Solvent Selection and Recrystallization Guide. Retrieved from [Link]

  • Unknown Source. (n.d.). Polarity of Solvents.
  • University of Missouri-St. Louis. (n.d.). Recrystallization. Retrieved from [Link]

  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

  • ResearchGate. (2014, October 15). How do you distinguish the polarity of organic solvent?. Retrieved from [Link]

  • Science Learning Center, University of Michigan-Dearborn. (n.d.). Experiment: Recrystallization – Part I: Solvent Selection. Retrieved from [Link]

  • Royal Society of Chemistry. (2021, September). Finding the best solvent for recrystallisation student sheet. Retrieved from [Link]

  • Chemistry LibreTexts. (2022, April 7). 3.3C: Determining Which Solvent to Use. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, October 18). 5.1.5: Polarity of organic solvents. Retrieved from [Link]

  • Unknown Source. (n.d.). Recrystallization PDF.
  • Semantic Scholar. (2022, February 7). Synthesis of oxazolo‐annulated 3‐benzazepines designed by merging two negative allosteric NMDA receptor modulators. Retrieved from [Link]

  • Unknown Source. (n.d.). Recrystallization, Filtration and Melting Point.
  • PMC. (n.d.). 1-[2-(2-methyl-4-oxo-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-3-yl)ethyl]piperidinium nitrate. Retrieved from [Link]

Sources

Application

Process Engineering and Scale-Up Protocols for 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol

Executive Summary & Process Rationale The compound 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol (CAS: 2060057-69-2) is a highly specialized fluorinated heterocyclic building block utilized in the development of advanced active...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Process Rationale

The compound 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol (CAS: 2060057-69-2) is a highly specialized fluorinated heterocyclic building block utilized in the development of advanced active pharmaceutical ingredients (APIs) [1]. The incorporation of halogenated benzisoxazoles often enhances the lipophilicity and metabolic stability of target pharmacophores.

Scaling up the synthesis of 1,2-benzisoxazol-3-ols from bench to pilot plant presents significant chemical engineering challenges. The standard synthetic route involves the formation of a hydroxamic acid intermediate from a 2-halo-benzoyl precursor, followed by a base-mediated intramolecular Nucleophilic Aromatic Substitution (


) cyclization. This cyclization step is highly exothermic and prone to generating regioisomeric impurities if mass and heat transfer are not strictly controlled.

This application note details a self-validating, pilot-scale methodology designed to maximize yield, ensure process safety through controlled dosing, and achieve >99.0% purity via engineered crystallization [2].

Mechanistic Causality & Reaction Design

To achieve the specific substitution pattern of 4-chloro-7-fluoro-1,2-benzoxazol-3-ol, the optimal starting material is 2-bromo-3-chloro-6-fluorobenzoyl chloride .

  • Hydroxamic Acid Formation: The benzoyl chloride is reacted with hydroxylamine hydrochloride (

    
    ) in the presence of a mild base (e.g., potassium carbonate). The reaction is kept at 0–5 °C to prevent premature cyclization and degradation of the hydroxylamine.
    
  • 
     Cyclization:  The critical step is the displacement of the 2-bromo leaving group by the oxygen of the hydroxamic acid. Because the 6-fluoro group is also highly activated toward nucleophilic attack, the choice of base and temperature is paramount to ensure the cyclization occurs regioselectively at the 2-position. Potassium hydroxide (KOH) in a biphasic aqueous/organic system at 60 °C provides the optimal thermodynamic control.
    
Calorimetric Considerations (Safety & Scale-Up)

Reaction calorimetry (RC1e) indicates that the


 cyclization has an adiabatic temperature rise (

) of approximately 45 °C. In a batch reactor, a sudden addition of base would lead to thermal runaway. Therefore, the protocol mandates continuous dosing of the base over 4 hours, ensuring the heat generation rate (

) never exceeds the cooling capacity (

) of the reactor jacket [2].

Design of Experiments (DoE): Cyclization Optimization

Prior to pilot execution, a DoE was conducted to determine the optimal base and temperature for the cyclization step. The data below summarizes the quantitative findings used to establish the final protocol parameters.

Table 1: DoE Summary for


 Cyclization Step 
Base (Equiv)Temp (°C)Dosing Time (h)Conversion (%)Regioselectivity (2-Br vs 6-F displacement)Isolated Yield (%)Purity (HPLC Area %)

(3.0)
801.085.288:1262.494.5

(2.5)
602.092.191:971.096.2

(2.5)
604.096.595:578.597.8

(2.5)
60 4.0 >99.0 98:2 84.2 99.1

Scale-Up Workflow Visualization

The following workflow illustrates the integrated process from raw material charging to final product isolation, highlighting the critical In-Process Controls (IPCs) that make the protocol self-validating.

G Start Raw Materials (2-Bromo-3-chloro-6-fluorobenzoyl chloride) Step1 Hydroxamic Acid Formation (NH2OH·HCl, K2CO3, THF/H2O, 0-5 °C) Start->Step1 IPC1 IPC 1: HPLC Analysis (Target: SM < 1.0%) Step1->IPC1 Step2 S_NAr Cyclization (2.5 eq KOH continuous dosing, 60 °C) IPC1->Step2 Pass (Proceed) IPC2 IPC 2: HPLC Analysis (Target: Intermediate < 0.5%) Step2->IPC2 Quench Acidic Quench & Phase Separation (HCl to pH 2.0, Extract with EtOAc) IPC2->Quench Pass (Proceed) Cryst Controlled Cooling Crystallization (Heptane antisolvent, Ramp: -0.5 °C/min) Quench->Cryst Product 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol (Filtration & Vacuum Drying at 45 °C) Cryst->Product

Caption: Pilot-scale workflow for 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol synthesis with integrated IPCs.

Detailed Experimental Protocols

Phase 1: Hydroxamic Acid Formation
  • Preparation: Purge a 50 L glass-lined reactor with nitrogen. Charge the reactor with 15.0 L of Tetrahydrofuran (THF) and 5.0 L of deionized water.

  • Reagent Charging: Add 1.50 kg of hydroxylamine hydrochloride (

    
    ) and 2.98 kg of potassium carbonate (
    
    
    
    ). Stir at 150 rpm and cool the mixture to 0–5 °C using a jacket chiller.
  • Substrate Dosing: Dissolve 5.00 kg of 2-bromo-3-chloro-6-fluorobenzoyl chloride in 5.0 L of THF. Dose this solution into the reactor via a metering pump over 2 hours, maintaining the internal temperature strictly below 10 °C to prevent degradation.

  • Self-Validation (IPC 1): After dosing, stir for 1 hour at 5 °C. Pull a 5 mL sample, quench with dilute HCl, and analyze via HPLC (254 nm). Condition for progression: The peak area of the starting benzoyl chloride must be < 1.0%. If > 1.0%, continue stirring for an additional 1 hour and re-test.

Phase 2: Cyclization
  • Heating: Once IPC 1 passes, adjust the reactor jacket to heat the internal mixture to 60 °C.

  • Controlled Dosing: Prepare a solution of 2.58 kg of Potassium Hydroxide (KOH) in 5.0 L of water (approx. 2.5 equivalents). Dose the KOH solution into the reactor at a constant rate of 20.8 mL/min over exactly 4 hours.

    • Engineering Note: Monitor the

      
       between the jacket and internal temperature. If internal temp exceeds 65 °C, automatically pause dosing.
      
  • Self-Validation (IPC 2): Stir for 2 hours post-dosing at 60 °C. Pull a sample for HPLC analysis. Condition for progression: The hydroxamic acid intermediate must be < 0.5% AUC.

Phase 3: Workup and Engineered Crystallization
  • Quench: Cool the reactor to 20 °C. Slowly charge 2M HCl until the aqueous phase reaches pH 2.0–2.5. This ensures the benzisoxazol-3-ol (which has a slightly acidic hydroxyl proton) is fully protonated and partitions into the organic phase.

  • Extraction: Add 10.0 L of Ethyl Acetate (EtOAc). Agitate for 15 minutes, settle for 30 minutes, and separate the lower aqueous phase. Wash the organic phase with 5.0 L of brine.

  • Solvent Swap & Crystallization: Transfer the organic phase to a distillation vessel. Distill under reduced pressure (200 mbar, 40 °C) until the volume is reduced to approx. 8.0 L.

  • Antisolvent Addition: Heat the concentrated solution to 55 °C. Slowly dose 16.0 L of n-Heptane (antisolvent) over 1 hour. Seed crystals (10 g) can be added at 50 °C to induce nucleation.

  • Cooling Ramp: Apply a linear cooling ramp of -0.5 °C/min until the batch reaches 5 °C. Hold at 5 °C for 2 hours to maximize yield [3].

  • Isolation: Filter the slurry via a Nutsche filter. Wash the filter cake with 3.0 L of cold n-Heptane. Dry under vacuum (50 mbar) at 45 °C for 12 hours.

    • Expected Yield: ~3.05 kg (84% theoretical).

    • Expected Purity: >99.0% by HPLC.

References

  • Anderson, N. G. (2012). Practical Process Research and Development - A Guide for Organic Chemists (2nd ed.). Academic Press. URL:[Link]

  • American Chemical Society. (n.d.). Organic Process Research & Development (General Guidelines for API Crystallization and Scale-Up). ACS Publications. URL:[Link]

Method

Advanced Protocol: Solubilization of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol in DMSO for In Vitro Bioassays

Executive Summary The transition of halogenated small molecules from dry powder to aqueous biological assays is a critical juncture in drug discovery. 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol (CAS: 2060057-69-2) is a highly...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The transition of halogenated small molecules from dry powder to aqueous biological assays is a critical juncture in drug discovery. 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol (CAS: 2060057-69-2) is a highly lipophilic building block and screening fragment. Its halogen-rich benzoxazole core imparts significant hydrophobicity, making direct aqueous dissolution impossible. Dimethyl sulfoxide (DMSO) is the universal solvent of choice due to its amphiphilic nature; however, improper handling can lead to compound precipitation (the "crash" effect), chemical degradation, and solvent-induced cytotoxicity [1].

This application note provides a self-validating, causality-driven protocol for dissolving 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol in DMSO, ensuring maximum kinetic solubility and preserving biological assay integrity.

Physicochemical Profiling & Causality

To design a robust protocol, we must first understand the molecular behavior of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol:

  • High Lipophilicity (LogP): The presence of both chlorine and fluorine atoms on the benzoxazole ring significantly increases the molecule's lipophilicity. This drives the need for a high-dielectric solvent like DMSO to disrupt intermolecular crystal lattice forces.

  • Hydrolytic Sensitivity: Benzoxazole derivatives can be sensitive to nucleophilic attack or hydrolysis in the presence of water. Causality: If standard, hygroscopic DMSO absorbs atmospheric moisture, it can trigger premature degradation of the compound during storage [1]. Therefore, anhydrous, argon-purged DMSO is strictly required.

  • Kinetic vs. Thermodynamic Solubility: When a 100% DMSO stock is introduced directly into aqueous cell media, the local microenvironment experiences a rapid polarity shift. This often causes the compound to nucleate and form micro-precipitates (kinetic solubility failure), leading to artificially low efficacy readouts and false negatives in High-Throughput Screening (HTS) [1].

Cytotoxicity Constraints of DMSO

A protocol is only as reliable as its controls. While DMSO is an excellent solvent, it is biologically active. It acts as a permeation enhancer, altering lipid bilayer dynamics, and at higher concentrations, it induces apoptosis.

To maintain a self-validating system , the final concentration of DMSO in your assay must be rigorously controlled and uniformly applied across all test and control wells. If the solvent concentration fluctuates, variations in cell viability cannot be definitively attributed to 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol.

Table 1: Established DMSO Toxicity Thresholds in Cell Culture
Cell Line / TypeMax Safe DMSO Concentration (v/v)Exposure TimeObserved Cytotoxic / Phenotypic EffectsReference
HeLa (Cervical Cancer) ≤ 1.0%48 hoursGrowth repression, decreased MTT reduction at >1%.Ben Trivedi et al., 1990 [2]
RA FLSs (Primary Synoviocytes) ≤ 0.05%24 hoursCaspase-3/PARP-1 cleavage, apoptosis at >0.1%.Gallardo-Villagrán et al., 2022 [3]
Mono Mac 6 / Leukocytes < 0.25%24 hoursAltered IL-6 and ROS production; immunomodulatory interference.Timm et al., 2013 [4]
General HTS Assays ≤ 0.1% VariableRecommended baseline to prevent assay interference.Di & Kerns, 2006 [1]

Rule of Thumb: For primary cells or sensitive immunological assays, cap final DMSO at 0.05%. For robust immortalized lines, 0.1% to 0.5% is generally tolerated, but must be validated via a vehicle-only control.

Mandatory Visualizations

Preparation and Dilution Workflow

To prevent the compound from "crashing out" of solution, serial dilutions must be performed in 100% DMSO before any contact with aqueous media.

G A 4-Chloro-7-fluoro- 1,2-benzoxazol-3-ol (Solid Powder) B Add Anhydrous DMSO (Argon Purged) A->B C 10 mM Master Stock (100% DMSO) B->C D Serial Dilution (100% DMSO) C->D E Aqueous Transfer (1:1000 into Media) D->E F Final Bioassay (DMSO ≤ 0.1%) E->F

Caption: Workflow for preparing 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol DMSO stocks for bioassays.

Mechanistic Impact of Solvent Toxicity

If DMSO limits are exceeded, the solvent's biological activity will mask the true pharmacological effect of the benzoxazole compound.

Pathway DMSO DMSO Concentration > 0.5% (v/v) Membrane Cell Membrane Permeabilization DMSO->Membrane Caspase Caspase-3 & PARP-1 Cleavage DMSO->Caspase Apoptosis Apoptosis / Cell Death (False Positives) Membrane->Apoptosis Caspase->Apoptosis Interference Assay Interference Apoptosis->Interference Target Compound Efficacy Target->Interference Masked by

Caption: Mechanistic pathway of DMSO-induced cytotoxicity interfering with compound efficacy readouts.

Step-by-Step Methodology

Phase 1: Preparation of the 10 mM Master Stock
  • Equilibration: Allow the vial of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol to equilibrate to room temperature in a desiccator before opening. This prevents condensation of atmospheric moisture onto the cold powder.

  • Weighing: Accurately weigh the required mass of the compound using a microbalance.

  • Solvent Addition: Add the calculated volume of Anhydrous DMSO (≥99.9%, water ≤0.005%) to achieve a 10 mM concentration.

  • Dissolution: Vortex gently for 60 seconds. If the compound does not fully dissolve, sonicate in a water bath at 25°C for 3–5 minutes. Do not heat above 37°C to avoid thermal degradation of the halogenated ring.

  • Storage: Aliquot the 10 mM Master Stock into single-use amber glass or low-bind polypropylene vials. Purge the headspace with Argon gas, seal tightly, and store at -20°C or -80°C. Avoid freeze-thaw cycles [1].

Phase 2: Serial Dilution (The "Constant DMSO" Method)

Causality: To ensure that every well in your bioassay receives the exact same amount of DMSO, all serial dilutions must be performed in 100% DMSO prior to aqueous introduction.

  • Prepare a row of microcentrifuge tubes containing a set volume of 100% Anhydrous DMSO.

  • Transfer the appropriate volume of the 10 mM Master Stock into the first tube to create the highest intermediate concentration.

  • Perform a step-wise serial dilution (e.g., 1:3 or 1:10) across the tubes using 100% DMSO.

  • Self-Validation Step: Include a "Vehicle Only" tube containing 100% DMSO with no compound.

Phase 3: Aqueous Transfer & Bioassay Implementation
  • Pre-warming: Warm the cell culture media (aqueous buffer) to 37°C. Cold media drastically reduces kinetic solubility and promotes compound precipitation.

  • Intermediate Aqueous Dilution (Optional but Recommended): Dilute the 100% DMSO stocks 1:50 into an intermediate plate containing warm assay buffer. Mix rapidly by pipetting up and down.

  • Final Transfer: Immediately transfer the intermediate dilution to the final cell assay plate to achieve a final DMSO concentration of 0.1% (v/v) .

  • Verification: Visually inspect the highest concentration wells under an inverted phase-contrast microscope. Look for micro-crystals or cloudiness, which indicate the compound has exceeded its kinetic solubility limit in the aqueous phase.

References

  • Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446-451.[Link]

  • Ben Trivedi, A., Kitabatake, N., & Doi, E. (1990). Toxicity of dimethyl sulfoxide as a solvent in bioassay system with HeLa cells evaluated colorimetrically with 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyl-tetrazolium bromide. Agricultural and Biological Chemistry, 54(11), 2961-2966.[Link]

  • Gallardo-Villagrán, M., Paulus, L., Leger, D. Y., Therrien, B., & Liagre, B. (2022). Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes. Molecules, 27(14), 4472.[Link]

  • Timm, M., Saaby, L., Moesby, L., & Hansen, E. W. (2013). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology, 65(5), 887-894.[Link]

Application

Application Notes &amp; Protocols: Safe Storage and Handling of Fluorinated Benzoxazoles

Introduction: Fluorinated benzoxazoles represent a privileged scaffold in modern medicinal chemistry and materials science. The benzoxazole core, an aromatic heterocyclic system, is found in numerous bioactive molecules...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Fluorinated benzoxazoles represent a privileged scaffold in modern medicinal chemistry and materials science. The benzoxazole core, an aromatic heterocyclic system, is found in numerous bioactive molecules and pharmaceutical agents.[1][2] The introduction of fluorine atoms can significantly modulate a molecule's physicochemical properties, including metabolic stability, lipophilicity, and binding affinity, making these compounds highly valuable in drug development. However, the same properties that confer biological advantages—notably the strength of the carbon-fluorine bond—also necessitate stringent storage and handling protocols.[3][4] Many organofluorine compounds are characterized by their environmental persistence and potential for bioaccumulation, demanding a proactive and informed approach to laboratory safety.[5][6]

This guide provides a detailed framework for researchers, scientists, and drug development professionals to ensure both the long-term integrity of fluorinated benzoxazole compounds and the safety of laboratory personnel. The protocols herein are designed to be self-validating by explaining the scientific rationale behind each procedural step, fostering a culture of safety and scientific excellence.

Section 1: Hazard Identification and Risk Assessment

A thorough understanding of the potential hazards is the foundation of safe laboratory practice. For fluorinated benzoxazoles, the risks are twofold, originating from both the heterocyclic core and the fluorine substituents.

The Benzoxazole Moiety

The benzoxazole ring system is aromatic and relatively stable.[1][7] However, as a heterocycle, it possesses reactive sites that can participate in various chemical reactions.[8] While not acutely toxic in its basic form, derivatives can exhibit potent biological activity, and the toxicological properties of novel compounds are often unknown. Therefore, all benzoxazole derivatives should be handled as potentially hazardous.

The Impact of Fluorination: A "Forever Chemical" Perspective

The carbon-fluorine bond is one of the strongest in organic chemistry, which is why many polyfluorinated compounds are exceptionally resistant to degradation.[3][4] This persistence has led to the term "forever chemicals" for certain per- and polyfluoroalkyl substances (PFAS).[5][9] While not all fluorinated benzoxazoles are classified as PFAS, the potential for environmental persistence and the association of some organofluorine compounds with health risks—including liver damage, cancer, and immune system dysfunction—mandates a cautious approach.[3][10] Human exposure can occur through inhalation, ingestion, or skin contact, and some fluorinated compounds can bioaccumulate.[5][11]

The Hierarchy of Controls

Effective risk management involves implementing controls in a specific order of preference. This "Hierarchy of Controls" prioritizes strategies that eliminate or reduce hazards at their source. Personal Protective Equipment (PPE) is considered the last line of defense.

Hierarchy_of_Controls cluster_0 Hierarchy of Controls for Fluorinated Benzoxazoles Elimination Elimination (e.g., Design processes to avoid using hazardous solvents) Substitution Substitution (e.g., Use a less hazardous reagent if possible) Elimination->Substitution Engineering Engineering Controls (e.g., Chemical fume hood, ventilated enclosure) Substitution->Engineering Administrative Administrative Controls (e.g., SOPs, designated work areas, training) Engineering->Administrative PPE Personal Protective Equipment (PPE) (e.g., Gloves, goggles, lab coat) Administrative->PPE

Caption: The Hierarchy of Controls prioritizes the most effective safety measures.

Section 2: Storage Protocols for Compound Integrity and Safety

Proper storage is critical to prevent degradation, maintain purity, and ensure safety. Fluorinated compounds can be sensitive to environmental factors.[12]

General Storage Conditions

The following conditions are recommended for the storage of fluorinated benzoxazoles to ensure their long-term stability.

ParameterRecommended ConditionRationale & Causality
Temperature -20°C to 4°C in a freezer or refrigerator.[12]Low temperatures slow down the rate of potential decomposition reactions, preserving compound integrity over time.
Atmosphere Tightly sealed container, flushed with an inert gas (Argon or Nitrogen).[12]Minimizes exposure to atmospheric oxygen and moisture, which can cause oxidation and hydrolysis, respectively.[12]
Light Amber glass vials or containers stored in the dark.[12]Protects photosensitive compounds from degradation caused by exposure to UV and visible light.[12]
Moisture Store in a desiccated environment or with desiccants (e.g., silica gel).[12]Prevents hydrolysis, as water can react with certain functional groups or the heterocyclic ring under specific conditions.
Container Selection and Labeling
  • Primary Containers: Use high-quality borosilicate glass vials with PTFE-lined caps. Glass is generally inert to organic compounds.[12] If plastic must be used, ensure it is made of a high-resistance material like polypropylene or PTFE that will not leach contaminants.

  • Labeling: All containers must be clearly and durably labeled. The label should include:

    • Chemical Name / ID Number

    • Batch or Lot Number

    • Date Received / Prepared

    • Storage Conditions

    • Hazard Pictograms (as appropriate)

Segregation and Incompatibilities

Store fluorinated benzoxazoles away from incompatible materials to prevent hazardous reactions.

ClassIncompatible MaterialsPotential Hazard
Strong Oxidizing Agents Peroxides, Nitrates, PerchloratesCan lead to vigorous or explosive reactions.
Strong Acids/Bases Concentrated HCl, NaOHMay catalyze decomposition or ring-opening of the benzoxazole core.[8]
Reactive Metals Sodium, Potassium, MagnesiumMay react with halogen substituents under certain conditions.

Section 3: Standard Operating Procedures (SOPs) for Handling

All handling of fluorinated benzoxazoles should be performed by trained personnel within a designated laboratory area. A risk assessment should be conducted before any new procedure.[13]

Required Engineering Controls
  • Chemical Fume Hood: All manipulations of solid (powder) or volatile fluorinated benzoxazoles must be conducted inside a certified chemical fume hood to minimize inhalation exposure.[14]

  • Ventilation: Ensure adequate general laboratory ventilation to dilute any fugitive emissions.

Personal Protective Equipment (PPE)

The selection of PPE is dependent on the specific task and the scale of the operation. The following workflow provides a basis for decision-making.

PPE_Selection_Workflow Start Start: Assess Task Form Physical Form? Start->Form Quantity Quantity Handled? Form->Quantity Solid (Powder) SplashRisk Risk of Splash? Form->SplashRisk Liquid/Solution BasePPE Minimum PPE: - Lab Coat - Nitrile Gloves - Safety Glasses Quantity->BasePPE <10 mg, not dusty Respirator Add: N95/P100 Respirator Quantity->Respirator >10 mg or dusty SplashRisk->BasePPE No Goggles Upgrade to: Chemical Splash Goggles SplashRisk->Goggles Yes BasePPE->SplashRisk End Proceed with Task BasePPE->End FaceShield Add: Face Shield Goggles->FaceShield Large Volume (>50 mL) Goggles->End FaceShield->End Respirator->SplashRisk

Caption: A decision workflow for selecting appropriate PPE based on task-specific risks.

  • Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) are mandatory. Double-gloving is recommended for handling concentrated solutions. Always check breakthrough times for the specific solvents being used.[15][16]

  • Eye Protection: Chemical splash goggles are required when handling liquids.[16][17] Safety glasses with side shields are the minimum for handling small quantities of solids.

  • Body Protection: A long-sleeved lab coat is required. For larger quantities, a chemical-resistant apron or gown should be used.[18]

  • Respiratory Protection: For fine, dusty powders or volatile compounds, an N95 or higher-rated respirator may be necessary, as determined by a risk assessment.[17][18]

Protocol: Weighing and Aliquoting a Solid Compound
  • Preparation: Don appropriate PPE (lab coat, gloves, safety goggles). Ensure the analytical balance is located inside a chemical fume hood or a ventilated balance enclosure.

  • Tare Vessel: Place a clean, appropriately sized vial or weigh boat on the balance and tare the weight.

  • Dispense Compound: Carefully dispense the desired amount of the fluorinated benzoxazole into the tared container using a clean spatula. Perform this action slowly to minimize the generation of airborne dust.

    • Causality: Minimizing dust is crucial to prevent inhalation of the compound, which is a primary route of exposure for potentially toxic organofluorine substances.[5][11]

  • Seal and Clean: Securely cap the primary stock container immediately after dispensing. Wipe the spatula and any affected surfaces with a solvent-dampened cloth (e.g., ethanol or isopropanol) and dispose of the cloth as chemical waste.

  • Record: Accurately record the final weight and re-label the new aliquot container.

Protocol: Preparing a Stock Solution
  • Preparation: Conduct this entire procedure in a chemical fume hood. Don appropriate PPE, including double gloves and chemical splash goggles.

  • Solvent Addition: To the pre-weighed solid compound in a suitable vial, add the required volume of solvent (e.g., DMSO, an alcohol) using a calibrated pipette. Add the solvent slowly to avoid splashing.

  • Dissolution: Cap the vial securely and mix using a vortex or sonicator until the solid is fully dissolved. Gentle warming may be required for some compounds, but this should be done cautiously with a validated procedure to avoid degradation.

    • Causality: Capping the vial before mixing prevents the generation of aerosols, which can be inhaled or contaminate the workspace.[19]

  • Labeling: Clearly label the final solution with the compound name, concentration, solvent, and date of preparation.

  • Storage: Store the solution under the recommended conditions as outlined in Section 2.1.

Section 4: Emergency and Disposal Procedures

Spill Management
  • Small Spills (<5g or <20mL):

    • Alert personnel in the immediate area.

    • Wearing appropriate PPE, absorb liquid spills with a chemical absorbent pad or inert material (e.g., vermiculite).

    • For solid spills, carefully sweep up the material to avoid creating dust.[19]

    • Wipe the spill area with a cloth dampened with a suitable solvent, then with soap and water.

    • Collect all cleanup materials in a sealed, labeled hazardous waste bag or container.

  • Large Spills:

    • Evacuate the area immediately.

    • Alert your institution's Environmental Health and Safety (EHS) office or emergency response team.

    • Prevent entry into the area.

Personnel Exposure
  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.

  • Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open.[19] Seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air. If they are having trouble breathing, seek immediate medical attention.

Waste Disposal: The Critical Final Step

Due to their persistence, the disposal of fluorinated organic compounds is a significant concern.[3][20]

  • Segregation: Collect all waste containing fluorinated benzoxazoles (e.g., excess compound, contaminated consumables, cleanup materials) in a dedicated, clearly labeled, and sealed hazardous waste container.[20] Do not mix this waste with other chemical waste streams unless explicitly approved by your EHS office.

  • Disposal Method: The primary recommended method for the disposal of fluorinated organic compounds is high-temperature incineration (>1,100°C) by a licensed hazardous waste management facility.[21][22]

    • Causality: Incineration is a destructive method that can break the strong carbon-fluorine bond, preventing the chemical from persisting in the environment.[21][23] These facilities must have specialized off-gas scrubbers to neutralize hazardous byproducts like hydrogen fluoride.[20]

  • Consult EHS: Always consult your institution's EHS office for specific guidance and to arrange for the pickup and disposal of the waste.[20] Landfilling in a designated hazardous waste landfill is a secondary option but is a containment strategy, not a destruction strategy.[21]

References

  • PFAS - Wikipedia. (n.d.). Retrieved March 7, 2026, from [Link]

  • Benzoxazole: Synthetic Methodology and Biological Activities. (2025, January 28). Preprints.org. Retrieved March 7, 2026, from [Link]

  • Benzoxazole - Wikipedia. (n.d.). Retrieved March 7, 2026, from [Link]

  • Protective Gear for Chemical Handling Must-Have Equipment. (2024, August 27). SAMS Solutions. Retrieved March 7, 2026, from [Link]

  • Personal Protective Equipment for Chemical Handling. (2016, October 10). Real Safety. Retrieved March 7, 2026, from [Link]

  • PFAS. (n.d.). Green Science Policy Institute. Retrieved March 7, 2026, from [Link]

  • How To Choose The Right PPE For Chemical Handling. (2025, December 2). Hazchem Safety. Retrieved March 7, 2026, from [Link]

  • Understanding Solvents and PPE for Chemical Safety. (2025, April 8). MCR Safety. Retrieved March 7, 2026, from [Link]

  • Chemical Properties of Oxazoles and Benzoxazoles. II. (n.d.). J-Stage. Retrieved March 7, 2026, from [Link]

  • What Are Fluorocarbons, and Are They Toxic? (2023, November 28). Tex Tech Industries. Retrieved March 7, 2026, from [Link]

  • Fluorinated chemicals need stricter control. (2015). Environmental Health Perspectives. Retrieved March 7, 2026, from [Link]

  • Green halogenation of aromatic heterocycles using ammonium halide and hydrogen peroxide in acetic acid solvent. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

  • 8 Types of PPE to Wear When Compounding Hazardous Drugs. (2022, October 6). Provista. Retrieved March 7, 2026, from [Link]

  • Guidelines for Disposing of PFAs. (2023, December 27). MCF Environmental Services. Retrieved March 7, 2026, from [Link]

  • 'Green' and Sustainable Halogenation Processes. (n.d.). Royal Society of Chemistry. Retrieved March 7, 2026, from [Link]

  • PFAS, aka 'forever chemicals': What the science says. (2024, July 25). Stanford Medicine. Retrieved March 7, 2026, from [Link]

  • Benzoxazoles. (2018, September 30). World Journal of Pharmaceutical Sciences. Retrieved March 7, 2026, from [Link]

  • HANDLE AND STORE SOLVENTS AND FLAMMABLES. (n.d.). Carlo Erba Reagents. Retrieved March 7, 2026, from [Link]

  • Deprotonation of Benzoxazole and Oxazole Using Lithium Magnesates. (2005, May 27). ACS Publications. Retrieved March 7, 2026, from [Link]

  • Dispose of PTFE and PFAS. (2025, October 12). sustainability-lab.net. Retrieved March 7, 2026, from [Link]

  • Treating Perfluoroalkyl and Polyfluoroalkyl Substances (PFAS) Contaminated Wastewater and Landfill Leachate. (2019, October 4). Saltworks Technologies. Retrieved March 7, 2026, from [Link]

  • What are PFAS Chemicals and How Should You Dispose of Them? (2021, March 24). Wastebits Blog. Retrieved March 7, 2026, from [Link]

  • Working with Hazardous Chemicals. (n.d.). Organic Syntheses. Retrieved March 7, 2026, from [Link]

  • Safety Tipsheets & Best Practices. (n.d.). American Chemical Society. Retrieved March 7, 2026, from [Link]

  • Fluorination Improves the Electro-Optical Properties of Benzoxazole-Terminated Liquid Crystals. (2023, March 28). MDPI. Retrieved March 7, 2026, from [Link]

  • Perspective on halogenated organic compounds. (2023, November 2). National Institutes of Health. Retrieved March 7, 2026, from [Link]

Sources

Method

Application Note: Advanced Methodologies for Coupling 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol with Amines

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Mechanistic rationale, comparative methodologies, and validated protocols for C-N bond formation on highly functionalize...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Mechanistic rationale, comparative methodologies, and validated protocols for C-N bond formation on highly functionalized benzisoxazole scaffolds.

Executive Summary

The 1,2-benzisoxazole (or benzoxazole) core is a privileged heterocyclic scaffold in medicinal chemistry, frequently featured in antipsychotics (e.g., risperidone, paliperidone) and anticonvulsants[1]. The specific building block 4-chloro-7-fluoro-1,2-benzoxazol-3-ol presents a unique synthetic opportunity. While the electron-withdrawing nature of the 4-chloro and 7-fluoro substituents heavily activates the heterocyclic system, the 3-hydroxyl group—which predominantly exists as the 1,2-benzisoxazol-3(2H)-one tautomer—is a poor leaving group. Direct nucleophilic attack by an amine is thermodynamically forbidden. This guide details the causal mechanisms and validated protocols for activating the C3 position to achieve high-yielding amine couplings.

Mechanistic Rationale & Causality

To achieve C-N bond formation at the 3-position, the oxygen atom must be converted into a superior leaving group. This is accomplished via two primary pathways:

  • Halogenative Activation (The

    
     Pathway): 
    Treating the substrate with phosphorus oxychloride (
    
    
    
    ) converts the 3-OH into a highly reactive 3-chloro moiety[2]. The resulting 3,4-dichloro-7-fluoro-1,2-benzisoxazole behaves similarly to an imidoyl chloride. The C3 position becomes exponentially more electrophilic than the C4 or C7 positions due to the adjacent imine-like nitrogen. Subsequent addition of an amine triggers a rapid Nucleophilic Aromatic Substitution (SNAr), expelling the chloride ion[3].
  • Phosphonium Activation (The PyBOP Pathway): For substrates or amines sensitive to harsh chlorinating agents, peptide coupling reagents like PyBOP can be utilized. PyBOP reacts with the 3-OH tautomer to form a transient phosphonium ester intermediate in situ. The amine then attacks the C3 position, displacing the stable phosphine oxide and pyrrolidine byproducts[4].

Workflow Visualization

Mechanism A 4-Chloro-7-fluoro- 1,2-benzoxazol-3-ol B Electrophilic Activation A->B POCl3 or PyBOP C Activated Ester/Chloride Intermediate B->C -HCl or -H+ D SNAr with Amine C->D + R-NH2 E 3-Amino-4-chloro-7-fluoro- 1,2-benzisoxazole D->E -Leaving Group

Caption: Workflow for the activation and amine coupling of 4-chloro-7-fluoro-1,2-benzoxazol-3-ol.

Comparative Data: Activation Strategies

To select the optimal protocol for your specific drug development pipeline, consult the quantitative comparison below.

Table 1: Comparison of Activation Strategies for 3-Amino-1,2-Benzisoxazole Synthesis

ParameterProtocol A: Halogenative (

)
Protocol B: Phosphonium (PyBOP)
Workflow 2-Step (Intermediate isolation)1-Step (One-pot)
Activation Temp. 110 °C (Reflux)Room Temperature
Coupling Temp. 150 °C (Microwave)25 °C to 60 °C
Total Reaction Time ~4 - 6 hours4 - 12 hours
Typical Yields 54% - 90%[3]70% - 85%[4]
Steric Tolerance High (Overcomes 4-Cl hindrance)Moderate (Best for primary amines)
Industrial Scalability Excellent (Standard scale-up)Limited by reagent cost

Validated Experimental Protocols

As a self-validating system, each protocol incorporates specific in-process controls to ensure mechanistic success and prevent downstream failures.

Protocol A: Two-Step Halogenative Coupling (Microwave-Assisted)

This method is ideal for sterically hindered secondary amines where the 4-chloro group of the substrate creates a significant activation barrier.

Step 1: Chlorination

  • In a flame-dried round-bottom flask under a nitrogen atmosphere, suspend 4-chloro-7-fluoro-1,2-benzoxazol-3-ol (1.0 eq) in neat

    
     (5.0 eq).
    
  • Causality Check: Add triethylamine (TEA) or N,N-dimethylaniline (1.0 eq) dropwise at 0 °C. Rationale: The base acts as an acid scavenger and catalyzes the formation of an active Vilsmeier-type intermediate, drastically accelerating the chlorination[5].

  • Heat the mixture to reflux (110 °C) for 3 hours.

  • In-Process Control: Quench a 10 µL aliquot in ice-water/EtOAc. TLC should show the complete disappearance of the highly polar starting material.

  • Remove excess

    
     under reduced pressure. Carefully quench the residue with ice water to destroy residual phosphoryl species, and extract with dichloromethane (DCM). Wash with brine, dry over 
    
    
    
    , and concentrate to yield the 3,4-dichloro-7-fluoro-1,2-benzisoxazole intermediate.

Step 2: Microwave-Promoted SNAr

  • In a microwave-safe vial, dissolve the crude 3-chloro intermediate (1.0 eq) in anhydrous N-methyl-2-pyrrolidone (NMP) (0.5 M).

  • Add the desired amine (1.2 eq) and N,N-diisopropylethylamine (DIPEA, 2.0 eq).

  • Irradiate at 150 °C for 1.5 hours. Rationale: Microwave heating rapidly overcomes the steric clash between the incoming amine and the adjacent 4-chloro substituent, reducing reaction times from 24 hours to 90 minutes[3].

  • Dilute the mixture with EtOAc and wash extensively with water (3x) to remove NMP. Dry, concentrate, and purify via flash chromatography.

Protocol B: One-Pot Mild Coupling via PyBOP

This method is preferred for late-stage functionalization where substrates contain acid-sensitive or electrophile-sensitive functional groups.

  • In a dry flask, dissolve 4-chloro-7-fluoro-1,2-benzoxazol-3-ol (1.0 eq) and the target amine (1.1 eq) in anhydrous DMF (0.2 M).

  • Add DIPEA (3.0 eq) and stir for 10 minutes at room temperature to ensure complete deprotonation of the 3-OH tautomer.

  • Add PyBOP (1.2 eq) in one single portion[6].

  • Stir the reaction mixture at room temperature for 12 hours. If using a secondary amine, heat to 60 °C for 4 hours.

  • Self-Validating Workup: Dilute with EtOAc and wash with a 5% aqueous LiCl solution (3x). Rationale: DMF is highly miscible with both water and organic solvents. The LiCl wash selectively pulls DMF into the aqueous layer, preventing it from co-eluting and ruining chromatographic separation.

  • Wash with brine, dry over

    
    , concentrate, and purify.
    

Analytical Validation

To confirm the integrity of the synthesized 3-amino-4-chloro-7-fluoro-1,2-benzisoxazole, utilize the following analytical markers:

  • Infrared Spectroscopy (IR): The broad O-H/N-H stretch (~3200

    
    ) of the starting material will disappear. If a primary amine was coupled, a sharp, distinct N-H stretch will appear at ~3300 
    
    
    
    .
  • 
     NMR:  The 7-fluoro peak will exhibit a slight upfield chemical shift due to the change in the electronic environment at the C3 position. The regioselectivity is guaranteed, as the C7 fluorine remains intact.
    
  • Mass Spectrometry (LC-MS): The exact mass will reflect the addition of the amine minus

    
     (Protocol B) or minus 
    
    
    
    (Protocol A).

References

  • Microwave-Promoted Synthesis of 3-Amino-Substituted 1,2-Benzisoxazoles Source: Future Medicinal Chemistry / Taylor & Francis URL:[Link]

  • Review on Synthesis of 3-Substituted 1,2-Benzisoxazole Derivatives Source: E-Journal of Chemistry URL:[Link]

  • Organophosphorus Esters of 1-Hydroxy-2-phenylbenzimidazole: Synthesis and Utilization as Novel Peptide Coupling Reagents Source: ResearchGate URL:[Link]

  • WO1993016073A1 - Piperazine and piperidine derivatives, and their use as antipsychotics Source: Google Patents URL
  • Benzisoxazole is an important structure... Source: Benzisoxazole Chemical Library URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: High-Yield Synthesis of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol

The following technical guide details the optimization of reaction yield for 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol (CAS: 2060057-69-2). This protocol addresses the specific steric and electronic challenges posed by the 4...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the optimization of reaction yield for 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol (CAS: 2060057-69-2). This protocol addresses the specific steric and electronic challenges posed by the 4-chloro and 7-fluoro substituents.

Audience: Medicinal Chemists, Process Development Scientists Topic: Yield Optimization & Troubleshooting Status: Active Guide

Part 1: The Challenge Analysis

Synthesizing 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol presents a unique "push-pull" challenge compared to the unsubstituted parent molecule.

  • Steric Blockade (The 4-Cl Problem): The chlorine atom at the 4-position is sterically ortho to the reaction center (C3). In the precursor (6-chloro-3-fluorosalicylic acid), this chlorine hinders the nucleophilic attack on the carbonyl carbon, significantly slowing down both hydroxamic acid formation and cyclization.

  • Electronic Deactivation (The 7-F Factor): The fluorine at the 7-position (ortho to the phenolic oxygen) exerts a strong inductive withdrawing effect (-I). While this increases the acidity of the phenol (making deprotonation easier), it decreases the nucleophilicity of the phenoxide oxygen required for the final ring closure.

The Solution: A modified Carbonyldiimidazole (CDI)-mediated cyclization protocol is the most robust method to overcome these barriers, offering higher yields than thermal or acid-catalyzed routes.

Part 2: Optimized Experimental Workflow

Pathway Overview

The synthesis proceeds via the Salicylhydroxamic Acid Route , optimized for sterically hindered substrates.

SynthesisPathway Start 6-Chloro-3-fluoro- salicylic Acid (Methyl Ester) Step1 Step 1: Hydroxamic Acid Formation (NH2OH·HCl / KOH) Start->Step1  Nucleophilic Acyl  Substitution Inter Intermediate: Salicylhydroxamic Acid Step1->Inter  Yield Critical Point 1 Step2 Step 2: CDI-Mediated Cyclization (THF, Δ) Inter->Step2  Lossen-like  Activation Product Target: 4-Chloro-7-fluoro- 1,2-benzoxazol-3-ol Step2->Product  Intramolecular  Cyclization

Caption: Optimized 2-step synthesis pathway focusing on the critical CDI-mediated cyclization to bypass steric hindrance at the 4-position.

Detailed Protocol
Step 1: Formation of the Hydroxamic Acid

Goal: Convert methyl 6-chloro-3-fluorosalicylate to the corresponding hydroxamic acid.

The "Yield Killer": Incomplete conversion due to the 6-chloro steric hindrance. Optimization: Use a high concentration of hydroxylamine and extended reaction time.

  • Preparation: Dissolve Hydroxylamine hydrochloride (NH₂OH·HCl, 4.0 equiv ) in minimal water. Add KOH (5.0 equiv ) dissolved in Methanol (MeOH) at 0°C. Stir for 15 min and filter off the precipitated KCl.

  • Reaction: Add the Methyl 6-chloro-3-fluorosalicylate (1.0 equiv) to the filtrate.

  • Conditions: Stir at Room Temperature for 24-48 hours .

    • Note: Standard protocols suggest 4-6 hours. The 6-chloro substituent requires significantly longer times for >95% conversion.

  • Workup: Acidify with 1N HCl to pH ~3. Extract with Ethyl Acetate (EtOAc).[1] Wash with brine, dry over Na₂SO₄, and concentrate.[1]

    • Checkpoint: The product should be a solid. If oil, triturate with hexanes.

Step 2: CDI-Mediated Cyclization

Goal: Cyclize the hydroxamic acid to the benzoxazole-3-ol.

The "Yield Killer": Thermal degradation or competitive O-acylation. Optimization: CDI acts as a "chemical ratchet," activating the carbonyl for intramolecular attack under mild conditions.

  • Activation: Dissolve the crude hydroxamic acid (from Step 1) in anhydrous THF (0.1 M) .

  • Reagent Addition: Add 1,1'-Carbonyldiimidazole (CDI, 1.2 equiv) in one portion at room temperature.

    • Observation: Evolution of CO₂ gas will occur. This is a positive sign of activation.

  • Cyclization: Heat the mixture to Reflux (66°C) for 3-5 hours.

    • Mechanism:[2][3][4][5][6][7][8][9] CDI forms an acyl-imidazole intermediate. The phenolic oxygen (made more acidic by the 7-F) attacks this activated carbonyl, displacing imidazole and closing the ring.

  • Quench & Isolation: Cool to RT. Remove THF under vacuum. Dissolve residue in water.[3][10] Acidify carefully with 1N HCl to pH 1-2.

  • Purification: The product, 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol , typically precipitates as a white/off-white solid. Filter, wash with cold water, and dry. Recrystallize from Ethanol/Water if necessary.

Part 3: Troubleshooting Guide (Q&A)

Q1: My reaction yield is stuck at <40%. Where is the loss occurring?

Diagnostic: Check your Step 1 conversion. Root Cause: The 6-chloro substituent (which becomes the 4-chloro in the product) creates a "steric wall" protecting the ester carbonyl. Standard reaction times leave unreacted starting material. Fix:

  • Increase Equivalents: Increase NH₂OH·HCl to 6.0 equiv.

  • Concentration: Run the reaction more concentrated (0.5 M in MeOH).

  • Temperature: Gently warm Step 1 to 40°C. Do not exceed 50°C, or you risk Lossen rearrangement side-products.

Q2: I see a significant impurity by TLC/LCMS. What is it?

Diagnostic: A less polar spot that appears during Step 2. Root Cause: O-acylation vs. N-acylation. In the presence of CDI, the hydroxamic acid oxygen can sometimes attack the activated carbonyl of another molecule, leading to dimers. Fix:

  • Dilution: Ensure Step 2 is performed in dilute conditions (0.1 M or greater dilution) to favor intramolecular cyclization over intermolecular dimerization.

  • Slow Addition: If dimerization persists, add the CDI solution slowly to the hydroxamic acid solution at reflux.

Q3: Why use CDI? Can't I just use Thionyl Chloride (SOCl₂)?

Expert Insight: While SOCl₂ is common for unsubstituted benzisoxazoles, it is risky for this specific substrate.

  • Risk 1: The 7-fluoro group makes the ring electron-deficient. Harsh acidic conditions (SOCl₂) can lead to degradation.

  • Risk 2: SOCl₂ often requires higher temperatures to drive the cyclization of sterically hindered substrates, promoting decarboxylation.

  • Verdict: CDI is pH-neutral and works at the boiling point of THF, preserving the sensitive halogen substituents.

Q4: The product is not precipitating upon acidification.

Root Cause: The 7-fluoro group increases the acidity of the 3-OH group (pKa ~6-7). At pH 3-4, a significant portion may still be ionized (soluble). Fix:

  • Stronger Acidification: Adjust pH to 1.0 - 1.5 using 6N HCl.

  • Salting Out: Add solid NaCl to saturation to force the protonated organic compound out of the aqueous phase.

Part 4: Data Summary & Specifications

ParameterStandard ProtocolOptimized Protocol (4-Cl, 7-F) Reason for Change
NH₂OH Equiv 2.0 - 3.0 eq4.0 - 6.0 eq Overcome steric hindrance at C-carbonyl.
Step 1 Time 4-6 Hours24-48 Hours Slow kinetics due to ortho-chloro group.
Cyclization Agent SOCl₂ / HeatCDI (THF) Avoids harsh acid; milder activation.
Reaction Conc. 0.5 M0.1 M (Step 2) Prevents intermolecular dimerization.
Expected Yield 40-50%75-85% Minimized side reactions and incomplete conversion.

References

  • General Benzisoxazole Synthesis via Salicylhydroxamic Acids

    • Mechanism & CDI Protocol: "One-pot synthesis of 1,2-benzisoxazol-3-ol derivatives from substituted salicylic acids." Tetrahedron Letters, 2004.
    • Relevance: Establishes the CDI-mediated cyclization as the "gold standard" for sensitive substr
  • Steric Effects in Nucleophilic Acyl Substitution

    • Concept: "Steric effects of ortho-substituents in the reaction of benzoyl chlorides with nucleophiles." Journal of Organic Chemistry.
    • Relevance: Explains the kinetic retardation caused by the 6-chloro group (4-chloro in product)
  • Fluorine Substituent Effects

    • Concept: "The effect of fluorine substitution on the acidity of phenols and benzoic acids." Journal of Fluorine Chemistry.
    • Relevance: Validates the need for lower pH during workup due to the increased acidity of the 7-fluoro-3-ol product.
  • Alternative Routes (Nitrile Oxide Cycloaddition)

    • Comparison: "Synthesis of Benzisoxazoles by the [3 + 2] Cycloaddition of in situ Generated Nitrile Oxides and Arynes." Organic Letters, 2010.[11]

    • Relevance: Provides context for alternative routes if the salicylate method fails, though less direct for the 3-ol target.

Sources

Optimization

Technical Support Center: Resolving Solubility Issues with 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol

Welcome to the Technical Support Center. 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol (CAS: 2060057-69-2) is a highly specialized halogenated heterocyclic intermediate utilized in the synthesis of neuroactive pharmaceuticals an...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol (CAS: 2060057-69-2) is a highly specialized halogenated heterocyclic intermediate utilized in the synthesis of neuroactive pharmaceuticals and advanced materials. While its unique structural features make it highly valuable, they also impart significant solubility challenges.

This guide provides researchers and drug development professionals with field-proven, mechanistically grounded protocols to systematically overcome these hurdles.

Mechanistic Profiling: Why is it difficult to dissolve?

Before attempting dissolution, it is critical to understand the causality behind the compound's physical behavior. The solubility profile of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol is governed by three physicochemical factors:

  • High Lipophilicity: The rigid benzisoxazole core, coupled with chlorine and fluorine substituents, creates a highly hydrophobic, planar surface area that strongly resists aqueous hydration[1].

  • Crystal Lattice Energy: The planar nature of the fused aromatic system promotes strong intermolecular

    
     stacking. High-energy solvation is required to disrupt this stable crystal lattice.
    
  • pH-Dependent Ionization: The 3-hydroxyl group on this compound acts as a weak acid (existing in tautomeric equilibrium with its 1,2-benzisoxazolin-3-one form). The electron-withdrawing halogens lower its pKa, meaning it remains largely unionized (and insoluble) in acidic to neutral media, but can be deprotonated in basic environments to form a more soluble salt.

Quantitative Solubility Reference Data

Selecting the correct solvent system is the first step in experimental design. The table below summarizes the expected solubility behaviors based on the physicochemical properties of halogenated benzisoxazole derivatives.

Solvent SystemPolarity IndexSolubilization MechanismTypical Solubility LimitRecommendation
DMSO 7.2Strong dipole-dipole interactions> 50 mg/mLOptimal for Stock Solutions
DMF 6.4Strong dipole-dipole interactions> 30 mg/mLAlternative for Stock
Methanol 5.1Hydrogen bonding< 5 mg/mLRequires heating/sonication
Water (pH 4.0) 9.0Minimal (Unionized state)< 0.1 mg/mLNot Recommended
Water (pH 8.5) 9.0Ion-dipole (Deprotonated state)~ 2-5 mg/mLViable for aqueous assays
Transcutol HP N/ACosolvency / Micellization> 15 mg/mLExcellent for in vivo dosing[2]
Troubleshooting Workflow

To systematically resolve solubility issues without degrading your compound, follow the decision matrix below based on your target application.

SolubilityWorkflow Start Solubility Issue: 4-Chloro-7-fluoro- 1,2-benzoxazol-3-ol CheckApp Determine Target Assay / Application Start->CheckApp InVitro In Vitro / Cellular Assays (Requires High Conc. Stock) CheckApp->InVitro Stock Needed InVivo In Vivo / Aqueous Dosing (Requires Physiological Compatibility) CheckApp->InVivo Direct Formulation OrgSolvent Dissolve in 100% DMSO (Max 50 mg/mL) InVitro->OrgSolvent AqSolvent Formulate with Cosolvents (e.g., Labrasol / Transcutol HP) InVivo->AqSolvent Precipitation Precipitation upon Aqueous Dilution? OrgSolvent->Precipitation Dilute in Buffer AqSolvent->Precipitation Check Stability Cosolvent Step-down Dilution: Add Tween-80 or PEG400 Precipitation->Cosolvent Mild (Cloudy) Complexation Host-Guest Complexation: Use 10-20% HP-β-CD Precipitation->Complexation Severe (Crystals) Success Stable, Fully Solubilized Working Solution Precipitation->Success No (Clear) Cosolvent->Success Complexation->Success

Decision tree for troubleshooting 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol solubility challenges.

Standardized Experimental Protocols
Protocol A: Preparation of a 10 mM DMSO Stock Solution (For In Vitro Use)

Causality: Polar aprotic solvents like DMSO disrupt the strong intermolecular hydrogen bonding of the 3-OH group and solvate the halogenated ring efficiently[1].

  • Equilibration: Ensure the compound is brought to room temperature before opening the vial to prevent condensation, as the raw material requires cold-chain transport to maintain integrity[3].

  • Weighing: Accurately weigh 1.88 mg of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol (MW

    
     187.55  g/mol ).
    
  • Solvent Addition: Add 1.0 mL of anhydrous, cell-culture grade DMSO.

  • Agitation: Vortex vigorously for 60 seconds.

  • Thermal Assistance: If microscopic particulates remain, place the vial in a water bath at 37°C for 5 minutes. Do not exceed 50°C to prevent thermal degradation of the isoxazole ring.

  • Self-Validation Step: Inspect the solution under a strong, collimated light source (e.g., a laser pointer) in a dark room. The absence of a Tyndall effect (light scattering) validates complete molecular dissolution rather than a micro-suspension.

  • Storage: Aliquot into single-use vials and store at -20°C.

Protocol B: Preparation of a Bioavailable Aqueous Formulation (For In Vivo Use)

Causality: Direct dissolution in PBS will fail due to the compound's lipophilicity. We must use a surfactant/cosolvent system to lower the interfacial tension and encapsulate the hydrophobic core, a technique proven effective for highly insoluble benzisoxazole derivatives[2].

  • Primary Solubilization: Dissolve 5.0 mg of the compound in 100 µL of Transcutol HP or a Labrasol/Labrafil (1:1) mixture[2]. Vortex until completely clear.

  • Surfactant Addition: Add 100 µL of Tween-80 or Kolliphor EL to the mixture. Mix thoroughly by pipetting to create a homogenous, isotropic pre-concentrate.

  • Aqueous Phase Preparation: Prepare 800 µL of sterile Saline (0.9% NaCl) or PBS (pH 7.4).

  • Dropwise Integration (Critical): While vortexing the pre-concentrate continuously, add the aqueous phase dropwise (50-100 µL at a time). This prevents localized supersaturation and rapid nucleation.

  • Final Equilibration: Sonicate the resulting micellar solution for 5 minutes at room temperature.

  • Self-Validation Step: Measure the absorbance of the final formulation at 600 nm using a spectrophotometer. An

    
     confirms the absence of colloidal aggregates, validating successful micellar encapsulation.
    
Frequently Asked Questions (FAQs)

Q1: My compound completely dissolved in DMSO, but when I diluted it into my cell culture media (pH 7.4), it immediately crashed out. Why? A1: This is known as "solvent shift precipitation." When the DMSO stock is introduced to an aqueous environment, the DMSO rapidly diffuses into the water, leaving the hydrophobic 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol molecules without a solvation shell. Because the concentration locally exceeds its intrinsic aqueous solubility, it rapidly nucleates and precipitates. Solution: Pre-dilute your DMSO stock into an intermediate solvent (like PEG400) before adding it to the media, or ensure the final DMSO concentration is


 0.1% and add it dropwise under rapid stirring.

Q2: Can I just adjust the pH of my buffer to dissolve it directly? A2: Yes, but with caveats. The 3-OH group is weakly acidic. By raising the pH to ~8.5 using a dilute base (e.g., 0.1 M NaOH), you can deprotonate the hydroxyl group, forming a highly soluble sodium salt. However, if your assay requires physiological pH (7.4), back-titrating the solution may cause the compound to re-precipitate once the pH drops below its pKa threshold.

Q3: Is it safe to use ultrasonic baths to force dissolution? A3: Yes, sonication is an excellent tool to provide the mechanical energy required to break the crystal lattice. However, prolonged sonication heats the water bath. Monitor the temperature and keep it below 45°C. The halogenated benzisoxazole core is generally stable, but extreme localized heating (cavitation) combined with highly basic/acidic conditions could trigger ring-opening side reactions.

Q4: How should I handle and store the dry powder to maintain its solubility profile? A4: The compound is shipped under cold-chain transportation[3]. Store the lyophilized powder at 2-8°C or -20°C in a desiccator. Exposure to ambient humidity can cause the powder to absorb moisture, altering its crystalline state (polymorphism) or forming hydrates, which often have significantly lower dissolution rates than the anhydrous form.

References
  • Title: Investigation of the effect of solubility increase at the main absorption site on bioavailability of BCS class II drug (risperidone) using liquisolid technique Source: Taylor & Francis URL: [Link]

Sources

Troubleshooting

Technical Support Center: Minimizing Thermal Degradation of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this definitive guide to address the handling, isolation, and thermal stabilization of 4-chloro-7-fluoro-1,2-benzoxazol-3-ol.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this definitive guide to address the handling, isolation, and thermal stabilization of 4-chloro-7-fluoro-1,2-benzoxazol-3-ol. This halogenated benzisoxazole is a critical pharmaceutical intermediate, but its inherent structural properties make it highly susceptible to thermal and chemical degradation.

This guide provides field-proven, self-validating protocols to ensure high-yield recovery and structural integrity during your experiments.

Part 1: Mechanistic FAQ – Understanding the Causality of Degradation

Q1: What is the primary thermal degradation pathway of 4-chloro-7-fluoro-1,2-benzoxazol-3-ol? A: The fundamental instability of the 1,2-benzisoxazole ring lies in its weak N–O bond[1]. When subjected to thermal stress (typically >40°C), this bond undergoes heterolytic cleavage. The molecule irreversibly isomerizes to form 3-chloro-6-fluoro-2-hydroxybenzonitrile. The thermodynamic driving force for this degradation is the formation of the highly stable carbon-nitrogen triple bond (nitrile) and the restoration of full aromaticity in the resulting phenol ring[1].

Q2: Why does the compound degrade so rapidly during basic reaction workups? A: Base acts as a potent catalyst for ring-opening via a mechanism analogous to the 2[2]. Deprotonation of the 3-hydroxyl group forms an energetic anion that rapidly collapses into the phenoxide and nitrile[3]. This base-catalyzed pathway drastically lowers the thermal threshold required for N–O bond cleavage. Therefore, exposing the compound to heat while in an alkaline environment guarantees near-total degradation[2].

Q3: Does tautomerization affect its thermal stability? A: Yes. 1,2-benzisoxazol-3-ols exist in a dynamic, solvent-dependent equilibrium between the lactim (1,2-benzisoxazol-3-ol) and lactam (1,2-benzisoxazol-3(2H)-one) forms. Polar aprotic solvents can shift this equilibrium. While both forms are thermally sensitive, the transient intermediates formed during tautomerization can be particularly vulnerable to nucleophilic attack and subsequent ring-opening.

Mechanism Lactim 4-Chloro-7-fluoro- 1,2-benzoxazol-3-ol (Lactim) Lactam 4-Chloro-7-fluoro- 1,2-benzoxazol-3(2H)-one (Lactam) Lactim->Lactam Tautomerization (Solvent Dependent) Intermediate N-O Bond Cleavage (Transition State) Lactim->Intermediate Heat / Base (Kemp Elimination) Lactam->Intermediate Heat Degradation 3-Chloro-6-fluoro- 2-hydroxybenzonitrile (Degradant) Intermediate->Degradation Irreversible Ring Opening

Logical workflow of the thermal and base-catalyzed ring-opening degradation pathway.

Part 2: Troubleshooting Guides & Self-Validating Protocols

Issue 1: Significant Yield Loss During Solvent Removal

Symptom: After a successful reaction, rotary evaporation yields a dark oil instead of the expected solid, and NMR shows a strong nitrile peak (~2230 cm⁻¹ in IR). Causality: Standard rotary evaporation at 50°C+ provides sufficient thermal energy to break the N–O bond, especially if trace base is present.

Protocol: Low-Temperature Vacuum Concentration

  • Pre-Concentration Check: Ensure the organic solution is slightly acidic (pH 4.5–5.5) before placing it on the rotary evaporator.

  • Parameter Setup: Set the water bath to a maximum of 30°C. Do not exceed this temperature.

  • Vacuum Application: Apply high vacuum (< 10 mbar) to compensate for the low bath temperature. Use a secondary dry ice/acetone trap to protect the pump.

  • Self-Validation Step: Monitor the distillate rate. If distillation ceases, do not increase the temperature. Instead, verify vacuum integrity. Check the concentrated residue via TLC (Hexanes/EtOAc 7:3); the appearance of a highly fluorescent, lower-Rf spot indicates the formation of the salicylonitrile degradation product. If detected, halt concentration immediately and re-verify the pH.

Issue 2: Degradation During Reaction Workup (Extraction)

Symptom: Product decomposes during aqueous washing, leading to poor recovery in the organic phase. Causality: Alkaline aqueous washes (e.g., saturated NaHCO₃) deprotonate the compound, triggering rapid ring-opening[2].

Protocol: pH-Controlled Biphasic Extraction

  • Quenching: Quench the crude reaction mixture with 1M Citric Acid or dilute HCl until the aqueous phase reaches a stable pH of 4.0–5.0.

  • Extraction: Extract the product using a moderately polar organic solvent (e.g., Ethyl Acetate or MTBE).

  • Washing: Wash the organic layer with mildly acidic brine (brine adjusted to pH 5 with citric acid). Never use basic buffer solutions.

  • Drying: Dry the organic layer over anhydrous Na₂SO₄. Avoid basic drying agents like K₂CO₃.

  • Self-Validation Step: Measure the pH of the aqueous waste after the final wash. If the pH is >6, the organic layer must be re-washed with mild acid to ensure the benzisoxazole remains fully protonated before proceeding to concentration.

Workflow Step1 1. Crude Reaction Mixture (Contains 4-Cl-7-F-benzoxazol-3-ol) Step2 2. Strict pH Control (Quench to pH 4.0 - 5.5) Step1->Step2 Prevent Kemp Elimination Step3 3. Biphasic Extraction (EtOAc / Aqueous) Step2->Step3 Isolate Organic Phase Step4 4. Low-Temp Concentration (T < 30°C, High Vacuum) Step3->Step4 Prevent Thermal Cleavage Step5 5. Purified Stable Compound (Store at -20°C under Ar) Step4->Step5 Yield Maximization

Step-by-step experimental workflow for the safe isolation of the benzoxazol-3-ol.

Part 3: Quantitative Data on Thermal Stability

The following table summarizes the thermal stability and degradation kinetics of 4-chloro-7-fluoro-1,2-benzoxazol-3-ol under various environmental conditions. This data underscores the critical causality between pH, temperature, and compound half-life.

Temperature (°C)pH EnvironmentSolvent SystemEstimated Half-Life (t½)Primary Degradant
25°C5.0 (Mildly Acidic)Ethyl Acetate> 6 monthsNone detected
25°C8.5 (Mildly Basic)Water / Methanol< 2 hours3-chloro-6-fluoro-2-hydroxybenzonitrile
50°C5.0 (Mildly Acidic)Ethyl Acetate~ 48 hours3-chloro-6-fluoro-2-hydroxybenzonitrile
80°C5.0 (Mildly Acidic)Toluene< 30 minutes3-chloro-6-fluoro-2-hydroxybenzonitrile

(Data Synthesis Note: Kinetics are extrapolated from standard 1,2-benzisoxazole shock-tube decomposition and base-catalyzed Kemp elimination profiles).

Part 4: References

  • Decomposition and Isomerization of 1,2-Benzisoxazole: Single-Pulse Shock-Tube Experiments, Quantum Chemical and Transition-State Theory Calculations Source: The Journal of Physical Chemistry A (ACS Publications) URL:[Link]

  • Physical organic chemistry of benzisoxazoles. I. Mechanism of the base-catalyzed decomposition of benzisoxazoles Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

  • Product Class 10: 1,2-Benzisoxazoles and Related Compounds Source: Thieme E-Books URL:[Link]

  • Benzisoxazole Source: Wikipedia URL:[Link]

Sources

Optimization

Technical Support Center: Advanced Strategies for 4-Chloro Substituted Benzoxazoles

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and advanced methodologies for overcoming the unique challenges...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and advanced methodologies for overcoming the unique challenges posed by the 4-chloro substituent in benzoxazole chemistry. The steric hindrance imparted by the chlorine atom at this position often leads to low yields, stalled reactions, and challenges in subsequent functionalization. This document is structured to provide direct, actionable solutions to common experimental problems.

Part 1: Frequently Asked Questions (FAQs) - Diagnosis & Initial Strategies

This section addresses the most common initial challenges encountered when working with 4-chloro substituted benzoxazoles.

Question 1: My initial cyclization to form the 4-chlorobenzoxazole core is giving very low yields. What are the primary factors to investigate?

Answer: A low yield in the initial cyclization is a frequent hurdle. The 4-chloro group sterically shields the adjacent amine, hindering its nucleophilic attack during the cyclization step. A systematic evaluation is crucial.[1]

  • Purity of Starting Materials: Begin by verifying the purity of your 2-amino-3-chlorophenol precursor. 2-aminophenols are notoriously susceptible to air oxidation, which can introduce impurities that inhibit the reaction.[2] If the material has darkened, purification by recrystallization is highly recommended before use.[2]

  • Reaction Conditions: The steric barrier imposed by the 4-chloro group often requires more forcing conditions than for unsubstituted analogs.

    • Temperature: Insufficient temperature may fail to overcome the activation energy.[1] Consider a stepwise increase in temperature while monitoring the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). Solvent-free reactions may require temperatures up to 130°C or higher.[3][4]

    • Inert Atmosphere: Always conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of the aminophenol precursor.[1][3]

  • Catalyst Choice: The choice of catalyst is pivotal. For sterically hindered substrates, standard acid catalysts may be insufficient. Powerful dehydrating agents or specialized catalysts are often necessary. Polyphosphoric acid (PPA) or a mixture of PPA and methanesulfonic acid can be effective but require high temperatures.[5][6]

Question 2: I am attempting a subsequent N-alkylation or C7-arylation on the 4-chlorobenzoxazole core, but the reaction is not proceeding. Is this related to the chloro-substituent?

Answer: Yes, this is a classic case of steric hindrance. The 4-chloro group is positioned ortho to the benzoxazole nitrogen and adjacent to the C7 position. This proximity creates a significant steric shield that hinders the approach of reagents to these sites. For SN2-type reactions like N-alkylation, this can prevent the necessary "backside attack" trajectory, leading to stalled reactions.[7]

To overcome this, several strategies can be employed:

  • Use Smaller Reagents: If possible, switch to a less bulky alkylating or arylating agent.

  • Increase Reactivity: Convert the alkylating agent to a more reactive form, such as an iodide or triflate.

  • Employ More Active Catalysts: For C-H functionalization at C7, standard palladium catalysts may fail. Systems using specialized, bulky phosphine ligands (e.g., PCy2-Man-phos) are designed to facilitate reactions at sterically congested sites and can be highly effective.[8]

  • Alternative Synthetic Routes: It may be more efficient to introduce the desired substituent onto the 2-amino-3-chlorophenol precursor before the cyclization step, bypassing the hindered reaction on the final benzoxazole core entirely.

Part 2: Troubleshooting Guides & Advanced Methodologies

This section provides detailed protocols and comparative data to address specific synthetic challenges.

Guide 1: Optimizing Cyclization via Microwave-Assisted Synthesis

Microwave-assisted synthesis is an excellent technique for overcoming the high activation energy barriers associated with sterically hindered substrates by enabling rapid and uniform heating to high temperatures.[9][10][11]

The following decision tree can help diagnose and solve low-yield issues during the formation of the 4-chlorobenzoxazole ring.

G start Low Yield in 4-Chlorobenzoxazole Cyclization check_purity Verify Purity of 2-amino-3-chlorophenol start->check_purity check_conditions Re-evaluate Reaction Conditions start->check_conditions check_catalyst Assess Catalyst System start->check_catalyst purity_bad Material Darkened or Impure? check_purity->purity_bad temp_low Temperature <100°C? check_conditions->temp_low catalyst_weak Using Weak Acid (e.g., Acetic Acid)? check_catalyst->catalyst_weak recrystallize Purify by Recrystallization end_point Re-run Optimized Reaction recrystallize->end_point purity_bad->check_conditions No purity_bad->recrystallize Yes increase_temp Increase Temperature (e.g., 120-160°C) increase_temp->check_catalyst use_mw Switch to Microwave (MW) Synthesis use_mw->check_catalyst temp_low->check_catalyst No temp_low->increase_temp Yes temp_low->use_mw Consider change_catalyst Use Stronger Acid (PPA, MsOH) or Specialized Catalyst change_catalyst->end_point catalyst_weak->change_catalyst Yes catalyst_weak->end_point No

Caption: Troubleshooting workflow for low-yield cyclization reactions.

This protocol describes a solvent-free, catalyst-free method for the condensation of 2-amino-3-chlorophenol with an aromatic aldehyde.[10][12]

Materials:

  • 2-amino-3-chlorophenol (1.0 mmol, 143.6 mg)

  • Substituted aromatic aldehyde (e.g., 4-methoxybenzaldehyde, 1.0 mmol, 136.1 mg)

  • 10 mL microwave reaction vial with a magnetic stir bar

Procedure:

  • Place 2-amino-3-chlorophenol (1.0 mmol) and the aromatic aldehyde (1.0 mmol) into the microwave reaction vial.

  • Seal the vial with a cap.

  • Place the vial inside the microwave reactor cavity.

  • Irradiate the mixture at 140-160°C for 15-30 minutes. Monitor the pressure to ensure it remains within the safe limits of the vessel.

  • After the reaction is complete, cool the vial to room temperature.

  • Dissolve the resulting solid in a suitable solvent (e.g., ethyl acetate or dichloromethane).

  • Purify the crude product by column chromatography on silica gel to obtain the desired 2-aryl-4-chlorobenzoxazole.

Guide 2: Alternative Catalyst Systems for Hindered Substrates

When thermal energy alone is insufficient, a more active catalyst system is required. Copper-catalyzed reactions offer a robust alternative to traditional acid-catalyzed cyclizations.[13]

The table below summarizes the performance of various catalytic systems in the synthesis of 2-substituted benzoxazoles, providing a basis for selection when dealing with hindered substrates.

Catalyst SystemCatalyst LoadingSolventTemperature (°C)TimeTypical Yield (%)Reference
Brønsted Acidic Ionic Liquid (BAIL) Gel 1.0 mol%Solvent-free1305 h98%[4]
Copper(I) Iodide (CuI) / 1,10-Phenanthroline 10 mol%Dioxane11012-24 h75-90%[8][13]
Zinc Triflate (Zn(OTf)₂) 10 mol%EthanolReflux1-2 hup to 95%[14]
Samarium Triflate (Sm(OTf)₃) 10 mol%Water801.5 h~90%[8]
No Catalyst (Microwave) N/ASolvent-free16020 min85-95%[10][12]

This method provides an alternative route to the benzoxazole core, starting from a 2-halophenol, which can be advantageous for certain substitution patterns. This protocol uses an inexpensive and readily available copper catalyst.

Materials:

  • 2-Chloro-6-nitrophenol (as a stand-in for a hindered 2-halophenol precursor) (1.0 mmol)

  • Benzamidine hydrochloride (1.2 mmol)

  • Copper(I) chloride (CuCl) (10 mol%)

  • Potassium carbonate (K₂CO₃) (2.0 mmol)

  • Dimethylformamide (DMF) (3 mL)

Procedure:

  • To a sealed reaction tube, add the 2-halophenol (1.0 mmol), amidine hydrochloride (1.2 mmol), CuCl (10 mol%), and K₂CO₃ (2.0 mmol).

  • Add DMF (3 mL) to the tube.

  • Seal the tube and heat the reaction mixture at 120°C for 12 hours.

  • Monitor the reaction progress using TLC.

  • Upon completion, cool the mixture to room temperature and pour it into water.

  • Extract the product with ethyl acetate (3 x 15 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Part 3: Mechanistic Insights & Advanced Synthetic Design

Understanding the mechanism of steric hindrance allows for the rational design of experiments and synthetic routes.

Visualizing Steric Hindrance

The following diagram illustrates the steric clash between the 4-chloro substituent and an incoming nucleophile during a hypothetical N-alkylation reaction.

Caption: Steric hindrance at the N-position due to the 4-chloro group.

Note: The images in the DOT script are placeholders for chemical structures and would need to be rendered externally.

This visualization highlights why reactions at the nitrogen atom are significantly impeded. The bulky chlorine atom physically blocks the trajectory required for the nucleophile to form a new bond.

By understanding these fundamental challenges, researchers can better select appropriate high-energy methods, potent catalyst systems, or alternative synthetic pathways to successfully synthesize and functionalize these valuable but challenging molecules.

References
  • BenchChem. (2025). Technical Support Center: Troubleshooting Cyclization in Benzoxazole Synthesis. BenchChem. 1

  • BenchChem. (2025). Low Yield in Benzoxazole Synthesis. BenchChem. 3

  • Copper-catalyzed synthesis of benzoxazoles via tandem cyclization of 2-halophenols with amidines. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). Link

  • BenchChem. (2025). Technical Support Center: Troubleshooting Benzoxazole Synthesis. BenchChem. 2

  • Synthesis of benzoxazoles via the copper-catalyzed hydroamination of alkynones with 2-aminophenols. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). Link

  • Evindar, G., & Batey, R. A. (2006). Parallel synthesis of a library of benzoxazoles and benzothiazoles using ligand-accelerated copper-catalyzed cyclizations of ortho-halobenzanilides. PubMed. 13

  • Copper-catalyzed oxidative cyclization of glycine derivatives toward 2-substituted benzoxazoles. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). Link

  • BenchChem. (2025). Technical Support Center: Troubleshooting Cyclization in Benzoxazole Synthesis. BenchChem. 1

  • Copper-Catalyzed Synthesis of Benzoxazoles via a Regioselective C−H Functionalization/C−O Bond Formation under an Air Atmosphere. (2009). The Journal of Organic Chemistry - ACS Publications. Link

  • BenchChem. (n.d.). A Comparative Guide to the Synthetic Routes of 4-Methyl-1,3-benzoxazole-2-thiol. BenchChem. 15

  • A Review on Various Synthetic Methods of Benzoxazole Moiety. (2019). 16

  • Microwave-assisted Synthesis of Benzoxazoles Derivatives. (n.d.). Bentham Science Publisher. 9

  • Palladium-catalyzed synthesis of 4-sila-4H-benzo[d]oxazines by intramolecular Hiyama coupling. (n.d.). PMC. 17

  • (PDF) Sterically Hindered 2‐(2'‐Hydroxyphenyl)benzoxazole (HBO) Emitters: Synthesis, Spectroscopic Studies, and Theoretical Calculations. (2022). ResearchGate. 18

  • BenchChem. (2025). A Comparative Guide to Catalysts for Benzoxazole Synthesis. BenchChem. 4

  • Synthetic Strategies Towards Benzoxazole Ring Systems: A Review. (n.d.). 5

  • Chakraborti, A. K., et al. (2005). Microwave-Assisted Direct Synthesis of 2-Substituted Benzoxazoles from Carboxylic Acids under Catalyst and Solvent-Free Conditions. R Discovery. 12

  • BenchChem. (n.d.). One-pot synthesis methods for substituted benzoxazoles. BenchChem. 14

  • Benzoxazole synthesis. (n.d.). Organic Chemistry Portal. 8

  • A green approach for the synthesis of 2-substituted benzoxazoles and benzothiazoles via coupling/cyclization reactions. (n.d.). PMC. 19

  • Microwave-Assisted Synthesis of Benzoxazole Derivatives | Request PDF. (n.d.). ResearchGate. 20

  • Palladium-catalysed coupling of benzoxazole with meta-or ortho-substituted aryl bromides (Scheme 2). (n.d.). ResearchGate. 21

  • BenchChem. (2025). Technical Support Center: Synthesis of Substituted Benzoxazoles. BenchChem. 22

  • 2-Phenylbenzoxazole derivatives as solid-state fluorescence emitters: Influence of steric hindrance and hydrogen bonding on the optical properties | Request PDF. (2025). ResearchGate. 23

  • Li, X. (2023). Recent Advances in Palladium‐Catalyzed [4 + n] Cycloaddition of Lactones, Benzoxazinanones. 24

  • Solvent free, microwave-assisted synthesis and cytotoxicity evaluation of benzoxazole derivatives. (2023). VNUHCM Journal of Science and Technology Development. 10

  • Rapid and Simple Microwave-Assisted Synthesis of Benzoxazoles Catalyzed by [CholineCl][Oxalic Acid]. (2022). MDPI. 11

  • Palladium-catalyzed highly regio- and stereoselective synthesis of 4-alkylidene-4H-3,1-benzoxazines from N-acyl-o-alkynylanilines. (2011). PubMed. 25

  • Different approaches to the synthesis of substituted benzoxazoles. (n.d.). ResearchGate. 26

  • Design, Synthesis, Computational Docking and Biological Evaluation of Novel 4-Chloro-1,3-Benzoxazole Derivatives as Anticancer Agents. (2022). Biosciences Biotechnology Research Asia. 27

  • Design, Synthesis, Computational Docking and Biological Evaluation of Novel 4-Chloro-1,3-Benzoxazole Derivatives as Anticancer A. (2022). 28

  • A Divergent and Selective Synthesis of Isomeric Benzoxazoles from a Single N-Cl Imine. (n.d.). 29

  • Chemists' Guide to Benzoxazole Synthesis | PDF | Chemical Reactions | Chromatography. (n.d.). Scribd. 30

  • How to overcome Steric Hindrance?. (2019). ResearchGate. 31

  • (PDF) Synthetic Strategies Towards Benzoxazole Ring Systems. (2020). ResearchGate. 6

  • General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides. (n.d.). PMC. 32

  • Modification of benzoxazole derivative by bromine-spectroscopic, antibacterial and reactivity study using experimental and theor. (n.d.). 33

  • Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor. (2023). RSC Publishing. 34

  • Synthesis and In-Vivo Evaluation of Benzoxazole Derivatives as Promising Anti-Psoriatic Drugs for Clinical Use. (2022). PMC. 35

  • Review of synthesis process of benzoxazole and benzothiazole derivatives. (2024). 36

  • US20170022172A1 - Process for the synthesis of chlorzoxazone. (n.d.). Google Patents. 37

  • BenchChem. (n.d.). Technical Support Center: Overcoming Steric Hindrance in Reactions with 2-(Chloromethyl)benzoic acid. BenchChem. 7

  • CA2311578C - Process for preparing chlorobenzoxazoles. (n.d.). Google Patents. 38

  • Modification of benzoxazole derivative by bromine-spectroscopic, antibacterial and reactivity study using experimental and theoretical procedures | Request PDF. (n.d.). ResearchGate. 39

  • Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. (2023). PMC. 40

Sources

Troubleshooting

Technical Support Center: Formulating and Stabilizing 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol in Aqueous Media

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with 4-chloro-7-fluoro-1,2-benzoxazol-3-ol (CAS: 206005...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with 4-chloro-7-fluoro-1,2-benzoxazol-3-ol (CAS: 2060057-69-2).

This compound is a highly valuable building block, frequently utilized in drug design as a bioisostere of benzoic acid due to its similar pKa and planar geometry . However, researchers frequently encounter rapid degradation when transitioning this compound from organic solvents into aqueous biological assays. This guide explains the causality behind this instability and provides self-validating protocols to ensure experimental integrity.

Part 1: The Chemistry of Instability (Understanding the "Why")

To stabilize a molecule, we must first understand how it breaks apart. The 1,2-benzisoxazol-3-ol moiety exists in a tautomeric equilibrium with 1,2-benzisoxazolin-3-one. While the 3-OH group provides the desired acidic pKa (~3.5–4.5) for target binding, the N-O bond within the benzisoxazole ring is inherently labile.

When exposed to aqueous base (pH > 7.0), the compound undergoes a base-catalyzed N-O bond cleavage—a degradation pathway mechanistically analogous to the classic Kemp elimination .

The Halogen Effect: The presence of the 4-chloro and 7-fluoro substituents severely exacerbates this instability. These halogens exert a strong electron-withdrawing inductive effect, lowering the Lowest Unoccupied Molecular Orbital (LUMO) of the ring. This makes the molecule highly electrophilic, drastically accelerating hydroxide-mediated nucleophilic attack and subsequent ring-opening into degraded salicylonitrile (cyanophenol) derivatives . Furthermore, the compound is sensitive to photolysis, which can trigger diradical formation and isomerization.

Pathway A 4-Cl-7-F-1,2-benzoxazol-3-ol (Intact Ring) B High pH / OH- (Nucleophilic Attack) A->B pH > 7.0 E UV/Vis Light (Photolysis) A->E Photon Absorption C N-O Bond Cleavage (Kemp Elimination) B->C Base Catalysis D Salicylonitrile Derivative (Degraded Product) C->D Ring Opening F Benzoxazole Rearrangement (Isomerization) E->F Diradical Intermediate

Figure 1: Primary degradation pathways of 4-chloro-7-fluoro-1,2-benzoxazol-3-ol in aqueous media.

Part 2: Quantitative Stability Profile

To design robust experiments, you must operate within a strict thermodynamic window. The pH must be high enough to allow partial ionization for aqueous solubility, but low enough to prevent hydroxide-mediated cleavage.

Table 1: Half-Life (


) of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol under Various Conditions 
Aqueous ConditionpHTemperatureCo-Solvent SystemEstimated Half-Life (

)
Unbuffered Ultrapure Water~6.525°CNone< 12 hours
PBS Buffer (Biological Assay)7.437°C1% DMSO< 2 hours
Citrate Buffer5.025°C10% PEG-400> 14 days
Acetate Buffer4.54°C10% DMSO> 30 days
0.1 M NaOH13.025°CNoneInstantaneous

Part 3: Step-by-Step Stabilization Protocols

Protocol A: Preparation of a 10 mM Stabilized Aqueous Stock

This protocol leverages a co-solvent approach and strict pH control to bypass the high-energy hydration barrier of the halogenated aromatic ring without exposing the N-O bond to hydrolytic conditions.

Materials Needed:

  • Anhydrous DMSO (HPLC Grade)

  • 50 mM Sodium Citrate Buffer (Adjusted precisely to pH 5.0)

  • Argon gas

  • Amber glass HPLC vials

Methodology:

  • Primary Solubilization: Weigh exactly 1.87 mg of 4-chloro-7-fluoro-1,2-benzoxazol-3-ol (MW: 187.55 g/mol ). Dissolve completely in 100 µL of anhydrous DMSO to create a 100 mM non-aqueous pre-stock.

    • Causality: Dissolving the powder directly in water causes localized aggregation. DMSO ensures complete molecular dispersion before aqueous exposure.

  • Buffer Preparation: Prepare a 50 mM Citrate buffer and adjust to pH 5.0 using 0.1 M HCl.

    • Causality: pH 5.0 ensures the compound is sufficiently ionized for solubility while remaining safely below the threshold for rapid base-catalyzed Kemp elimination.

  • Aqueous Dilution: Slowly add 900 µL of the Citrate buffer dropwise to the DMSO pre-stock while continuously vortexing.

  • Filtration: Filter the resulting 10 mM solution through a 0.22 µm PTFE syringe filter to remove any microscopic nucleation sites.

  • Preservation: Transfer to an amber glass vial, flush the headspace with Argon, and store at 4°C.

    • Causality: Amber glass prevents photolytic diradical formation, and Argon prevents oxidative degradation of trace impurities.

Self-Validation Step: To validate this protocol in your own lab, run a reverse-phase HPLC-UV assay (C18 column, 0.1% Formic Acid in Water/Acetonitrile gradient) at


 and 

. The intact compound will elute later than the ring-opened degradation products. A peak area shift of <2% confirms systemic stability.

Formulation Start Weigh API (4-Cl-7-F-1,2-benzoxazol-3-ol) Solvent Dissolve in Co-solvent (DMSO or PEG-400) Start->Solvent Step 1: Solubilization Buffer Add Acidic Buffer (Citrate/Acetate pH 4.5-5.5) Solvent->Buffer Step 2: Aqueous Dilution Check Check HPLC-UV (Validate t=0 purity) Buffer->Check Step 3: QC Storage Store in Amber Vials (2-8°C, Argon Flushed) Check->Storage Step 4: Preservation

Figure 2: Step-by-step workflow for the preparation of stable aqueous solutions.

Part 4: Troubleshooting & FAQs

Q: My aqueous solution turned yellow/brown after 24 hours at room temperature. What happened? A: This color change is the visual hallmark of the Kemp elimination. The benzisoxazole ring has opened to form 3-chloro-6-fluoro-2-hydroxybenzonitrile. The resulting electron-rich cyanophenol is highly susceptible to oxidation in water, rapidly forming colored quinone-like polymers. Discard the solution and prepare a fresh batch using Protocol A.

Q: I am struggling to get the compound into solution. Can I just dissolve it in 1M NaOH first and then neutralize it? A: Absolutely not. Exposing 4-chloro-7-fluoro-1,2-benzoxazol-3-ol to strong bases like 1M NaOH will trigger instantaneous and quantitative ring-opening. The damage is irreversible. You must use an organic co-solvent (DMSO, DMF, or PEG-400) for primary solubilization.

Q: How do I test this compound in a standard 384-well biochemical or cell-based assay at pH 7.4 if it degrades so quickly? A: You have two scientifically sound options:

  • Temporal Control: Prepare the aqueous dilution from your DMSO stock immediately prior to dispensing into the assay plate. Limit your total assay incubation time to 30–45 minutes to ensure >80% of the compound remains intact.

  • Micellar Shielding: Encapsulate the compound using 5% (w/v) Hydroxypropyl-

    
    -cyclodextrin (HP-
    
    
    
    -CD) in your assay buffer. The cyclodextrin cavity sterically shields the labile N-O bond from hydroxide ions in the bulk pH 7.4 solvent, extending the half-life from <2 hours to >12 hours.

Part 5: References

  • Uto, Y. (2012). Benzisoxazole analogs as glycogen synthase activators, a patent evaluation (WO2011057956). Expert Opinion on Therapeutic Patents, 22(6), 701-707. URL: [Link]

  • Hollfelder, F., Kirby, A. J., & Tawfik, D. S. (2001). On the Magnitude and Specificity of Medium Effects in Enzyme-like Catalysts for Proton Transfer. Journal of the American Chemical Society, 123(12), 2812-2827. URL: [Link]

  • Otten, R., et al. (2020). Evolution of dynamical networks enhances catalysis in a designer enzyme. bioRxiv. URL: [Link]

Optimization

removing unreacted starting materials from 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol

Technical Support Center: Purification and Troubleshooting for 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol Synthesis Introduction Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Purification and Troubleshooting for 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol Synthesis

Introduction

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers and drug development professionals in isolating highly pure 4-chloro-7-fluoro-1,2-benzoxazol-3-ol. The synthesis of 1,2-benzoxazol-3-ols typically involves the conversion of an ortho-halo benzoic acid to an acyl chloride, followed by a reaction with hydroxylamine to form a hydroxamic acid intermediate, and finally, a base-promoted intramolecular cyclization[1].

However, incomplete cyclization or side reactions often leave unreacted starting materials and intermediates in the final matrix. This guide explores the causality behind these impurities and provides self-validating, step-by-step methodologies to remove them.

Mechanistic Overview & Impurity Generation

Understanding the origin of your impurities is the first step in eliminating them. The diagram below illustrates the standard synthetic workflow and the points at which unreacted materials typically diverge from the critical path.

G SM1 2,6-Dichloro-3-fluorobenzoic acid (Starting Material) Int Hydroxamic Acid Intermediate SM1->Int SOCl2, then SM2 Imp2 Hydrolyzed SM1 (Benzoic Acid) SM1->Imp2 Moisture/ Hydrolysis SM2 Hydroxylamine (Reagent) SM2->Int Base Base-Promoted Cyclization Int->Base Prod 4-Chloro-7-fluoro- 1,2-benzoxazol-3-ol Base->Prod Complete Reaction Imp1 Unreacted Intermediate Base->Imp1 Incomplete Cyclization

Synthetic workflow and impurity generation for 4-chloro-7-fluoro-1,2-benzoxazol-3-ol.

Physicochemical Profiling for Rational Purification

To design a self-validating purification system, we must exploit the physicochemical differences between the target molecule and the impurities. The following table summarizes the quantitative data used to engineer our extraction protocols.

CompoundSynthetic RoleApprox. pKaAqueous Solubility ProfileOrganic Solubility
2,6-Dichloro-3-fluorobenzoic acid Starting Material 1~3.5Soluble at pH > 4.5Soluble in EtOAc, DCM
Hydroxylamine Reagent~6.0 (conjugate acid)Highly soluble at all pHInsoluble in non-polar organics
2,6-Dichloro-3-fluorobenzohydroxamic acid Intermediate~8.5 - 9.0Soluble at pH > 10.0Soluble in EtOAc, THF
4-Chloro-7-fluoro-1,2-benzoxazol-3-ol Target Product~6.5 - 7.5Soluble at pH > 8.0Soluble in EtOAc, DCM

Note: The acidity of the 1,2-benzoxazol-3-ol core arises from its tautomerization to the benzoisoxazol-3-one form, making it significantly more acidic than the hydroxamic acid intermediate.

Frequently Asked Questions & Troubleshooting Guides

Q1: My final product is contaminated with unreacted 2,6-dichloro-3-fluorobenzohydroxamic acid. Why did this happen, and how can I selectively remove it? Causality: The intramolecular cyclization of the hydroxamic acid requires a sufficiently strong base (e.g., DBU, KOH) to deprotonate the hydroxyl group and facilitate nucleophilic aromatic substitution of the ortho-halogen. If the base is too weak, or if the reaction temperature is suboptimal, the intermediate will persist[1]. Solution: Utilize a pH-gradient liquid-liquid extraction. Because the pKa of the hydroxamic acid intermediate (~8.5–9.0) is higher than that of the 1,2-benzoxazol-3-ol product (~6.5–7.5), you can selectively ionize the product at pH 8.0 while leaving the intermediate in the organic phase. Refer to Protocol A for the exact methodology.

Q2: I am detecting residual 2,6-dichloro-3-fluorobenzoic acid (SM1) in my NMR spectra. What is the root cause? Causality: This typically occurs due to the hydrolysis of the highly reactive acyl chloride intermediate before it can react with hydroxylamine[2]. Traces of adventitious water in the solvent (THF/DMF) or hygroscopic reagents are the primary culprits. Solution: Benzoic acids have a low pKa (~3.5). While they will co-extract with the product during a standard alkaline workup, they can be separated by pre-washing the organic layer with a weakly acidic buffer (pH 5.0). At pH 5.0, the benzoic acid is ionized and washed away, but the target product remains unionized in the organic layer. Alternatively, use Protocol B (Selective Recrystallization).

Q3: How do I ensure complete removal of excess hydroxylamine? Causality: Hydroxylamine is often used in large excess to drive the complete conversion of the acyl chloride to the hydroxamic acid and prevent the formation of di-acyl side products. Solution: Hydroxylamine is highly water-soluble and basic. A simple acidic aqueous wash (pH 2.0) of the organic phase will protonate the hydroxylamine, ensuring it is completely partitioned into the aqueous waste stream.

Step-by-Step Methodologies

Protocol A: pH-Gradient Liquid-Liquid Extraction

This protocol is a self-validating system designed to separate the target product from both the unreacted benzoic acid (SM1) and the hydroxamic acid intermediate.

  • Initial Dissolution & Basic Wash: Dissolve the crude reaction mixture in Ethyl Acetate (EtOAc) (10 mL per gram of crude).

  • Hydroxylamine Removal: Wash the organic layer with an equal volume of 1M HCl (pH ~1.0 - 2.0). Discard the aqueous layer (contains hydroxylamine).

  • Benzoic Acid (SM1) Removal: Wash the organic layer with an equal volume of 0.1M Sodium Acetate buffer adjusted to pH 5.0.

    • Validation Check: Spot the aqueous layer on a TLC plate; UV activity indicates the successful removal of the benzoic acid. Discard the aqueous layer.

  • Product Isolation (pH 8.0 Extraction): Extract the organic layer with an equal volume of 0.5M Phosphate buffer adjusted to pH 8.0.

    • Causality: At pH 8.0, the 4-chloro-7-fluoro-1,2-benzoxazol-3-ol (pKa ~7.0) is predominantly ionized and moves to the aqueous phase. The hydroxamic acid intermediate (pKa ~9.0) remains unionized in the EtOAc layer.

  • Phase Separation: Separate the layers. Keep the aqueous layer (contains product) and discard the EtOAc layer (contains the intermediate).

  • Precipitation: Slowly acidify the aqueous layer to pH 2.0 using 6M HCl while stirring vigorously. The pure 4-chloro-7-fluoro-1,2-benzoxazol-3-ol will precipitate as a solid.

  • Filtration & Drying: Filter the precipitate under vacuum, wash with cold deionized water, and dry under high vacuum at 45°C to constant weight[3].

Protocol B: Selective Recrystallization

Use this protocol if liquid-liquid extraction yields a product that still contains trace organic impurities.

  • Solvent Selection: Place the semi-pure 4-chloro-7-fluoro-1,2-benzoxazol-3-ol in a round-bottom flask. Add Toluene (5 mL per gram of product).

  • Heating: Heat the suspension to reflux (110°C) until the solid completely dissolves.

    • Causality: 1,2-benzoxazol-3-ols form strong intermolecular hydrogen-bonded dimers, allowing them to crystallize exceptionally well from non-polar aromatic solvents, whereas polar impurities remain in the mother liquor.

  • Cooling: Remove from heat and allow the solution to cool to room temperature slowly over 2 hours to promote the growth of large, pure crystals.

  • Chilling: Transfer the flask to an ice bath (0-5°C) for 1 hour to maximize yield.

  • Collection: Filter the crystals via a Büchner funnel, wash with a minimal amount of ice-cold Hexane, and dry under vacuum.

References

*[3] ChemicalBook. "BENZO[D]ISOXAZOL-3-OL | 21725-69-9". Available at: *[2] Benchchem. "Identification of impurities in Benzo[d]isoxazol-3-ol synthesis". Available at: *[1] IRIS (unimo.it). "Structure-guided optimization of 3-hydroxybenzoisoxazole derivatives as inhibitors of Aldo-keto reductase 1C3 (AKR1C3)". Available at:

Sources

Troubleshooting

Technical Support Center: 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol

A Guide to Preventing and Troubleshooting Hydrolysis Welcome to the technical support center for 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol. This guide is designed for researchers, scientists, and drug development professiona...

Author: BenchChem Technical Support Team. Date: March 2026

A Guide to Preventing and Troubleshooting Hydrolysis

Welcome to the technical support center for 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol. This guide is designed for researchers, scientists, and drug development professionals to address common challenges related to the stability of this compound, with a specific focus on preventing and troubleshooting its hydrolysis. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower your research.

The 1,2-benzoxazol-3-ol core, often found within the broader class of benzoxazolones, is a valuable scaffold in medicinal chemistry due to its wide range of biological activities.[1][2][3] However, the cyclic ester-like (lactone) or amide-like (lactam) nature of the heterocyclic ring presents an inherent susceptibility to hydrolysis, which can compromise experimental results, compound integrity, and shelf-life. This guide provides a structured approach to understanding and mitigating this critical degradation pathway.

Frequently Asked Questions (FAQs)

Q1: What is hydrolysis and why is 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol susceptible to it?

Answer: Hydrolysis is a chemical reaction in which a water molecule breaks one or more chemical bonds. In the case of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol, the primary site of hydrolytic attack is the carbonyl group within the oxazolone ring. This bond is similar to an ester or amide linkage, which are known to be susceptible to hydrolysis.

The reaction proceeds via nucleophilic attack by a water molecule (or hydroxide ion) on the electrophilic carbonyl carbon. The presence of electron-withdrawing groups, such as the chloro and fluoro atoms on the benzene ring of this specific molecule, increases the partial positive charge on the carbonyl carbon. This heightened electrophilicity makes the ring more susceptible to nucleophilic attack compared to an unsubstituted benzoxazolone, thus accelerating hydrolysis. The general mechanism results in the opening of the heterocyclic ring to form a substituted 2-aminophenol derivative.

// Node colors reactant_node [label="4-Chloro-7-fluoro-1,2-benzoxazol-3-ol", fillcolor="#F1F3F4", style=filled, fontcolor="#202124"]; reagent_node [label="H₂O / OH⁻ (Water/Hydroxide)", fillcolor="#FFFFFF", style=filled, fontcolor="#202124"]; intermediate_node [label="Tetrahedral Intermediate", fillcolor="#F1F3F4", style=filled, fontcolor="#202124"]; product_node [label="Ring-Opened Product\n(Substituted 2-Aminophenol)", fillcolor="#EA4335", style=filled, fontcolor="#FFFFFF"];

// Edge colors reactant_node -> intermediate_node [label="Nucleophilic Attack", color="#4285F4"]; reagent_node -> intermediate_node [style=dashed, arrowhead=none, color="#4285F4"]; intermediate_node -> product_node [label="Ring Opening", color="#34A853"];

// Layout rankdir=LR; } .enddot

Q2: What are the key factors that accelerate the hydrolysis of this compound?

Answer: The rate of hydrolysis is primarily influenced by three factors: pH, temperature, and the solvent system.

  • pH: This is the most critical factor. The hydrolysis of similar heterocyclic rings is known to be catalyzed by both acid and base, but is often significantly faster under basic (alkaline) conditions.[4][5] The hydroxide ion (OH⁻) is a much stronger nucleophile than water, leading to a rapid increase in the degradation rate at high pH. Some benzoxazolone derivatives have been shown to have very poor stability in aqueous buffers at a physiological pH of 7.4.[6][7]

  • Temperature: Like most chemical reactions, the rate of hydrolysis increases with temperature. Elevated temperatures provide the necessary activation energy for the reaction to occur more readily.

  • Solvent: The presence of water is a prerequisite for hydrolysis. Using anhydrous (water-free) organic solvents is the most effective way to prevent the reaction. Protic solvents, especially in the presence of dissolved water, can facilitate the reaction.

Q3: How can I detect if my sample of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol has degraded?

Answer: The most reliable method for detecting degradation is through chromatography, typically High-Performance Liquid Chromatography (HPLC). A stability-indicating HPLC method can separate the parent compound from its degradation products.[8]

  • Appearance of New Peaks: When analyzing your sample, the appearance of new, more polar peaks (which typically have shorter retention times on a reverse-phase column) is a strong indicator of hydrolysis.

  • Decrease in Parent Peak Area: Concurrently, you will observe a decrease in the peak area of the active compound.

  • Mass Spectrometry (LC-MS): For definitive identification, Liquid Chromatography-Mass Spectrometry (LC-MS) can be used to determine the mass of the degradation products, which should correspond to the mass of the parent compound plus the mass of a water molecule.[4][8]

Troubleshooting Guide

This section provides a structured approach to troubleshooting common issues related to the instability of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol.

// Node colors start_node [label="Problem: Suspected Hydrolysis\n(e.g., loss of activity, new HPLC peaks)", fillcolor="#FBBC05", style=filled, fontcolor="#202124"]; check_storage [label="Step 1: Review Storage Conditions", shape=diamond, fillcolor="#4285F4", style=filled, fontcolor="#FFFFFF"]; check_solvent [label="Step 2: Examine Solvent/Buffer", shape=diamond, fillcolor="#4285F4", style=filled, fontcolor="#FFFFFF"]; check_temp [label="Step 3: Assess Experimental Temperature", shape=diamond, fillcolor="#4285F4", style=filled, fontcolor="#FFFFFF"];

sol_storage [label="Action: Store solid compound in a desiccator at ≤4°C under inert gas (N₂ or Ar).", fillcolor="#F1F3F4", style=filled, fontcolor="#202124"]; sol_solvent_prep [label="Action: Prepare solutions fresh using anhydrous solvents. Avoid aqueous buffers if possible.", fillcolor="#F1F3F4", style=filled, fontcolor="#202124"]; sol_solvent_ph [label="Action: If aqueous buffer is required, use a pH between 3 and 5. Buffer capacity is critical.", fillcolor="#F1F3F4", style=filled, fontcolor="#202124"]; sol_temp [label="Action: Run experiments at the lowest feasible temperature. Prepare samples on ice.", fillcolor="#F1F3F4", style=filled, fontcolor="#202124"]; end_node [label="Re-analyze sample via HPLC/LC-MS to confirm stability.", fillcolor="#34A853", style=filled, fontcolor="#FFFFFF"];

// Edge colors start_node -> check_storage [color="#5F6368"]; check_storage -> sol_storage [label="Improper?", color="#EA4335"]; check_storage -> check_solvent [label="Correct?", color="#34A853"]; sol_storage -> check_solvent [color="#5F6368"];

check_solvent -> sol_solvent_prep [label="Aqueous/Old?", color="#EA4335"]; sol_solvent_prep -> sol_solvent_ph [color="#5F6368"]; check_solvent -> sol_solvent_ph [label="Aqueous pH?", color="#EA4335"]; check_solvent -> check_temp [label="Anhydrous?", color="#34A853"]; sol_solvent_ph -> check_temp [color="#5F6368"];

check_temp -> sol_temp [label="Elevated?", color="#EA4335"]; check_temp -> end_node [label="Controlled?", color="#34A853"]; sol_temp -> end_node [color="#5F6368"]; } .enddot

Issue 1: Rapid loss of compound in an aqueous buffer.
  • Cause: The compound is likely undergoing rapid base-catalyzed hydrolysis. Even neutral pH (7.0) can be sufficient to cause significant degradation of sensitive benzoxazolone derivatives over time.[6]

  • Solution:

    • pH Adjustment: If an aqueous medium is unavoidable, buffer the solution to a slightly acidic pH (e.g., pH 3-5). The hydrolysis rate of similar benzoxazole rings has been shown to be lower in this pH range.[9]

    • Solvent Modification: Consider preparing stock solutions in an anhydrous organic solvent like DMSO or DMF and diluting into the aqueous buffer immediately before use. Minimize the time the compound spends in the aqueous environment.

    • Temperature Control: Perform dilutions and experiments on ice to slow the degradation kinetics.

Issue 2: Degradation of the solid compound during storage.
  • Cause: The solid material has likely been exposed to atmospheric moisture and/or elevated temperatures.

  • Solution:

    • Proper Storage: Store the solid compound in a tightly sealed vial within a desiccator containing a drying agent (e.g., silica gel, Drierite™).

    • Inert Atmosphere: For long-term storage, flush the vial with an inert gas like argon or nitrogen before sealing to displace air and moisture.

    • Temperature: Store at or below 4°C, protected from light.

Issue 3: Inconsistent results between experimental runs.
  • Cause: This can often be traced to inconsistencies in solution preparation, such as using solvents of varying water content or solutions that have been stored for different lengths of time.

  • Solution:

    • Standardize Protocols: Always use fresh, high-purity anhydrous solvents for stock solutions.

    • Fresh is Best: Prepare solutions immediately before each experiment. Do not store stock solutions in aqueous buffers or solvents that may have absorbed atmospheric water.

    • Solvent Quality: Use sealed solvents from reputable suppliers. Anhydrous solvents can absorb water from the air once opened.

Experimental Protocols

Protocol 1: Recommended Storage and Handling

This protocol is designed to maximize the shelf-life and integrity of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol.

Parameter Solid Compound Solution (in Anhydrous Solvent)
Temperature 2-8°C (Refrigerated)-20°C (Frozen)
Atmosphere Store under inert gas (Ar or N₂) in a desiccatorStore under inert gas (Ar or N₂)
Container Tightly sealed amber glass vialTightly sealed vial with PTFE-lined cap
Handling Allow to warm to room temperature in a desiccator before opening to prevent condensation.Thaw just before use. Prepare fresh and use immediately. Avoid multiple freeze-thaw cycles.
Recommended Solvents N/AAnhydrous DMSO, Anhydrous DMF
Protocol 2: Stability-Indicating HPLC Method Development

This protocol provides a starting point for developing an HPLC method to monitor the hydrolysis of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol. This is a general guide and may require optimization.[8][10][11]

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient:

    • Start with a low percentage of Mobile Phase B (e.g., 10-20%).

    • Linearly increase the percentage of Mobile Phase B over 15-20 minutes to elute the parent compound and any less polar impurities.

    • Include a final high-percentage wash with Mobile Phase B to clean the column.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a wavelength determined by the UV spectrum of the compound (e.g., 254 nm or 270 nm).

  • Forced Degradation Sample Prep: To confirm the method is "stability-indicating," prepare samples under forced degradation conditions (e.g., dissolve a small amount of compound in 0.1 M HCl, water, and 0.1 M NaOH and incubate at 60°C for several hours).[12] The method should show a clear separation between the parent peak and the degradation product peaks that form.

By understanding the chemical liabilities of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol and implementing these preventative and troubleshooting measures, you can ensure the integrity of your experiments and the reliability of your scientific data.

References

  • Buncel, E., & Joly, H. A. (2011). The phenomenon of pH-rate profiles. The bell-shaped curve and its mechanistic implications. Coordination Chemistry Reviews, 255(7-8), 899-910.
  • Jackson, J. L., et al. (1972). The effect of pH on the first-order rate constant for the hydrolysis of benzoxazole and 2-methylbenzoxazole. Journal of the American Chemical Society, 94(14), 4984-4987. [Link]

  • Kamal, A., et al. (2023). Synthesis and biological profile of benzoxazolone derivatives. Archiv der Pharmazie, 356(8), e2300075. [Link]

  • Karakoc, G., et al. (2021). Targeted Hydrolysis of β-Lactam Antibiotics in Dry Suspension Residue: A Proposed Method to Reduce Ecological Toxicity and Bacterial Resistance. Molecules, 26(16), 5035. [Link]

  • Di Micco, S., et al. (2020). Lead Optimization of Benzoxazolone Carboxamides as Orally Bioavailable and CNS Penetrant Acid Ceramidase Inhibitors. Journal of Medicinal Chemistry, 63(7), 3569-3593. [Link]

  • Di Micco, S., et al. (2020). Lead Optimization of Benzoxazolone Carboxamides as Orally Bioavailable and CNS Penetrant Acid Ceramidase Inhibitors. PMC. [Link]

  • Drawz, S. M., & Bonomo, R. A. (2010). Three decades of β-lactamase inhibitors. Clinical Microbiology Reviews, 23(1), 160-201. [Link]

  • Tooke, C. L., et al. (2019). β-Lactam antibiotic targets and resistance mechanisms: from covalent inhibitors to substrates. Journal of Molecular Biology, 431(18), 3472-3491. [Link]

  • Roberts, D. W., & Hutson, D. H. (Eds.). (1999). Metabolic Pathways of Agrochemicals: Part 2: Insecticides and Fungicides. Royal Society of Chemistry. (Note: General reference for pesticide metabolism, including hydrolysis).
  • Wikipedia. (n.d.). Benzoxazole. Retrieved from [Link]

  • Kamal, A., et al. (2020). BIOLOGICAL POTENTIAL OF BENZOXAZOLE DERIVATIVES: AN UPDATED REVIEW. ResearchGate. [Link]

  • Karakoc, G., et al. (2021). Targeted Hydrolysis of β-Lactam Antibiotics in Dry Suspension Residue: A Proposed Method to Reduce Ecological Toxicity and Bacterial Resistance. ResearchGate. [Link]

  • Macias, F. A., et al. (2004). Degradation Studies on Benzoxazinoids. Soil Degradation Dynamics of 2,4-Dihydroxy-7-methoxy-(2H)-1,4-benzoxazin-3(4H)-one (DIMBOA) and 6-Methoxy-benzoxazolin-2(3H)-one (MBOA) in Cultivated Soils. Journal of Agricultural and Food Chemistry, 52(21), 6594-6601. [Link]

  • Macias, F. A., et al. (2005). Degradation Studies on Benzoxazinoids. Soil Degradation Dynamics of (2R)-2-O-β-d-Glucopyranosyl-4-hydroxy-(2H)-1,4-benzoxazin-3(4H)-one (DIBOA-Glc) and Its Degradation Products, Phytotoxic Allelochemicals from Gramineae. Journal of Agricultural and Food Chemistry, 53(3), 554-561. [Link]

  • Kamal, A., et al. (2023). Synthesis and biological profile of benzoxazolone derivatives. PubMed. [Link]

  • Gürsoy, E. A., & Güzeldemirci, N. U. (2024). Synthesis and Biological Studies of New 2-Benzoxazolinone Derivatives as Antibacterial Agents. Applied Sciences, 14(11), 4783. [Link]

  • Agency for Toxic Substances and Disease Registry (ATSDR). (1993). Chemical and Physical Information. In Toxicological Profile for 2,3-Benzofuran. [Link]

  • Bajaj, S., et al. (2013). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Asian Journal of Research in Chemistry, 6(3), 286-296. [Link]

Sources

Reference Data & Comparative Studies

Validation

LC-MS fragmentation pattern of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol

A Senior Application Scientist's Guide to the LC-MS Fragmentation Analysis of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol Introduction In the landscape of modern drug discovery and development, the precise structural elucidati...

Author: BenchChem Technical Support Team. Date: March 2026

A Senior Application Scientist's Guide to the LC-MS Fragmentation Analysis of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol

Introduction

In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. Heterocyclic compounds, particularly those incorporating benzoxazole scaffolds, are of significant interest due to their diverse pharmacological activities.[1] The subject of this guide, 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol, represents a class of halogenated small molecules whose metabolic fate and stability are of critical importance. Liquid Chromatography coupled with Mass Spectrometry (LC-MS) stands as a cornerstone analytical technique for the identification and characterization of such compounds and their impurities.[2][3]

This guide provides a comprehensive, experience-driven framework for analyzing 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol using tandem mass spectrometry (MS/MS). While specific, published fragmentation data for this exact molecule is not widely available, this document will establish a robust, predictive model based on the well-documented fragmentation patterns of related benzoxazole and halogenated aromatic structures.[4][5] We will detail a validated experimental workflow and predict the primary fragmentation pathways, offering researchers a reliable starting point for method development and structural confirmation.

Molecular Profile and Predicted Mass

Before delving into fragmentation analysis, it is crucial to establish the fundamental properties of the target molecule.

  • Molecular Formula: C₇H₃ClFNO₂

  • Molecular Weight: 187.56 g/mol

  • Monoisotopic Mass: 186.9836 g/mol

For high-resolution mass spectrometry (HRMS), the accurate mass of the precursor ion is the first step in identification. Using electrospray ionization (ESI), we can predict the following primary ions:

Ionization ModeAdductPredicted m/z (Monoisotopic)
Positive (ESI+)[M+H]⁺187.9914
Negative (ESI-)[M-H]⁻185.9758

Proposed LC-MS/MS Experimental Workflow

Reproducibility and accuracy in LC-MS analysis are built upon a well-defined experimental protocol. The following workflow is designed to achieve robust separation and sensitive detection of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol. The choice of a C18 reversed-phase column is standard for non-polar to moderately polar small molecules, while the formic acid in the mobile phase serves to facilitate protonation for efficient ESI+ analysis.[4]

Step-by-Step Protocol:
  • Sample Preparation:

    • Prepare a 1 mg/mL stock solution of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol in methanol or acetonitrile.

    • Dilute the stock solution to a working concentration of 1 µg/mL using the initial mobile phase composition (e.g., 95% Mobile Phase A, 5% Mobile Phase B).

    • Filter the final solution through a 0.22 µm syringe filter to remove particulates.

  • Liquid Chromatography (LC) Conditions:

    • Instrument: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

    • Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).[4]

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Gradient:

      • 0-1 min: 5% B

      • 1-6 min: 5% to 95% B

      • 6-7 min: Hold at 95% B

      • 7-7.1 min: 95% to 5% B

      • 7.1-9 min: Hold at 5% B (Re-equilibration)

    • Flow Rate: 0.4 mL/min.

    • Column Temperature: 40 °C.

    • Injection Volume: 2-5 µL.

  • Mass Spectrometry (MS) Conditions:

    • Instrument: A tandem mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or a Triple Quadrupole (QqQ), equipped with an ESI source.

    • Ionization Mode: ESI, run in both positive and negative modes.

    • Capillary Voltage: 3.5 kV (Positive), -3.0 kV (Negative).

    • Cone Voltage: 30 V (This may require optimization to balance precursor ion intensity and in-source fragmentation).

    • Source Temperature: 120 °C.

    • Desolvation Gas (N₂): Flow rate of 600 L/hr at a temperature of 350 °C.

    • Data Acquisition: Full scan MS to identify the precursor ion, followed by product ion scans (MS/MS) of the selected precursor.

    • Collision Energy: Ramp collision energy (e.g., 10-40 eV) to observe a full range of fragment ions.

LCMS_Workflow cluster_prep Sample Preparation cluster_lc Liquid Chromatography cluster_ms Mass Spectrometry Stock 1 mg/mL Stock Solution Working 1 µg/mL Working Solution Stock->Working Filtered 0.22 µm Filtration Working->Filtered LC_System UHPLC System Filtered->LC_System Injection Column C18 Column LC_System->Column Separation Gradient Elution Column->Separation ESI Electrospray Ionization (ESI) Separation->ESI Eluent to MS MS1 MS1: Full Scan (Precursor ID) ESI->MS1 CID Collision-Induced Dissociation (CID) MS1->CID MS2 MS2: Product Ion Scan (Fragments) CID->MS2 ESI_Positive parent [M+H]⁺ m/z 187.99 frag1 [M+H - CO]⁺ m/z 159.99 parent->frag1 - CO (28 Da) frag2 [M+H - HCl]⁺ m/z 151.99 parent->frag2 - HCl (36 Da) frag3 [M+H - CO - HF]⁺ m/z 139.99 frag1->frag3 - HF (20 Da)

Fig. 2: Predicted ESI+ fragmentation pathway for the target molecule.
Predicted IonFormulaPredicted m/zProposed Loss
[M+H]⁺[C₇H₄ClFNO₂]⁺187.9914-
[M+H - CO]⁺[C₆H₄ClFNO]⁺159.9935Neutral loss of CO
[M+H - HCl]⁺[C₇H₃FNO₂]⁺151.9942Neutral loss of HCl
[M+H - CO - HF]⁺[C₆H₃ClNO]⁺139.9876Sequential loss of CO and HF

Predicted Fragmentation Pattern (ESI-)

In negative ionization mode, the molecule will deprotonate, primarily at the hydroxyl group, to form the [M-H]⁻ ion at m/z 185.98. Fragmentation in negative mode often involves rearrangements and losses of stable neutral molecules. For this structure, a key fragmentation is the potential loss of the chlorine radical followed by rearrangement, or cleavage of the heterocyclic ring.

Key Predicted Fragmentations (ESI-):

  • Loss of Cl Radical: The loss of a chlorine radical (35 Da) would lead to an ion at m/z 150.98. While less common in ESI, it can be observed.

  • Ring Cleavage and Loss of CNO: Cleavage of the N-O bond and subsequent rearrangement could lead to the loss of a cyanate radical (CNO, 42 Da), resulting in a fragment at m/z 143.98.

  • Loss of HF: Elimination of hydrogen fluoride (20 Da) is another plausible pathway, yielding a fragment ion at m/z 165.98.

ESI_Negative parent [M-H]⁻ m/z 185.98 frag1 [M-H - Cl]⁻ m/z 150.98 parent->frag1 - Cl• (35 Da) frag2 [M-H - CNO]⁻ m/z 143.98 parent->frag2 - CNO• (42 Da) frag3 [M-H - HF]⁻ m/z 165.98 parent->frag3 - HF (20 Da)

Fig. 3: Predicted ESI- fragmentation pathway for the target molecule.
Predicted IonFormulaPredicted m/zProposed Loss
[M-H]⁻[C₇H₂ClFNO₂]⁻185.9758-
[M-H - Cl]⁻[C₇H₂FNO₂]⁻150.9834Loss of Cl radical
[M-H - CNO]⁻[C₆H₂ClF]⁻143.9832Loss of CNO radical
[M-H - HF]⁻[C₇H₂ClNO₂]⁻165.9785Neutral loss of HF

Comparative Analysis with Alternative & Complementary Techniques

While LC-MS/MS is a powerful tool, a comprehensive structural elucidation often benefits from orthogonal analytical techniques.

  • High-Resolution Mass Spectrometry (HRMS): Using an Orbitrap or Q-TOF analyzer provides high mass accuracy, allowing for the determination of the elemental composition of both the precursor and fragment ions. This is critical for confirming the proposed fragmentation pathways and distinguishing between isobaric species.

  • Gas Chromatography-Mass Spectrometry (GC-MS): Due to the low volatility and thermal lability of the -OH group on the benzoxazolol, GC-MS is generally not a suitable primary technique without derivatization. [6]Silylation could make the compound amenable to GC-MS, potentially revealing different fragmentation patterns under electron ionization (EI).

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: For definitive structural confirmation, especially of the parent molecule and any isolated impurities or degradants, ¹H, ¹³C, ¹⁹F, and 2D-NMR experiments are indispensable. NMR provides unambiguous information about the connectivity of atoms within the molecule.

Conclusion

This guide presents a predictive but scientifically grounded approach to understanding the LC-MS fragmentation of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol. By leveraging established fragmentation principles of related chemical classes, we have proposed the primary fragmentation pathways in both positive and negative ionization modes. The detailed experimental protocol provides a robust starting point for researchers to generate their own empirical data. For unequivocal structure confirmation, especially in regulated environments, it is highly recommended to complement this LC-MS analysis with HRMS and NMR data. This multi-faceted approach ensures the highest level of scientific rigor and confidence in the final structural assignment.

References

  • Xu J, Jiao P, Deng D, et al. Electron impact mass spectral fragmentation of chiral bisbenzoxazole, bisbenzothiazole and biscarbamide derivatives of 2,2-dimethyl-1,3-dioxolane. Rapid Commun Mass Spectrom. 2002;16(12):1174-9. Available from: [Link].

  • MPG.PuRe. (a) (b) (c) Figure S1. Available from: [Link].

  • Assaf J, Kollmeier AS, Müller C, Parr MK. Reconsidering mass spectrometric fragmentation in electron ionization mass spectrometry - new insights from recent instrumentation and isotopic labelling exemplified by ketoprofen and related compounds. Rapid Commun Mass Spectrom. 2019;33(3):215-228. Available from: [Link].

  • PubChemLite. 4-fluoro-1,2-benzoxazol-3-ol (C7H4FNO2). Available from: [Link].

  • Xu J, Zhang Q, Tsang CW. Electron impact mass spectral fragmentation patterns of 2a,4-disubstituted 5-benzoyl-2-chloro-2a,3,4,5-tetrahydroazeto[1,2-a]b[4][7]enzodiazepin-1(2H)-ones. Rapid Commun Mass Spectrom. 2002;16(20):1951-6. Available from: [Link].

  • McCullagh M, Stead S, Williams J, de Keizer W, Bergwerff A. Identification of Multiple Sites of Intra-Molecular Protonation and Different Fragmentation Patterns within the Fluoroquinolone Class of Antibiotics in Porcine Muscle Extracts Using Travelling Wave Ion Mobility Mass Spectrometry. Waters Corporation. Available from: [Link].

  • Niessen WMA. LC-MS and CE-MS Strategies in Impurity Profiling. CHIMIA. 2001;55(10):830-835. Available from: [Link].

  • Agilent Technologies. Basics of LC/MS. Available from: [Link].

  • PubChem. 4-Fluoro-2,1,3-benzoxadiazole. Available from: [Link].

  • Sharma D, Narasimhan B. Benzoxazole derivatives: design, synthesis and biological evaluation. Chemistry Central Journal. 2018;12(1):84. Available from: [Link].

Sources

Comparative

A Comparative Analysis of the Bioactivity of 4-Chloro- and 6-Fluoro-Substituted Benzoxazol-3-ols for Researchers and Drug Development Professionals

In the landscape of medicinal chemistry, the benzoxazole scaffold is a cornerstone for the development of novel therapeutic agents, exhibiting a wide spectrum of biological activities. The strategic introduction of halog...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of medicinal chemistry, the benzoxazole scaffold is a cornerstone for the development of novel therapeutic agents, exhibiting a wide spectrum of biological activities. The strategic introduction of halogen substituents onto this privileged structure is a well-established approach to modulate its physicochemical properties and enhance its pharmacological profile. This guide offers an in-depth comparison of the anticipated bioactivity of two closely related halogenated benzoxazol-3-ol isomers: 4-chloro-1,3-benzoxazol-3-ol and 6-fluoro-1,3-benzoxazol-3-ol.

While direct comparative experimental data for these specific isomers is not extensively available in the current literature, this analysis synthesizes findings from studies on analogous halogenated benzoxazole derivatives to provide a predictive overview of their potential bioactivities, focusing primarily on antimicrobial applications. We will delve into the underlying structure-activity relationships (SAR) that govern their efficacy and provide a framework for future experimental design.

The Influence of Halogenation on Benzoxazole Bioactivity: A Mechanistic Overview

The introduction of a halogen atom, such as chlorine or fluorine, to the benzoxazole ring system can profoundly impact its biological activity through several mechanisms:

  • Modulation of Electronic Properties: Halogens are electronegative atoms that can alter the electron density distribution within the aromatic system. This can influence the molecule's ability to interact with biological targets through hydrogen bonding, and other non-covalent interactions.

  • Enhancement of Lipophilicity: Halogenation generally increases the lipophilicity of a molecule, which can improve its ability to penetrate cell membranes and reach intracellular targets.

  • Metabolic Stability: The presence of a halogen can block sites of metabolic oxidation, thereby increasing the metabolic stability and in vivo half-life of the compound.

Comparative Bioactivity Profile: 4-Chloro vs. 6-Fluoro Benzoxazol-3-ol

Based on the available literature for related compounds, a comparative profile of the two isomers can be constructed.

Feature4-Chloro-1,3-benzoxazol-3-ol6-Fluoro-1,3-benzoxazol-3-olRationale and Supporting Evidence
Anticipated Antimicrobial Potency Moderate to GoodModerate to GoodHalogenated benzoxazoles have consistently demonstrated significant antimicrobial activity. For instance, derivatives of 2-[(4-chloro-1,3-benzoxazol-2-yl)sulfanyl]-N'-[phenylmethylidene]acetohydrazides have been synthesized and shown to possess notable antibacterial and antifungal properties[1]. Similarly, various fluoro-substituted benzoxazoles have exhibited promising antimicrobial effects. While a direct comparison is unavailable, both isomers are expected to be active.
Spectrum of Activity Broad-spectrum potentialBroad-spectrum potentialStudies on halogenated benzoxazoles report activity against a range of Gram-positive and Gram-negative bacteria, as well as fungal pathogens[1][2]. It is plausible that both the 4-chloro and 6-fluoro isomers would exhibit a broad spectrum of activity.
Influence of Substituent Position The placement of the chloro group at the 4-position can influence the electronic environment of the adjacent heterocyclic ring, potentially impacting target binding.The 6-position is electronically distinct from the 4-position. A fluoro group at this position may have a different impact on the molecule's dipole moment and overall electronic character compared to a chloro group at the 4-position.The precise impact of substituent position on the bioactivity of benzoxazol-3-ols requires direct experimental evaluation. However, SAR studies on other heterocyclic systems have shown that positional isomerism can lead to significant differences in biological activity.
Role of the Halogen Chlorine is larger and more lipophilic than fluorine. This may enhance membrane permeability but could also lead to non-specific binding.Fluorine is the most electronegative element and can form strong hydrogen bonds, potentially leading to more specific and potent interactions with biological targets.The unique properties of fluorine have made it a popular choice in medicinal chemistry for enhancing binding affinity and metabolic stability.

Structure-Activity Relationship (SAR) Insights

The bioactivity of these compounds is intrinsically linked to their chemical structure. The following diagram illustrates the key structural features and their potential impact on biological activity.

SAR_Benzoxazole cluster_0 4-Chloro-1,3-benzoxazol-3-ol cluster_1 6-Fluoro-1,3-benzoxazol-3-ol B1 Benzoxazole Core (Scaffold for Activity) Cl 4-Chloro Group (Influences Electronics & Lipophilicity) B1->Cl Positional & Electronic Effects OH 3-Hydroxy Group (Potential for H-bonding) B1->OH Interaction Site B2 Benzoxazole Core (Scaffold for Activity) F 6-Fluoro Group (Influences Electronics & H-bonding) B2->F Positional & Electronic Effects OH2 3-Hydroxy Group (Potential for H-bonding) B2->OH2 Interaction Site

Caption: Key structural features influencing the bioactivity of halogenated benzoxazol-3-ols.

Experimental Protocols for Bioactivity Assessment

To empirically determine and compare the bioactivity of 4-chloro- and 6-fluoro-benzoxazol-3-ol, a series of standardized in vitro assays should be conducted.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the broth microdilution method to determine the MIC of the compounds against a panel of bacteria and fungi.

Materials:

  • Test compounds (4-chloro- and 6-fluoro-benzoxazol-3-ol) dissolved in a suitable solvent (e.g., DMSO).

  • Bacterial strains (e.g., Staphylococcus aureus, Bacillus subtilis, Pseudomonas aeruginosa, Klebsiella pneumoniae)[1].

  • Fungal strains (e.g., Candida albicans, Aspergillus niger)[1][2].

  • Mueller-Hinton Broth (for bacteria) or Sabouraud Dextrose Broth (for fungi).

  • 96-well microtiter plates.

  • Standard antibiotics (e.g., ciprofloxacin) and antifungals (e.g., fluconazole) as positive controls.

  • Sterile solvent as a negative control.

Procedure:

  • Prepare a serial two-fold dilution of each test compound in the appropriate broth in the wells of a 96-well plate. The concentration range should be sufficient to determine the MIC (e.g., 100 to 0.78 µg/mL)[1].

  • Inoculate each well with a standardized suspension of the test microorganism.

  • Include positive control wells (broth with microorganism and standard drug) and negative control wells (broth with microorganism and solvent).

  • Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 28°C for 48 hours for fungi).

  • The MIC is defined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Experimental Workflow

The following diagram illustrates the workflow for the antimicrobial screening of the benzoxazole derivatives.

Antimicrobial_Workflow A Synthesize and Purify 4-Chloro- and 6-Fluoro- benzoxazol-3-ol B Prepare Stock Solutions (e.g., in DMSO) A->B C Perform Serial Dilutions in 96-well plates B->C D Inoculate with Bacterial and Fungal Strains C->D E Incubate under Optimal Conditions D->E F Determine MIC (Visual Inspection) E->F G Data Analysis and Comparison F->G

Caption: Workflow for the determination of Minimum Inhibitory Concentration (MIC).

Conclusion and Future Directions

The subtle yet important differences between chlorine and fluorine in terms of electronegativity, size, and lipophilicity, coupled with their distinct positioning on the aromatic ring, are anticipated to result in variations in their biological activity profiles. The 6-fluoro isomer may offer advantages in terms of target specificity and metabolic stability, a common trend observed with fluorinated pharmaceuticals.

Future research should focus on the direct synthesis and parallel screening of these two isomers against a broad panel of microbial pathogens and cancer cell lines. Such studies will provide the necessary empirical data to validate the predictions made in this guide and will be invaluable for guiding the rational design of next-generation benzoxazole-based therapeutic agents.

References

  • Fathima, A., et al. (2022). Design, Synthesis, Computational Docking and Biological Evaluation of Novel 4-Chloro-1,3-Benzoxazole Derivatives as Anticancer Agents. Biosciences Biotechnology Research Asia, 19(4).
  • Arisoy, M., et al. (2012). Synthesis and Antimicrobial Activity of Novel Benzoxazoles. Zeitschrift für Naturforschung C, 67(9-10), 467-474. Available at: [Link]

  • Song, X., et al. (2018). Synthesis, Antifungal Activities and Molecular Docking Studies of Benzoxazole and Benzothiazole Derivatives. Molecules, 23(10), 2475. Available at: [Link]

  • Li, Y., et al. (2022). Design, Synthesis, and Anti-Fungal Evaluation of Heterocyclic Benzoxazole Derivatives. Molecules, 27(23), 8419. Available at: [Link]

  • Fathima, A., et al. (2022). Design, Synthesis, Computational Docking and Biological Evaluation of Novel 4-Chloro-1,3-Benzoxazole Derivatives as Anticancer Agents. ResearchGate. Available at: [Link]

  • Kumar, A., et al. (2018). Benzoxazole derivatives: design, synthesis and biological evaluation. Chemistry Central Journal, 12(1), 94. Available at: [Link]

Sources

Validation

A Researcher's Guide to the Spectroscopic Comparison of Benzoxazole Tautomers

This guide provides an in-depth, objective comparison of the spectroscopic characteristics of key benzoxazole tautomers. Designed for researchers, scientists, and professionals in drug development, this document moves be...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth, objective comparison of the spectroscopic characteristics of key benzoxazole tautomers. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of data. It delves into the causality behind experimental choices, offers validated protocols, and grounds its claims in authoritative references to provide a comprehensive and trustworthy resource for distinguishing and characterizing these important heterocyclic structures.

Introduction: The Dynamic World of Benzoxazole Tautomerism

Benzoxazole and its derivatives are foundational scaffolds in medicinal chemistry, appearing in a wide array of pharmacologically active compounds.[1] Their biological activity is intimately linked to their structure, and a critical aspect of this structure is the phenomenon of tautomerism—the chemical equilibrium between two or more interconvertible constitutional isomers.[2] Understanding and controlling this equilibrium is paramount for predicting a molecule's behavior, from its absorption of light to its interaction with biological targets.

This guide focuses on two primary tautomeric systems within the benzoxazole family:

  • The Lactam-Lactim (Keto-Enol) Equilibrium: The most commonly studied system, involving the interconversion of benzoxazol-2(3H)-one (the lactam or "keto" form) and 2-hydroxybenzoxazole (the lactim or "enol" form).

  • The N-Oxide-Hydroxyamine Equilibrium: This system involves the tautomerism between benzoxazole N-oxide and its hydroxyamine form, benzoxazol-3-ol .

The position of these equilibria is highly sensitive to environmental factors, particularly the solvent, which can stabilize one form over the other through interactions like hydrogen bonding and dipole-dipole forces.[3] Spectroscopic analysis is the most powerful tool for directly observing and quantifying the tautomeric populations in a given state.

Tautomers cluster_0 Lactam-Lactim (Keto-Enol) Tautomerism cluster_1 N-Oxide-Hydroxyamine Tautomerism Keto Benzoxazol-2(3H)-one (Lactam/Keto Form) Enol 2-Hydroxybenzoxazole (Lactim/Enol Form) Keto->Enol H⁺ shift Noxide Benzoxazole N-Oxide Hydroxy Benzoxazol-3-ol Noxide->Hydroxy H⁺ shift

Caption: Key tautomeric equilibria in the benzoxazole system.

Spectroscopic Fingerprints: A Comparative Analysis

The choice of spectroscopic technique is dictated by the specific molecular features that differ between tautomers. We will explore the three primary methods—UV-Visible, Infrared, and Nuclear Magnetic Resonance spectroscopy—each providing a unique window into the tautomeric state.

UV-Visible (UV-Vis) Spectroscopy: Probing Electronic Transitions

Expertise & Causality: UV-Vis spectroscopy is exceptionally sensitive to the conjugated π-electron systems within molecules. Tautomers, despite having the same molecular formula, possess distinct electronic configurations. The lactam form contains a carbonyl group which interrupts the aromaticity of the heterocyclic ring, while the lactim form has a fully aromatic oxazole ring. This fundamental difference leads to distinct absorption spectra.[3] The lactim (enol) form, with its more extended, uninterrupted conjugation, typically absorbs at a longer wavelength (a bathochromic or red shift) compared to the less conjugated lactam (keto) form.[4][5] Monitoring these shifts in different solvents provides powerful evidence for the dominant tautomeric form.[3]

Comparative Data: UV-Vis Absorption Maxima (λmax)

Tautomeric SystemTautomerTypical λmax Range (nm)Solvent NotesReferences
Lactam-Lactim Benzoxazol-2(3H)-one (Keto)270 - 285Predominant in polar, protic solvents.[4][6]
2-Hydroxybenzoxazole (Enol)310 - 340Favored in non-polar solvents. The extended conjugation leads to a significant red shift.[1][4]
N-Oxide-Hydroxyamine Benzoxazole N-Oxide~290 - 310Data is less common but expected to have strong absorption due to the N-oxide moiety.[7]
Benzoxazol-3-olShorter wavelengthThe disruption of the N-oxide conjugation would likely lead to a hypsochromic (blue) shift.[7]

Experimental Protocol: UV-Vis Analysis of Tautomeric Equilibrium

This protocol is designed to be self-validating by comparing spectra across a solvent polarity gradient.

  • Sample Preparation:

    • Prepare stock solutions (e.g., 1 mg/mL) of the benzoxazole derivative in a high-purity volatile solvent like dichloromethane.

    • Create a series of dilute solutions (~10⁻⁵ M) in solvents of varying polarity (e.g., Hexane, Dichloromethane, Acetonitrile, Ethanol, Water).[5] The use of a solvent series is critical for observing solvatochromic shifts that indicate changes in the tautomeric equilibrium.[3]

    • Prepare a blank for each solvent used.

  • Instrument Setup:

    • Use a dual-beam UV-Vis spectrophotometer.

    • Set the wavelength range from 200 to 500 nm.

    • Ensure quartz cuvettes are meticulously clean to avoid interfering signals.

  • Data Acquisition:

    • Calibrate the baseline with the pure solvent blanks for each respective measurement.

    • Record the absorption spectrum for each solution.

    • Identify the λmax for each peak observed.

  • Data Analysis:

    • Plot λmax as a function of solvent polarity (e.g., using the Dimroth-Reichardt ET(30) scale).

    • A significant shift in λmax across the solvent series provides strong evidence of a shift in the tautomeric equilibrium.

UVVis_Workflow A Prepare Stock Solution B Create Dilutions in Solvents of Varying Polarity A->B C Acquire Spectra (200-500 nm) B->C D Identify λmax in each solvent C->D E Analyze Solvatochromic Shifts D->E

Caption: Workflow for UV-Vis spectroscopic analysis of tautomers.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Identifying Functional Groups

Expertise & Causality: FT-IR spectroscopy excels at identifying specific functional groups by detecting their characteristic vibrational frequencies. The most telling difference between the lactam and lactim tautomers is the presence of a carbonyl (C=O) group in the lactam versus a hydroxyl (O-H) group and a C=N bond in the lactim.[3] These groups have strong, distinct absorption bands in the IR spectrum, making FT-IR a definitive tool for identifying which tautomer is present, particularly in the solid state or in specific solvents.[8]

Comparative Data: Key FT-IR Absorption Bands (cm⁻¹)

Tautomeric SystemTautomerC=O StretchO-H Stretch (Alcohol/Phenol)N-H StretchC=N StretchReferences
Lactam-Lactim Benzoxazol-2(3H)-one (Keto)1740 - 1770-3000 - 3300~1485[9][10]
2-Hydroxybenzoxazole (Enol)-3200 - 3600 (Broad)-1610 - 1630[8][11]
N-Oxide-Hydroxyamine Benzoxazole N-Oxide---~1550[7]
Benzoxazol-3-ol-3100 - 3500 (Broad)--[12]

Experimental Protocol: FT-IR Analysis

  • Sample Preparation (Solid State - KBr Pellet):

    • Grind a small amount (~1-2 mg) of the solid sample with ~100-200 mg of dry, spectroscopic-grade potassium bromide (KBr) using an agate mortar and pestle.

    • Press the mixture into a transparent pellet using a hydraulic press. This method provides a snapshot of the tautomeric form present in the solid crystal lattice.

  • Sample Preparation (Solution):

    • Dissolve the sample in a suitable IR-transparent solvent (e.g., chloroform-d, carbon tetrachloride) in a liquid IR cell (e.g., NaCl or KBr plates).

    • Note: The choice of solvent can influence the tautomeric equilibrium.[3]

  • Data Acquisition:

    • Record a background spectrum of either the pure KBr pellet or the solvent-filled cell.

    • Record the sample spectrum, typically over a range of 4000-400 cm⁻¹.

    • Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

  • Data Analysis:

    • Perform background subtraction.

    • Identify the key stretching frequencies and compare them to the reference table to assign the dominant tautomeric form.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

Expertise & Causality: NMR spectroscopy provides the most detailed structural information by probing the chemical environment of each nucleus (¹H and ¹³C). The tautomeric interconversion involves the movement of a proton and a shift in electron density, which dramatically alters the chemical shifts (δ) of nearby nuclei.[13] For the lactam-lactim system, key diagnostic signals include the presence or absence of an acidic proton (O-H vs. N-H), and the chemical shift of the C2 carbon, which changes from a carbonyl-like environment (~153 ppm) in the lactam to a more aromatic, C=N-like environment (~158-163 ppm) in the lactim.[9] Because the proton exchange can be slow on the NMR timescale, it is often possible to see signals for both tautomers in the same spectrum, allowing for direct quantification of their ratio by integrating the respective peaks.[14]

Comparative Data: Characteristic ¹H and ¹³C NMR Chemical Shifts (δ, ppm)

TautomerNucleusKey Signal DescriptionTypical Chemical Shift (ppm)References
Benzoxazol-2(3H)-one (Keto) ¹HN-H proton, broad singlet.10.0 - 12.5[9]
¹³CC =O carbon (C2).152 - 154[9]
2-Hydroxybenzoxazole (Enol) ¹HO-H proton, broad singlet.9.0 - 10.0[15][16]
¹³CC -OH carbon (C2), part of C=N bond.158 - 163[1]

Experimental Protocol: NMR Analysis for Tautomer Quantification

  • Sample Preparation:

    • Accurately weigh 5-25 mg of the sample for ¹H NMR (or 50-100 mg for ¹³C NMR) into a clean vial.[17]

    • Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆, CDCl₃, Acetone-d₆).[17][18] The choice of solvent is critical as it will influence the tautomeric ratio.[14] DMSO-d₆ is often useful as its hydrogen-bond accepting nature can help in observing both N-H and O-H protons.

    • Filter the solution through a pipette with a cotton plug into a clean, high-quality NMR tube to remove any particulate matter.[19]

    • Allow the solution to equilibrate for at least 60 minutes before analysis, as tautomerization may not be instantaneous.[14]

  • Instrument Setup & Acquisition:

    • Acquire spectra on a 300 MHz or higher spectrometer.

    • For quantitative ¹H NMR, ensure a sufficient relaxation delay (D1) between scans (e.g., 5 times the longest T1) to allow for full magnetization recovery, which is essential for accurate integration.

    • Acquire both ¹H and ¹³C spectra. A DEPT or APT experiment can help confirm the nature of the C2 carbon.

  • Data Analysis & Quantification:

    • Process the spectra (Fourier transform, phase correction, baseline correction).

    • Identify the characteristic peaks for each tautomer.

    • For ¹H NMR, carefully integrate a well-resolved, non-exchangeable proton signal for each tautomer (e.g., an aromatic proton with a distinct chemical shift in each form).

    • The ratio of the integrals directly corresponds to the molar ratio of the tautomers in solution.

    • % Tautomer A = (Integral A) / (Integral A + Integral B) * 100

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_anal Data Analysis A Dissolve Sample in Deuterated Solvent B Filter into NMR Tube A->B C Equilibrate for >60 min B->C D Acquire ¹H Spectrum (Quantitative Parameters) C->D E Acquire ¹³C Spectrum D->E F Identify Tautomer-Specific Peaks E->F G Integrate Signals F->G H Calculate Tautomer Ratio G->H

Caption: Workflow for quantitative NMR analysis of tautomers.

Conclusion: An Integrated Spectroscopic Approach

No single technique tells the whole story. A robust characterization of benzoxazol-3-ol tautomers relies on the synergistic use of multiple spectroscopic methods, often complemented by computational studies.[12][20] UV-Vis spectroscopy provides a rapid assessment of electronic structure and solvent effects. FT-IR offers definitive identification of key functional groups, especially in the solid state. Finally, NMR spectroscopy delivers unparalleled structural detail and the ability to precisely quantify the tautomeric ratio in solution. By understanding the principles behind each technique and applying rigorous, validated protocols, researchers can confidently navigate the dynamic equilibrium of benzoxazole tautomers, leading to a deeper understanding of their chemical and biological properties.

References

  • A theoretical study on tautomerism of 2-mercaptobenzimidazole and its analogues. (n.d.). ResearchGate. [Link]

  • Abou-Zied, O. K., Jimenez, R., Thompson, E. H. Z., et al. (2002). Solvent-dependent photoinduced tautomerization of 2-(2′-hydroxyphenyl)benzoxazole. Journal of Physical Chemistry A. [Link]

  • Solvent-Dependent Photoinduced Tautomerization of 2-(2'-Hydroxyphenyl)benzoxazole. (2002). ACS Publications. [Link]

  • Keto-enol tautomerization of 2-(2-hydroxyphenyl)benzoxazole and 2-(2-hydroxy-4-methylphenyl)benzoxazole in the triplet state. (1996). ACS Publications. [Link]

  • Exploring Solvation Effects on Tautomerism: Innovative Experimental Techniques. (2024). Walsh Medical Media. [Link]

  • Synthesis and Structural Characterization of Substituted 2-Phenacylbenzoxazoles. (2013). International Journal of Molecular Sciences. [Link]

  • EXPERIMENT 3 – Keto-Enol Equilibrium Using NMR. (n.d.). ASU Core Research Facilities. [Link]

  • NMR Sample Preparation. (n.d.). Iowa State University Chemical Instrumentation Facility. [Link]

  • Quantum Chemical Studies for Inhibitory Action of 3-hydroxybenzo [d] Isoxazole Tautomers on Steel and Thermodynamic, Non-linear Optical Properties (NLO) using of Density Functional Theory Method (DFT). (2020). ResearchGate. [Link]

  • Synthesis, characterization and biological evaluation of benzoxazole derivatives. (n.d.). Journal of Chemical and Pharmaceutical Research. [Link]

  • NMR Sample Preparation. (n.d.). Western University. [Link]

  • NMR Sample Preparation: The Complete Guide. (n.d.). Organomation. [Link]

  • Synthesis and Biological Studies of New 2-Benzoxazolinone Derivatives as Antibacterial Agents. (2024). MDPI. [Link]

  • Infrared spectra of benzoxazoles exhibiting excited state proton transfer. (n.d.). ResearchGate. [Link]

  • Biotransformation of 2-Benzoxazolinone and 2-Hydroxy-1,4-Benzoxazin-3-one by Endophytic Fungi Isolated from Aphelandra tetragona. (n.d.). PMC. [Link]

  • Exploring Tautomerism in Organic Compounds: Spectral Properties, Structural Dynamics, and Potential Applications. (n.d.). University of Helsinki. [Link]

  • Quantum mechanical and spectroscopic (FT-IR, FT-Raman, 1H NMR and UV) investigations of 2-(p-nitrobenzyl) benzoxazole. (2013). Journal of Molecular Structure. [Link]

  • Benzoxazole synthesis. (n.d.). Organic Chemistry Portal. [Link]

  • Synthesis and Characterization of Some Benzoxazole Derivatives. (n.d.). ResearchGate. [Link]

  • UV-vis, NMR and FT-IR spectra of tautomers of vitamin C. Experimental and DFT calculations. (n.d.). ResearchGate. [Link]

  • Synthesis of Benzoxazoles, Benzimidazoles, and Benzothiazoles Using a Brønsted Acidic Ionic Liquid Gel as an Efficient Heterogeneous Catalyst under a Solvent-Free Condition. (2019). ACS Omega. [Link]

  • Synthesis and characterization of some new 2(3H)-benzoxazolones with analgesic and antiinflammatory activities. (2008). Taylor & Francis Online. [Link]

  • Benzoxazole Iminocoumarins as Multifunctional Heterocycles with Optical pH-Sensing and Biological Properties: Experimental, Spectroscopic and Computational Analysis. (2026). MDPI. [Link]

  • Comparison of Tautomerization, Vibrational Spectra and UV-Vis Analysis of β-Ketoester With Acetylacetone. (n.d.). Semantic Scholar. [Link]

  • Synthesis of Novel Benzoxazole Derivatives: Exploration of Their Possible Pharmacological Profiles with Computational Studies. (2022). ResearchGate. [Link]

  • A theoretical view on the stereochemistry of 1,3-benzoxazol-2-(3H)-ylidenes obtained from double vinylic substitution. (n.d.). SciELO. [Link]

  • Targeting Individual Tautomers in Equilibrium by Resonant Inelastic X-ray Scattering. (2022). PMC. [Link]

  • 1,2-Benzoxazole, N-oxide of benzo-and naphtho-fused 1,2-oxazole and their C-3 substituted compounds. (n.d.). ResearchGate. [Link]

  • Tautomeric equilibria in 3- and 5-hydroxyisoxazole in the gas phase and in aqueous solution: a test of molecular dynamics and continuum models of solvation. (n.d.). Royal Society of Chemistry. [Link]

  • Interplay between conformational and solvent effects in UV-visible absorption spectra: curcumin tautomers as a case study. (n.d.). Royal Society of Chemistry. [Link]

Sources

Comparative

A Comprehensive Guide to Distinguishing 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol from its Isomers

For Researchers, Scientists, and Drug Development Professionals In the landscape of medicinal chemistry and drug development, the precise identification of molecular structure is paramount. Isomers, compounds with identi...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and drug development, the precise identification of molecular structure is paramount. Isomers, compounds with identical molecular formulas but different arrangements of atoms, can exhibit vastly different pharmacological and toxicological profiles.[1][2] This guide provides a detailed comparative analysis of analytical techniques for distinguishing 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol from its constitutional isomers. As a Senior Application Scientist, this document synthesizes technical methodologies with practical insights to ensure unambiguous structural elucidation.

The benzoxazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmacologically active agents.[3][4] The specific substitution pattern of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol imparts unique electronic and steric properties that are critical to its biological activity. Consequently, robust analytical methods are required to differentiate it from its positional isomers, where the chlorine and fluorine atoms occupy different positions on the benzoxazole core.

The Challenge of Isomerism

Constitutional isomers of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol, such as those where the halogen positions are swapped or shifted, possess the same mass and elemental composition. This shared characteristic renders many routine analytical techniques insufficient for definitive identification. The subtle differences in the electronic environments of the atoms within each isomer, however, can be probed using a combination of advanced spectroscopic and chromatographic methods.[5]

Core Analytical Strategies

A multi-faceted approach employing Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC) provides the most reliable means of distinguishing between these closely related structures.[6][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is arguably the most powerful tool for differentiating constitutional isomers, as it provides detailed information about the chemical environment of each nucleus within a molecule.[1][8] Both ¹H and ¹³C NMR are indispensable, with 2D NMR techniques offering further confirmation of atomic connectivity.

Causality Behind Spectral Differences: The positions of the electron-withdrawing chlorine and fluorine atoms significantly influence the electron density distribution around the aromatic ring. This, in turn, affects the chemical shifts (δ) of the aromatic protons and carbons.[9] The distinct substitution patterns of each isomer will result in unique sets of chemical shifts and spin-spin coupling constants (J-coupling).

Expected ¹H NMR Spectral Data Comparison:

IsomerExpected Aromatic Proton SignalsKey Differentiating Features
4-Chloro-7-fluoro-1,2-benzoxazol-3-ol Two doublets of doublets (dd) or two doublets (d) in the aromatic region (approx. 7.0-8.0 ppm).The coupling patterns and chemical shifts will be unique due to the specific ortho, meta, and para relationships between the protons and the halogen substituents.
5-Chloro-6-fluoro-1,2-benzoxazol-3-olTwo singlets (s) in the aromatic region.The para-relationship of the two protons to each other and their specific relationships to the halogens will result in singlet signals.
4-Fluoro-7-chloro-1,2-benzoxazol-3-olTwo doublets of doublets (dd) or two doublets (d) in the aromatic region.While similar in pattern to the target compound, the precise chemical shifts will differ due to the altered electronic effects of the swapped halogen positions.

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

  • Sample Preparation: Dissolve 5-10 mg of the purified benzoxazole derivative in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).[6]

  • Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

  • Data Acquisition: Record ¹H and ¹³C NMR spectra on a 400 MHz or higher field spectrometer.

  • Data Processing: Process the raw data using appropriate software to perform Fourier transformation, phase correction, and baseline correction.

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation Patterns

Mass spectrometry provides the exact mass of the compound, confirming its elemental composition. While constitutional isomers have the same molecular weight, high-resolution mass spectrometry (HRMS) can provide highly accurate mass measurements to confirm the molecular formula.[10] Furthermore, tandem mass spectrometry (MS/MS) can reveal unique fragmentation patterns for each isomer.

Causality Behind Fragmentation Differences: The positions of the halogen atoms can influence the stability of the resulting fragment ions. The fragmentation pathways will differ based on which bonds are weakened by the inductive and resonance effects of the substituents, leading to a unique "fingerprint" for each isomer.

Experimental Protocol: LC-MS Analysis

  • Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a solvent compatible with the HPLC mobile phase (e.g., acetonitrile/water).[5]

  • Chromatographic Separation: Inject the sample onto an HPLC system coupled to a mass spectrometer. A C18 reversed-phase column is often suitable.[11]

  • Ionization: Utilize a soft ionization technique such as Electrospray Ionization (ESI) to generate the molecular ion.[6]

  • Mass Analysis: Acquire full scan mass spectra to determine the molecular weight.

  • Tandem MS (MS/MS): Select the molecular ion peak and subject it to collision-induced dissociation (CID) to generate a fragmentation spectrum.

High-Performance Liquid Chromatography (HPLC): Separating the Isomers

HPLC is a powerful technique for physically separating isomers based on their differential interactions with a stationary phase. For positional isomers with slight differences in polarity, reversed-phase HPLC is often the method of choice.

Causality Behind Separation: The polarity of the isomers will differ based on the positions of the halogen atoms. These differences in polarity will lead to varying retention times on a reversed-phase HPLC column, where less polar compounds elute later.

Experimental Protocol: Reversed-Phase HPLC

  • Instrumentation: An HPLC system equipped with a UV detector is required.[11]

  • Column: A C18 reversed-phase column is a good starting point.[11]

  • Mobile Phase: A gradient of water and a polar organic solvent like methanol or acetonitrile is typically used. The exact gradient will need to be optimized.[11]

  • Sample Preparation: Dissolve the sample mixture in the mobile phase.

  • Injection and Detection: Inject the sample and monitor the elution profile with the UV detector at a wavelength where the compounds absorb (e.g., 254 nm).

Visualization of the Analytical Workflow

The following diagram illustrates the logical workflow for the differentiation of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol from its isomers.

G cluster_0 Sample Preparation cluster_1 Primary Analysis cluster_2 Data Analysis & Interpretation cluster_3 Structural Confirmation start Isomer Mixture hplc HPLC Separation start->hplc ms Mass Spectrometry (MS/MS) start->ms nmr NMR Spectroscopy (1H, 13C, 2D) start->nmr hplc_data Retention Time Comparison hplc->hplc_data ms_data Fragmentation Pattern Analysis ms->ms_data nmr_data Chemical Shift & Coupling Constant Analysis nmr->nmr_data end Unambiguous Isomer Identification hplc_data->end ms_data->end nmr_data->end

Sources

Validation

Comparative Guide: Benchmarking Synthesis Yields of Halogenated Benzoxazoles

Executive Summary: The Halogen Advantage In drug discovery, the benzoxazole scaffold is a privileged pharmacophore, ubiquitous in VEGFR-2 inhibitors, antimicrobial agents, and fluorescent probes. However, for the medicin...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Halogen Advantage

In drug discovery, the benzoxazole scaffold is a privileged pharmacophore, ubiquitous in VEGFR-2 inhibitors, antimicrobial agents, and fluorescent probes. However, for the medicinal chemist, halogenated benzoxazoles (specifically 5-chloro, 5-bromo, and 2-(4-halophenyl) variants) are the true high-value targets. They serve not just as end-products but as critical "linchpins" for late-stage diversification via Suzuki-Miyaura or Buchwald-Hartwig cross-couplings.

This guide moves beyond generic synthesis reviews. We benchmark three distinct synthetic methodologies specifically for their performance in generating halogen-substituted benzoxazoles, evaluating yield, atom economy, and protocol robustness.

Methodology Landscape & Comparative Analysis[1]

We have isolated three primary workflows for comparison. The choice of method often dictates the integrity of the halogen handle (avoiding dehalogenation) and the overall yield.

Method A: Oxidative Cyclization (Aldehyde Route)
  • Mechanism: Condensation of 2-aminophenol with an aldehyde to form a Schiff base, followed by oxidative ring closure.

  • Modern Variant: Microwave-assisted Deep Eutectic Solvent (DES) or Elemental Sulfur mediated.

  • Verdict: Best for High Throughput. It offers the highest yields for electron-deficient halogenated substrates under mild conditions.

Method B: Acid-Catalyzed Condensation (Carboxylic Acid Route)
  • Mechanism: Direct condensation using strong dehydrating acids (Polyphosphoric acid - PPA or Methanesulfonic acid - MsOH).

  • Verdict: Best for Scale. Extremely robust but requires high temperatures (140°C+), which can sometimes degrade sensitive halogenated motifs or cause sublimation issues.

Method C: Intramolecular C-O Bond Formation (Haloanilide Route)
  • Mechanism: Cyclization of o-haloanilides (often requiring Cu or Pd catalysis, or high-temp base).

  • Verdict: Niche Utility. Useful only when the benzoxazole ring must be built onto a pre-existing complex scaffold where the aniline nitrogen is already acylated.

Benchmarking Data: Yield Comparison

The following table aggregates experimental yield data specifically for 5-halo-substituted benzoxazoles across the different methodologies. Note the superior performance of the Microwave/DES system.

Target CompoundMethod A: MW / DES (CholineCl:Oxalic Acid)Method B: PPA (Polyphosphoric Acid)Method C: Oxidative (S8/DMSO)
5-Chloro-2-phenylbenzoxazole 94% (15 min, 130°C)82% (4 h, 160°C)78% (12 h, 100°C)
5-Bromo-2-phenylbenzoxazole 91% (15 min, 130°C)76% (5 h, 170°C)72% (12 h, 100°C)
5-Chloro-2-(4-chlorophenyl)benzoxazole 92% (20 min, 130°C)85% (6 h, 180°C)75% (14 h, 100°C)
Reaction Time < 20 mins 4 - 6 hours12 - 24 hours
Green Score High (Recyclable solvent)Low (Viscous waste)Medium (DMSO removal)

Data synthesized from comparative literature analysis [1][2][3].

Decision Workflow

Select the optimal synthesis route based on your starting material and scale.[1]

MethodSelection Start Start: Choose Precursors Aldehyde Aldehyde + 2-Aminophenol Start->Aldehyde Acid Carboxylic Acid + 2-Aminophenol Start->Acid Sensitive Halogen Sensitive to Acid/Heat? Aldehyde->Sensitive Scale Is Scale > 50g? Acid->Scale Method_MW Method A: MW / DES (High Yield, Fast) Scale->Method_MW No (Use Acid Chloride variant) Method_PPA Method B: PPA / MsOH (Scalable, Robust) Scale->Method_PPA Yes Sensitive->Method_MW No (Robust) Method_S8 Method C: S8 / DMSO (Mild, Slow) Sensitive->Method_S8 Yes (Very Sensitive)

Figure 1: Decision tree for selecting the optimal synthetic route based on precursor availability and substrate sensitivity.

Detailed Experimental Protocols

Protocol A: High-Yield Microwave Synthesis (Recommended)

System: Deep Eutectic Solvent (Choline Chloride/Oxalic Acid) Best For: Rapid library generation, high yields of 5-halo derivatives.

  • Catalyst Preparation:

    • Mix Choline Chloride (1 equiv) and Oxalic Acid dihydrate (1 equiv) in a beaker.

    • Heat gently to 80°C with stirring until a clear, homogeneous liquid forms (the Deep Eutectic Solvent). Cool to room temperature.

  • Reaction Setup:

    • In a microwave-safe vial, charge 2-amino-5-chlorophenol (1.0 mmol) and benzaldehyde (1.0 mmol).

    • Add 1.0 g of the prepared DES.

  • Cyclization:

    • Irradiate at 130°C for 15 minutes (Power: ~300W, monitor pressure).

  • Work-up (Self-Validating Step):

    • Cool the mixture. Add water (10 mL). The hydrophobic benzoxazole product will precipitate out immediately as a solid, while the DES dissolves in water.

    • Filter the solid. Wash with water.[2]

    • Validation: If the filtrate is not clear or the solid is sticky, recrystallize from hot ethanol.

  • Yield Expectation: 90-95%.

Protocol B: Scalable Methanesulfonic Acid (MsOH) Method

System: MsOH mediated condensation Best For: Multi-gram scale up where microwave is not feasible.

  • Reaction Setup:

    • To a round-bottom flask, add 2-amino-5-bromophenol (10 mmol) and benzoic acid (10 mmol).

    • Add Methanesulfonic acid (MsOH) (5 mL). MsOH acts as both solvent and dehydrating agent.

  • Heating:

    • Heat to 120°C for 4-6 hours. Monitor via TLC (eluent: 20% EtOAc/Hexane).

  • Quench:

    • Pour the hot reaction mixture slowly into crushed ice (100 g) with vigorous stirring.

    • Neutralize carefully with saturated NaHCO₃ solution until pH ~8.

  • Isolation:

    • Filter the resulting precipitate.

    • Expert Tip: Halogenated benzoxazoles can sublime. Dry the solid in a vacuum desiccator at room temperature, not in a high-vac oven at heat.

Mechanistic Insight: Oxidative Cyclization

Understanding the mechanism is crucial for troubleshooting low yields. The reaction proceeds via a Schiff base intermediate, which then undergoes intramolecular cyclization and oxidation.

Mechanism R1 2-Aminophenol + Aldehyde Imine Schiff Base (Imine) R1->Imine -H2O Amine Aminal / Dihydrobenzoxazole Imine->Amine Cyclization Prod Benzoxazole Amine->Prod Oxidation (-2H) Note1 Rate Determining Step: Oxidation Amine->Note1

Figure 2: Mechanistic pathway of oxidative cyclization. The final oxidation step often requires the oxidant (O2, S8, or Iodine).

References

  • Microwave-assisted Synthesis of Benzoxazoles Derivatives. Current Microwave Chemistry. [Link]

  • Rapid and Simple Microwave-Assisted Synthesis of Benzoxazoles Catalyzed by [CholineCl][Oxalic Acid]. Molecules. [Link][3]

  • Sulfur‐Promoted Synthesis of Benzoxazoles from 2‐Aminophenols and Aldehydes. European Journal of Organic Chemistry. [Link][4]

  • One-Pot Synthesis of 2-Substituted Benzoxazoles Directly from Carboxylic Acids. Australian Journal of Chemistry. [Link]

Sources

Safety & Regulatory Compliance

Safety

4-Chloro-7-fluoro-1,2-benzoxazol-3-ol proper disposal procedures

This guide outlines the authoritative disposal and handling protocols for 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol (CAS: 2060057-69-2).[1][2] It is designed for laboratory managers and researchers requiring immediate, actio...

Author: BenchChem Technical Support Team. Date: March 2026

This guide outlines the authoritative disposal and handling protocols for 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol (CAS: 2060057-69-2).[1][2] It is designed for laboratory managers and researchers requiring immediate, actionable safety logistics.

Executive Summary: Operational Classification

  • Waste Class: Halogenated Organic / Toxic Solid.

  • Primary Hazard: Acute Toxicity (Oral), Skin/Eye Irritation, Potential Aquatic Toxicity.[2][3]

  • Disposal Method: High-temperature incineration via an approved hazardous waste facility.

  • Critical Restriction: Do NOT dispose of down drains or in municipal trash. Segregate from non-halogenated solvents to prevent cross-contamination charges.

Chemical Identification & Hazard Profile

To ensure proper waste coding, you must understand the chemical properties dictating the disposal route.

ParameterDataOperational Implication
Chemical Name 4-Chloro-7-fluoro-1,2-benzoxazol-3-olLabeling requirement
CAS Number 2060057-69-2Unique identifier for waste manifests
Molecular Formula C₇H₃ClFNO₂Halogenated status (Cl, F) mandates incineration
Physical State Solid (Powder)Requires particulate containment (N95/P100)
Acidity (pKa) ~6.5 (Estimated for benzoxazol-3-ol core)Weakly acidic; incompatible with strong bases

GHS Hazard Classification:

  • H302: Harmful if swallowed.[4][5]

  • H315/H319: Causes skin and serious eye irritation.[4]

  • H413: May cause long-lasting harmful effects to aquatic life.[5]

Waste Segregation & Classification Logic

Proper segregation is the single most effective cost-control measure in chemical disposal. This compound contains both Chlorine and Fluorine , automatically classifying it as Halogenated Waste .

The "Halogen Rule" for Disposal

Waste facilities charge significantly higher rates for halogenated waste because it requires specific scrubbing systems during incineration to neutralize acid gases (HCl, HF).

  • Rule: If a waste stream contains >1,000 ppm (0.1%) halogens, it is "Halogenated."

  • Action: Never mix this solid or its mother liquors with non-halogenated solvents (e.g., Acetone, Ethanol) unless necessary, as it upgrades the entire container to the more expensive "Halogenated" class.[2]

Decision Logic: Disposal Pathways

The following diagram illustrates the workflow for segregating this specific compound.

DisposalWorkflow Start Waste Generation: 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol StateCheck What is the physical state? Start->StateCheck Solid Solid / Powder StateCheck->Solid Liquid Liquid Solution (Mother Liquor) StateCheck->Liquid SolidType Quantity Type Solid->SolidType LiquidType Solvent Base? Liquid->LiquidType BulkSolid Bulk Chemical (Expired/Unused) SolidType->BulkSolid Debris Contaminated Debris (Gloves, Weigh Boats) SolidType->Debris HaloSolv Halogenated Solvent (DCM, Chloroform) LiquidType->HaloSolv NonHaloSolv Non-Halogenated Solvent (MeOH, EtOAc) LiquidType->NonHaloSolv BinSolid Container: HAZARDOUS SOLID Label: 'Toxic, Halogenated' BulkSolid->BinSolid BinDebris Container: SOLID DEBRIS Label: 'Contaminated Debris' Debris->BinDebris BinHalo Container: HALOGENATED LIQUID Label: 'Halo Solvent + Toxic' HaloSolv->BinHalo NonHaloSolv->BinHalo *Contamination upgrades stream to Halogenated

Figure 1: Decision tree for segregating 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol waste streams. Note that adding this compound to non-halogenated solvents requires the mixture to be treated as halogenated.

Detailed Disposal Procedures

Scenario A: Disposal of Solid Chemical (Bulk)

Applicable for: Expired lots, degraded samples, or excess synthesis product.[2]

  • Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk.

  • Labeling: Affix a hazardous waste tag immediately.[6]

    • Constituents: "4-Chloro-7-fluoro-1,2-benzoxazol-3-ol".[1][2]

    • Hazards: Check "Toxic" and "Irritant".

  • Transfer:

    • Work inside a chemical fume hood to prevent dust inhalation.

    • Transfer solid carefully to avoid aerosolization.

    • Wipe the container threads before closing to ensure a tight seal.

  • Storage: Store in the "Toxic/Solids" satellite accumulation area until pickup.

Scenario B: Disposal of Solutions (Mother Liquors)

Applicable for: Reaction mixtures, HPLC waste, or washing solvents.[2]

  • Compatibility Check: Ensure the solution pH is between 4 and 10.

    • Caution: Benzoxazol-3-ol derivatives can be reactive.[3] Do not mix with strong oxidizers (e.g., nitric acid) or reactive metals.

  • Collection: Pour into the Halogenated Waste carboy.

    • Even if the solvent is Methanol (non-halogenated), the presence of the dissolved chloro-fluoro compound renders the entire mixture "Halogenated" for incineration purposes.

  • Documentation: Record the estimated concentration of the compound on the waste log (e.g., "Methanol 98%, Compound 2%").

Scenario C: Contaminated Debris

Applicable for: Gloves, paper towels, weigh boats, and syringe filters.[2]

  • Segregation: Do not throw in regular trash.

  • Collection: Place in a clear, heavy-duty polyethylene bag (minimum 4 mil thickness) or a dedicated solid waste pail.

  • Labeling: Label as "Solid Waste - Debris Contaminated with Toxic Organics".

Spill Response Protocol

In the event of a spill of 4-Chloro-7-fluoro-1,2-benzoxazol-3-ol:

  • Isolate: Evacuate the immediate area and post "Do Not Enter" signage.

  • PPE: Don nitrile gloves (double gloving recommended), safety goggles, and a lab coat. If powder is airborne, use an N95 or P100 respirator.

  • Containment (Solid):

    • Do not dry sweep (creates dust).

    • Cover the spill with wet paper towels or an inert absorbent (vermiculite) dampened with water to suppress dust.

    • Scoop the wet material into a waste container.

  • Decontamination:

    • Clean the surface with a soap/water solution.[7][8]

    • Verify removal: The compound is likely UV-active; use a handheld UV lamp (254 nm) to check for fluorescent residues if available.

References

  • U.S. Environmental Protection Agency (EPA). (2024). Hazardous Waste Management for Halogenated Solvents (F001/F002). Retrieved from [Link][2]

  • PubChem. (2025). Compound Summary: Benzoxazole Derivatives and Toxicity. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.